N,N-Bis(4-bromobenzyl)amine

• CAS: 24898-17-7

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis of N,N-Bis(4-bromobenzyl)amine from 4-bromobenzylamine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis of N,N-Bis(4-bromobenzyl)amine, a valuable secondary amine intermediate in organic and medicinal chemistry. The guide details a robust and adaptable protocol for the N-alkylation of 4-bromobenzylamine with 4-bromobenzyl bromide. It delves into the underlying reaction mechanism, addresses common challenges such as over-alkylation, and provides a systematic approach to purification and characterization. This document is intended to serve as a practical resource for researchers, enabling them to confidently and efficiently synthesize this and related compounds.

Introduction

N,N-Bis(4-bromobenzyl)amine is a symmetrical secondary amine that serves as a versatile building block in the synthesis of more complex molecules. The presence of two brominated phenyl rings offers reactive handles for a variety of cross-coupling reactions, making it a key intermediate in the development of novel pharmaceuticals, agrochemicals, and materials. The synthesis of such secondary amines via N-alkylation of primary amines is a fundamental transformation in organic chemistry, yet it often presents challenges in controlling the extent of alkylation to avoid the formation of undesired tertiary amines or unreacted starting material.

This guide, authored from the perspective of a Senior Application Scientist, aims to provide not just a procedural outline, but a deep, mechanistic understanding of the synthesis. By explaining the "why" behind each step, we empower the researcher to troubleshoot and adapt the protocol to their specific needs, ensuring a self-validating and reproducible experimental design.

Reaction Mechanism and Strategic Considerations

The synthesis of N,N-Bis(4-bromobenzyl)amine from 4-bromobenzylamine proceeds via a nucleophilic substitution reaction, specifically an SN2 mechanism. The lone pair of electrons on the nitrogen atom of the primary amine (4-bromobenzylamine) acts as a nucleophile, attacking the electrophilic benzylic carbon of the alkyl halide (4-bromobenzyl bromide).

The Challenge of Over-alkylation:

A primary challenge in this synthesis is the potential for over-alkylation. The product, N,N-Bis(4-bromobenzyl)amine, is itself a nucleophile and can react with another molecule of 4-bromobenzyl bromide to form the tertiary amine, N,N,N-Tris(4-bromobenzyl)amine. This occurs because the secondary amine product is often as nucleophilic, or even more so, than the starting primary amine.

To favor the formation of the desired secondary amine, careful control of the reaction stoichiometry is crucial. Using a slight excess of the primary amine (4-bromobenzylamine) relative to the alkylating agent (4-bromobenzyl bromide) can help to minimize the formation of the tertiary amine by ensuring that the alkylating agent is consumed before significant over-alkylation can occur.

Experimental Protocol

This protocol is adapted from established procedures for the N-alkylation of amines and provides a reliable method for the synthesis of N,N-Bis(4-bromobenzyl)amine.

Materials and Reagents

Reagent	CAS Number	Molecular Weight ( g/mol )	Quantity	Moles
4-Bromobenzylamine	3959-07-7	186.05	1.86 g	0.01
4-Bromobenzyl bromide	589-15-1	249.93	2.50 g	0.01
Potassium Carbonate (K₂CO₃)	584-08-7	138.21	2.76 g	0.02
N,N-Dimethylformamide (DMF)	68-12-2	73.09	50 mL	-
Diethyl ether	60-29-7	74.12	As needed	-
Deionized Water	7732-18-5	18.02	As needed	-
Anhydrous Magnesium Sulfate (MgSO₄)	7487-88-9	120.37	As needed	-

Equipment

• Round-bottom flask (100 mL)

• Magnetic stirrer and stir bar

• Reflux condenser

• Heating mantle or oil bath

• Separatory funnel (250 mL)

• Rotary evaporator

• Standard laboratory glassware

• Thin Layer Chromatography (TLC) apparatus

Step-by-Step Procedure

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 4-bromobenzylamine (1.86 g, 0.01 mol) and 4-bromobenzyl bromide (2.50 g, 0.01 mol) in 50 mL of N,N-Dimethylformamide (DMF).

• Addition of Base: Add potassium carbonate (2.76 g, 0.02 mol) to the solution. The potassium carbonate acts as a base to neutralize the hydrobromic acid (HBr) that is formed during the reaction, driving the equilibrium towards the product.

• Reaction: Stir the mixture at room temperature for 24 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., hexane:ethyl acetate, 4:1). The disappearance of the starting materials and the appearance of a new, less polar spot corresponding to the product will indicate the reaction's progression.

• Workup: After the reaction is complete, pour the reaction mixture into a separatory funnel containing 100 mL of deionized water.

• Extraction: Extract the aqueous layer with diethyl ether (3 x 50 mL). The organic layers are combined.

• Washing: Wash the combined organic layers with brine (2 x 50 mL) to remove any remaining DMF and inorganic salts.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

Purification

The crude N,N-Bis(4-bromobenzyl)amine can be purified by recrystallization or column chromatography.

• Recrystallization: Dissolve the crude product in a minimal amount of a hot solvent (e.g., ethanol or a mixture of hexane and ethyl acetate) and allow it to cool slowly to room temperature, followed by further cooling in an ice bath to induce crystallization. The purified crystals can then be collected by vacuum filtration.

• Column Chromatography: If recrystallization is not sufficient, the product can be purified by flash column chromatography on silica gel using a gradient of hexane and ethyl acetate as the eluent.

Characterization of N,N-Bis(4-bromobenzyl)amine

The identity and purity of the synthesized N,N-Bis(4-bromobenzyl)amine should be confirmed by a combination of spectroscopic methods and physical property measurements.

Property	Value
CAS Number	24898-17-7
Molecular Formula	C₁₄H₁₃Br₂N
Molecular Weight	355.07 g/mol
Appearance	White to off-white solid
Melting Point	51 °C[1]

Expected Spectroscopic Data:

• ¹H NMR (CDCl₃, 400 MHz):

  • δ ~7.45 (d, 4H, Ar-H)

  • δ ~7.20 (d, 4H, Ar-H)

  • δ ~3.75 (s, 4H, -CH₂-)

  • δ ~2.0 (br s, 1H, -NH-)

• ¹³C NMR (CDCl₃, 101 MHz):

  • δ ~138 (Ar-C)

  • δ ~131.5 (Ar-CH)

  • δ ~129 (Ar-CH)

  • δ ~121 (Ar-C-Br)

  • δ ~53 (-CH₂-)

• FT-IR (KBr, cm⁻¹):

  • ~3300-3400 (N-H stretch)

  • ~3020-3100 (Ar C-H stretch)

  • ~2850-2950 (Aliphatic C-H stretch)

  • ~1590, 1485 (Ar C=C stretch)

  • ~1070 (C-N stretch)

  • ~1010 (Ar C-Br stretch)

• Mass Spectrometry (EI):

  • Expected [M]+ at m/z 353, 355, 357 (isotopic pattern for two bromine atoms).

  • Major fragment at m/z 170/172 (loss of a 4-bromobenzyl radical).

Safety and Handling

All manipulations should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, must be worn.

• 4-Bromobenzylamine: Causes severe skin burns and eye damage.[2]

• 4-Bromobenzyl bromide: Causes severe skin burns and eye damage. It is a lachrymator.

• N,N-Dimethylformamide (DMF): A combustible liquid that is harmful if inhaled or absorbed through the skin. It is a suspected teratogen.

• Potassium Carbonate: May cause skin and eye irritation.

Consult the Safety Data Sheets (SDS) for each reagent before use for detailed safety information.

Visualizing the Process

Reaction Pathway

Caption: The reaction pathway for the synthesis of N,N-Bis(4-bromobenzyl)amine.

Experimental Workflow

Caption: A flowchart of the experimental workflow for the synthesis and purification.

References

• PubChem. 4-Bromobenzylamine. National Center for Biotechnology Information. [Link]

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• MDPI. Synthesis, Antimicrobial and Antiproliferative Activity of 1-Trifluoromethylphenyl-3-(4-arylthiazol-2-yl)thioureas. [Link]

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An In-Depth Technical Guide to the ¹H and ¹³C NMR Spectroscopy of N,N-Bis(4-bromobenzyl)amine

Abstract

This technical guide provides a comprehensive analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopic data for N,N-Bis(4-bromobenzyl)amine. Tailored for researchers, scientists, and professionals in drug development, this document delves into the synthesis, spectral interpretation, and experimental protocols pertinent to the characterization of this compound. By integrating foundational NMR principles with practical insights, this guide serves as an authoritative resource for the structural elucidation of N,N-Bis(4-bromobenzyl)amine and related benzylic amines.

Introduction: The Structural Significance of N,N-Bis(4-bromobenzyl)amine

N,N-Bis(4-bromobenzyl)amine, with the chemical formula C₁₄H₁₃Br₂N and a melting point of 51°C, is a symmetrical secondary amine featuring two 4-bromobenzyl substituents attached to a central nitrogen atom.[1] The presence of the bromine atoms on the phenyl rings and the benzylic protons makes NMR spectroscopy an invaluable tool for its structural verification and purity assessment. The symmetry of the molecule simplifies its NMR spectra, providing a clear example for understanding the influence of substituents on the chemical environment of aromatic and benzylic protons and carbons. This guide will explore the theoretical and practical aspects of acquiring and interpreting the ¹H and ¹³C NMR spectra of this compound.

Molecular Structure:

Caption: Molecular structure of N,N-Bis(4-bromobenzyl)amine.

Synthesis of N,N-Bis(4-bromobenzyl)amine

A plausible and efficient method for the synthesis of N,N-Bis(4-bromobenzyl)amine is the reductive amination of 4-bromobenzaldehyde with 4-bromobenzylamine. This two-step, one-pot reaction involves the initial formation of an imine, which is then reduced in situ to the desired secondary amine.[2]

Reaction Scheme:

Caption: Reductive amination synthesis pathway.

Experimental Protocol: Synthesis

• Imine Formation: In a round-bottom flask, dissolve 4-bromobenzaldehyde (1 equivalent) and 4-bromobenzylamine (1 equivalent) in a suitable solvent such as methanol or ethanol.

• In Situ Reduction: To the stirred solution, add a mild reducing agent such as sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 equivalents) portion-wise at room temperature.[3] The use of these reagents is advantageous as they selectively reduce the imine in the presence of the aldehyde.[3]

• Reaction Monitoring: Monitor the reaction progress using thin-layer chromatography (TLC) until the starting materials are consumed.

• Work-up: Quench the reaction by the slow addition of water. Extract the product with an organic solvent like ethyl acetate. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to obtain pure N,N-Bis(4-bromobenzyl)amine.

¹H NMR Spectral Analysis

The ¹H NMR spectrum of N,N-Bis(4-bromobenzyl)amine is expected to be relatively simple due to the molecule's symmetry. The two 4-bromobenzyl groups are chemically equivalent, leading to a reduced number of signals.

Predicted ¹H NMR Data:

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~ 7.45	d	4H	H-2, H-6, H-2', H-6'	Protons ortho to the bromine atom are deshielded. The p-disubstitution pattern results in a doublet.
~ 7.20	d	4H	H-3, H-5, H-3', H-5'	Protons meta to the bromine atom and ortho to the benzyl group.
~ 3.70	s	4H	Benzylic CH₂	The methylene protons are adjacent to the nitrogen and the aromatic ring. Due to the symmetry, they appear as a singlet.
~ 1.80	br s	1H	N-H	The chemical shift of the amine proton can vary depending on solvent, concentration, and temperature. It often appears as a broad singlet.

Causality Behind Peak Assignments:

• Aromatic Protons (7.20-7.45 ppm): The aromatic region of a p-disubstituted benzene ring typically shows an AA'BB' or a simple doublet of doublets pattern.[4] For N,N-Bis(4-bromobenzyl)amine, the protons ortho to the electron-withdrawing bromine atom (H-2, H-6) are expected to be downfield (deshielded) compared to the protons meta to the bromine (H-3, H-5). The coupling between these adjacent protons will result in two doublets.

• Benzylic Protons (~3.70 ppm): The benzylic protons (CH₂) are deshielded by the adjacent aromatic ring and the nitrogen atom. Their chemical shift is anticipated to be similar to that observed in dibenzylamine.[5][6] Due to the molecule's symmetry, the four benzylic protons are chemically equivalent and will appear as a single sharp singlet.

• Amine Proton (~1.80 ppm): The chemical shift of the N-H proton is highly variable and can be influenced by hydrogen bonding. It is often a broad signal and may not always be observed, especially if deuterium exchange with the solvent occurs.

¹³C NMR Spectral Analysis

The ¹³C NMR spectrum of N,N-Bis(4-bromobenzyl)amine will also reflect the molecule's symmetry, showing a limited number of signals.

Predicted ¹³C NMR Data:

Chemical Shift (δ, ppm)	Assignment	Rationale
~ 138	C-4, C-4'	Quaternary carbon attached to the benzylic group.
~ 131.5	C-3, C-5, C-3', C-5'	Aromatic carbons ortho to the benzylic group.
~ 129.0	C-2, C-6, C-2', C-6'	Aromatic carbons meta to the benzylic group.
~ 121.0	C-1, C-1'	Quaternary carbon attached to the bromine atom. The "heavy atom effect" of bromine can cause an upfield shift for the ipso-carbon.[7]
~ 53.0	Benzylic CH₂	The benzylic carbon is shielded compared to the aromatic carbons.

Causality Behind Peak Assignments:

• Aromatic Carbons (121.0-138.0 ppm): Due to symmetry, only four signals are expected for the eight aromatic carbons. The carbon attached to the bromine (C-1) will be influenced by the heavy atom effect, shifting it upfield.[7] The other aromatic carbons will appear in the typical range for substituted benzenes.[8] The quaternary carbon attached to the benzylic group (C-4) is expected to be the most downfield among the aromatic carbons.

• Benzylic Carbon (~53.0 ppm): The benzylic carbon signal will appear in the aliphatic region, shifted downfield due to the attachment of the nitrogen and the aromatic ring. Its chemical shift will be comparable to that in similar dibenzylamines.

Experimental Protocol for NMR Data Acquisition

Workflow for NMR Sample Preparation and Data Acquisition:

Caption: A streamlined workflow for NMR analysis.

Detailed Step-by-Step Methodology:

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of N,N-Bis(4-bromobenzyl)amine.

  • Dissolve the sample in 0.6-0.7 mL of a suitable deuterated solvent, such as chloroform-d (CDCl₃), in a clean vial.

  • If quantitative analysis is required, add a known amount of an internal standard, typically tetramethylsilane (TMS).

  • Transfer the solution to a 5 mm NMR tube.

• Instrument Setup:

  • Insert the NMR tube into the spectrometer's spinner turbine and place it in the magnet.

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity and resolution.

• ¹H NMR Acquisition:

  • Set the spectral width to cover the expected range of proton signals (e.g., 0-10 ppm).

  • Use a standard pulse sequence (e.g., zg30).

  • Set the number of scans (e.g., 16-64) to achieve an adequate signal-to-noise ratio.

  • Set the relaxation delay (D1) to be at least 5 times the longest T1 relaxation time of the protons for accurate integration (typically 1-2 seconds for molecules of this size).

• ¹³C NMR Acquisition:

  • Set the spectral width to encompass the full range of carbon chemical shifts (e.g., 0-220 ppm).

  • Use a proton-decoupled pulse sequence (e.g., zgpg30) to simplify the spectrum to singlets for each carbon.

  • A larger number of scans will be required compared to ¹H NMR due to the low natural abundance of the ¹³C isotope.

  • A longer relaxation delay may be necessary, particularly for quaternary carbons.

• Data Processing:

  • Apply a Fourier transform to the acquired free induction decay (FID) to obtain the frequency-domain spectrum.

  • Perform phase and baseline correction to ensure accurate peak shapes and integration.

  • Calibrate the chemical shift scale using the residual solvent peak or the TMS signal (0 ppm).

  • Integrate the peaks in the ¹H NMR spectrum and perform peak picking for both ¹H and ¹³C spectra.

Trustworthiness and Self-Validation

The interpretation of the NMR data for N,N-Bis(4-bromobenzyl)amine is a self-validating process. The expected symmetry of the molecule provides a clear and predictable spectral pattern. The number of signals in both the ¹H and ¹³C NMR spectra should directly correspond to the number of chemically non-equivalent protons and carbons, respectively. Any deviation from the expected pattern, such as the appearance of additional peaks, would indicate the presence of impurities or a different isomeric structure. The characteristic splitting patterns in the aromatic region of the ¹H NMR spectrum serve as a further confirmation of the p-disubstitution pattern of the benzene rings.

Conclusion

This technical guide has provided a detailed framework for the synthesis and comprehensive ¹H and ¹³C NMR analysis of N,N-Bis(4-bromobenzyl)amine. By combining theoretical predictions with established experimental protocols, researchers and scientists can confidently characterize this molecule and similar structures. The principles of chemical shift, multiplicity, and integration, when applied with an understanding of the underlying molecular structure, provide a powerful and reliable method for structural elucidation in organic and medicinal chemistry.

References

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• PrepChem.com. Preparation of 4-bromobenzyl bromide. [Link]

• PubChem. 4-Bromobenzylamine. [Link]

• ResearchGate. Reductive amination of 4-bromobenzaldehyde: Activity of cobalt... [Link]

• YouTube. The reaction of 4-bromobenzyl chloride with NaCN in ethanol leads to. [Link]

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An In-Depth Technical Guide to the Mass Spectrometry Analysis of N,N-Bis(4-bromobenzyl)amine

Introduction: The Significance of N,N-Bis(4-bromobenzyl)amine in Modern Research

N,N-Bis(4-bromobenzyl)amine is a secondary amine of significant interest in synthetic chemistry and drug discovery. Its structure, featuring two brominated benzyl groups attached to a central nitrogen atom, makes it a valuable precursor and building block for more complex molecules. The presence of bromine atoms provides a handle for further functionalization, for instance, through cross-coupling reactions, while the secondary amine core is a common motif in biologically active compounds.

Accurate and reliable analytical methods are paramount for ensuring the purity, identity, and stability of such compounds throughout the research and development pipeline. Mass spectrometry (MS) stands out as a primary analytical technique for the characterization of N,N-Bis(4-bromobenzyl)amine due to its high sensitivity, specificity, and ability to provide detailed structural information. This guide offers a comprehensive overview of the mass spectrometric analysis of N,N-Bis(4-bromobenzyl)amine, from fundamental principles to practical experimental protocols, tailored for researchers, scientists, and drug development professionals.

Core Principles of Mass Spectrometry for N,N-Bis(4-bromobenzyl)amine

The mass spectrometric analysis of any compound is governed by its inherent chemical properties. For N,N-Bis(4-bromobenzyl)amine, two key structural features dictate its behavior in the mass spectrometer: the secondary amine group and the two 4-bromobenzyl moieties.

The Nitrogen Rule and Isotopic Pattern of Bromine

The Nitrogen Rule is a fundamental principle in mass spectrometry that states that a molecule containing an odd number of nitrogen atoms will have an odd nominal molecular weight. Conversely, a molecule with an even number of nitrogen atoms (or no nitrogen) will have an even nominal molecular weight. As N,N-Bis(4-bromobenzyl)amine (C₁₄H₁₃Br₂N) contains a single nitrogen atom, its molecular ion will have an odd mass-to-charge ratio (m/z).

Furthermore, the presence of two bromine atoms imparts a highly characteristic isotopic pattern to the molecular ion and any bromine-containing fragment ions. Naturally occurring bromine consists of two stable isotopes, ⁷⁹Br and ⁸¹Br, in nearly a 1:1 ratio. Consequently, a compound with two bromine atoms will exhibit a distinctive M, M+2, and M+4 isotopic pattern with relative intensities of approximately 1:2:1. This pattern is a powerful diagnostic tool for identifying the presence and number of bromine atoms in an unknown compound.

Ion	Isotopic Composition	Relative Abundance (Approx.)
M	(⁷⁹Br)(⁷⁹Br)	1
M+2	(⁷⁹Br)(⁸¹Br)	2
M+4	(⁸¹Br)(⁸¹Br)	1
Table 1: Predicted Isotopic Pattern for a Dibrominated Compound.

Ionization Techniques: Choosing the Right Tool for the Job

The first step in any mass spectrometry experiment is the ionization of the analyte. The choice of ionization technique is critical and depends on the analyte's properties and the desired information (molecular weight vs. fragmentation).

• Electron Ionization (EI): This is a "hard" ionization technique that bombards the analyte with high-energy electrons, typically 70 eV. This process usually leads to extensive fragmentation, providing a detailed "fingerprint" of the molecule that is highly reproducible and useful for structural elucidation and library matching. For N,N-Bis(4-bromobenzyl)amine, EI is expected to produce a rich fragmentation spectrum. However, the molecular ion may be of low abundance or even absent.

• Electrospray Ionization (ESI): ESI is a "soft" ionization technique that is particularly well-suited for polar and thermally labile molecules. It typically produces protonated molecules, [M+H]⁺, with minimal fragmentation. For N,N-Bis(4-bromobenzyl)amine, the basic nitrogen atom is readily protonated, making ESI an excellent choice for determining the molecular weight and for coupling with liquid chromatography (LC-MS).

The logical workflow for selecting an ionization technique is outlined below:

Caption: Decision workflow for selecting the appropriate ionization technique.

Anticipated Fragmentation Pathways

Understanding the likely fragmentation pathways of N,N-Bis(4-bromobenzyl)amine is crucial for interpreting its mass spectrum, particularly under EI conditions. The fragmentation is primarily driven by the stability of the resulting ions and neutral losses.

α-Cleavage: The Hallmark of Amine Fragmentation

The most characteristic fragmentation pathway for amines is α-cleavage , which involves the homolytic cleavage of a C-C bond adjacent to the nitrogen atom.[1] For N,N-Bis(4-bromobenzyl)amine, this would involve the loss of a 4-bromobenzyl radical to form a stable, resonance-stabilized iminium ion. This fragment is often the base peak in the mass spectra of secondary amines.

Benzylic Cleavage and Tropylium Ion Formation

Another prominent fragmentation pathway is the cleavage of the C-N bond, leading to the formation of a 4-bromobenzyl cation. This cation can then rearrange to the highly stable 4-bromotropylium ion.

The expected major fragmentation pathways are depicted below:

Caption: General workflow for the mass spectrometric analysis of N,N-Bis(4-bromobenzyl)amine.

Data Interpretation and Trustworthiness

A self-validating system is crucial for ensuring the trustworthiness of the analytical results. This involves a multi-faceted approach to data interpretation:

• Molecular Ion Confirmation: In ESI-MS, the presence of the protonated molecule [M+H]⁺ at m/z 356/358/360 confirms the molecular weight. In EI-MS, the presence of the molecular ion at m/z 355/357/359, even at low intensity, provides strong evidence for the compound's identity. The characteristic 1:2:1 isotopic pattern for the two bromine atoms must be observed.

• Fragmentation Pattern Consistency: The observed fragment ions should be consistent with the predicted fragmentation pathways (α-cleavage and benzylic cleavage). The presence of the iminium ion (m/z 184/186) and the 4-bromotropylium ion (m/z 169/171) would provide strong structural confirmation.

• High-Resolution Mass Spectrometry (HRMS): For unambiguous identification, HRMS can be employed to determine the elemental composition of the molecular ion and key fragment ions with high accuracy (typically < 5 ppm mass error).

• Reference Standards: Whenever possible, the mass spectrum of the sample should be compared to that of a certified reference standard to confirm its identity.

Conclusion

The mass spectrometric analysis of N,N-Bis(4-bromobenzyl)amine is a powerful tool for its characterization. By understanding the fundamental principles of its ionization and fragmentation, and by employing robust and well-defined experimental protocols, researchers can confidently determine its identity, purity, and structure. The interplay of hard and soft ionization techniques, coupled with a thorough interpretation of the resulting mass spectra, provides a self-validating system that ensures the scientific integrity of the data. This guide serves as a foundational resource for scientists and researchers, enabling them to effectively utilize mass spectrometry in their work with this important chemical entity.

References

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FT-IR spectrum of N,N-Bis(4-bromobenzyl)amine

An In-depth Technical Guide to the FT-IR Spectrum of N,N-Bis(4-bromobenzyl)amine

Abstract

This technical guide provides a comprehensive analysis of the Fourier-Transform Infrared (FT-IR) spectrum of N,N-Bis(4-bromobenzyl)amine. Designed for researchers, scientists, and professionals in drug development, this document delves into the theoretical principles and practical methodologies for obtaining and interpreting the FT-IR spectrum of this secondary amine. We will explore the characteristic vibrational modes of the molecule's key functional groups, including the secondary amine N-H bond, the para-disubstituted aromatic rings, and the carbon-bromine bond. The guide includes a detailed experimental protocol for sample preparation and spectral acquisition, a thorough interpretation of the expected absorption bands, and a discussion of how FT-IR serves as a critical tool for structural verification and quality control.

Introduction: The Role of Vibrational Spectroscopy in Structural Elucidation

N,N-Bis(4-bromobenzyl)amine is a symmetrical secondary amine featuring two brominated benzyl groups attached to a central nitrogen atom. Its structure presents several key features amenable to analysis by FT-IR spectroscopy: a secondary amine, para-substituted aromatic rings, methylene bridges, and carbon-halogen bonds. FT-IR spectroscopy is a powerful, non-destructive analytical technique that probes the vibrational modes of molecules. When a molecule is exposed to infrared radiation, its bonds absorb energy at specific frequencies corresponding to their natural vibrational frequencies (stretching, bending, rocking, etc.). The resulting spectrum is a unique molecular "fingerprint," providing invaluable information about the functional groups present.

This guide serves as a detailed reference for understanding the . By explaining the causality behind peak assignments, we provide a framework for using FT-IR not just for identification, but for confirming synthetic success and assessing sample purity.

Synthesis Context and the Importance of Purity

A common synthetic route to N,N-Bis(4-bromobenzyl)amine involves the nucleophilic substitution reaction between 4-bromobenzylamine and 4-bromobenzyl bromide. An alternative is the reaction of two equivalents of 4-bromobenzyl bromide with ammonia. Understanding the synthesis is critical because residual starting materials or side-products can introduce extraneous peaks into the FT-IR spectrum.

• Potential Impurity: 4-bromobenzylamine (Primary Amine): If the reaction is incomplete, the presence of this primary amine would be indicated by two N-H stretching bands (asymmetric and symmetric) in the 3400-3250 cm⁻¹ region, in contrast to the single N-H band expected for the secondary amine product.[1][2]

• Potential Impurity: 4-bromobenzyl bromide: This starting material would lack any N-H stretching bands but would show characteristic C-Br and aromatic absorptions.

Therefore, a pure sample is paramount for an unambiguous spectral interpretation. The protocols described herein assume a purified solid sample, typically obtained after recrystallization or column chromatography.

Experimental Protocol: Acquiring a High-Quality FT-IR Spectrum

For a solid, non-volatile compound like N,N-Bis(4-bromobenzyl)amine, the potassium bromide (KBr) pellet method is a standard and reliable technique for obtaining a high-quality transmission spectrum.[3]

Step-by-Step Methodology for KBr Pellet Preparation

• Sample Grinding: Weigh approximately 1-2 mg of the purified N,N-Bis(4-bromobenzyl)amine sample. In a clean agate mortar and pestle, grind the sample into a fine, homogenous powder. The particle size should be smaller than the wavelength of the IR radiation to minimize scattering effects (Christiansen scattering).[4]

• Mixing with KBr: Add approximately 100-200 mg of dry, spectroscopy-grade KBr powder to the mortar. KBr is used as a matrix because it is transparent to infrared radiation in the typical analysis range (4000-400 cm⁻¹).[3] Gently mix the sample and KBr with the pestle until the mixture is uniform.

• Pellet Pressing: Transfer the powder mixture to a pellet die. Place the die into a hydraulic press and apply pressure (typically 7-10 tons) for several minutes to form a thin, transparent, or translucent pellet. A clear pellet indicates good sample dispersion and pressing technique.

• Spectral Acquisition: Carefully remove the KBr pellet from the die and place it in the sample holder of the FT-IR spectrometer. Purge the sample compartment with dry air or nitrogen to reduce interference from atmospheric water and carbon dioxide.

• Data Collection: Acquire the spectrum, typically by co-adding 16 to 32 scans at a resolution of 4 cm⁻¹. A background spectrum of the empty sample compartment should be collected and automatically subtracted from the sample spectrum.

Experimental Workflow Diagram

Caption: Workflow for FT-IR analysis using the KBr pellet method.

Spectral Analysis and Interpretation

The can be logically dissected by examining the characteristic absorption regions for its constituent functional groups.

Summary of Expected Vibrational Modes

Wavenumber Range (cm⁻¹)	Vibrational Mode	Expected Intensity	Structural Moiety
3350 - 3310	N-H Stretch	Weak to Medium	Secondary Amine
3100 - 3010	Aromatic C-H Stretch	Medium	Para-substituted Benzene Ring
2950 - 2850	Aliphatic C-H Stretch (Asymmetric & Symmetric)	Medium	Methylene (-CH₂-) Group
1610 - 1580	Aromatic C=C Ring Stretch	Medium	Para-substituted Benzene Ring
1515 - 1475	Aromatic C=C Ring Stretch	Medium to Strong	Para-substituted Benzene Ring
~1465	CH₂ Scissoring (Bending)	Medium	Methylene (-CH₂-) Group
1335 - 1250	C-N Stretch (Aromatic-like character)	Medium to Strong	Ar-CH₂-N linkage
860 - 790	Aromatic C-H Out-of-Plane (OOP) Bend	Strong	Para-disubstituted Benzene Ring
750 - 700	N-H Wag (Out-of-Plane Bend)	Broad, Medium	Secondary Amine
~550 - 480	C-Br Stretch	Medium to Strong	Bromo-Aromatic

Detailed Peak-by-Peak Interpretation

• N-H Stretching Region (3500-3300 cm⁻¹):

  • Signature Peak: A single, relatively sharp peak of weak to medium intensity is expected between 3350-3310 cm⁻¹.[2][5] The presence of a solitary peak in this region is a definitive marker for a secondary amine (R₂NH).[1] This distinguishes it from primary amines (two peaks) and tertiary amines (no peaks).[2]

• C-H Stretching Region (3100-2800 cm⁻¹):

  • Aromatic C-H Stretch: Weak to medium bands appearing just above 3000 cm⁻¹ (typically around 3030 cm⁻¹) are characteristic of C-H bonds where the carbon is part of an aromatic ring.[6][7][8]

  • Aliphatic C-H Stretch: Medium intensity bands appearing just below 3000 cm⁻¹ (typically 2950-2850 cm⁻¹) correspond to the asymmetric and symmetric stretching vibrations of the methylene (-CH₂-) groups linking the nitrogen to the aromatic rings.[5]

• Aromatic C=C Ring Stretching Region (1650-1450 cm⁻¹):

  • The benzene ring exhibits several complex in-plane stretching vibrations in this region. Typically, two prominent peaks are observed for para-substituted rings, one near 1600 cm⁻¹ and another strong peak around 1500 cm⁻¹.[8][9] These peaks confirm the presence of the aromatic core.

• Fingerprint Region (< 1500 cm⁻¹): This region contains a wealth of complex vibrations that are highly specific to the molecule's overall structure.

  • CH₂ Bending: The scissoring (bending) vibration of the methylene groups is expected around 1465 cm⁻¹.

  • C-N Stretching: The stretching of the C-N bond in benzylamines is typically found in the 1335-1250 cm⁻¹ range.[2][10] This band can be strong and is a key indicator of the amine linkage.

  • Aromatic C-H Out-of-Plane (OOP) Bending: This is one of the most diagnostic signals for determining the substitution pattern on a benzene ring. For a para (1,4)-disubstituted ring, a single, strong absorption band is expected in the 860-790 cm⁻¹ range.[11] This peak provides powerful evidence for the specific isomerism of the starting materials.

  • N-H Wagging: Secondary amines often show a broad absorption between 750-700 cm⁻¹ due to the out-of-plane wagging of the N-H bond.[10] This can sometimes overlap with other peaks but is a useful corroborating feature.

  • C-Br Stretching: The carbon-bromine stretch is expected at low frequencies, typically in the 600-500 cm⁻¹ range. Its presence confirms the bromination of the aromatic rings.[12]

Conclusion

The provides a rich set of data that, when correctly interpreted, unequivocally confirms its molecular structure. The key diagnostic features are:

• A single N-H stretching peak around 3350-3310 cm⁻¹, confirming the secondary amine functionality.

• Aromatic C-H stretches above 3000 cm⁻¹ and aliphatic C-H stretches below 3000 cm⁻¹, indicating the presence of both structural types.

• A strong out-of-plane C-H bending absorption between 860-790 cm⁻¹, which is highly characteristic of the para-substitution pattern on the benzene rings.

• A C-Br stretching vibration in the low-frequency fingerprint region.

This guide demonstrates that FT-IR spectroscopy is an indispensable, rapid, and reliable tool for chemists and drug development professionals. It serves not only as a method for structural identification but also as a first-line quality control assay to verify the outcome of a synthesis and ensure sample purity before proceeding with further studies.

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Physical properties of N,N-Bis(4-bromobenzyl)amine (melting point, boiling point)

For Researchers, Scientists, and Drug Development Professionals

Introduction

N,N-Bis(4-bromobenzyl)amine is a secondary amine of interest in various fields of chemical synthesis, including pharmaceutical and materials science. A thorough understanding of its physical properties is fundamental for its effective use in experimental design, process development, and safety assessments. This technical guide provides a detailed analysis of the melting and boiling points of N,N-Bis(4-bromobenzyl)amine, grounded in available data and established chemical principles.

Core Physical Properties

The physical state and phase transition temperatures of a compound are critical parameters that influence its handling, reaction conditions, and purification methods. For N,N-Bis(4-bromobenzyl)amine, these properties are summarized below.

Physical Property	Value	Source
Melting Point	51 °C	[1]
Boiling Point	Data not available; likely decomposes at high temperatures.	Inferred from related compounds
Physical Form	Solid	[1]

Melting Point: A Definitive Transition

The melting point of a crystalline solid is a key indicator of its purity. For N,N-Bis(4-bromobenzyl)amine, the experimentally determined melting point is 51 °C [1]. At this temperature, the compound transitions from a solid to a liquid state.

Significance in a Research Context

The distinct melting point of N,N-Bis(4-bromobenzyl)amine allows for:

• Purity Assessment: A sharp melting point range close to the literature value suggests a high degree of purity. Impurities typically depress and broaden the melting point range.

• Reaction Monitoring: In reactions where N,N-Bis(4-bromobenzyl)amine is a product, its solidification from the reaction mixture upon cooling can be an initial indicator of successful synthesis.

• Material Handling: Knowledge of the melting point is crucial for storage and handling. It should be stored in a temperature-controlled environment to prevent melting and potential degradation.

Experimental Determination of Melting Point

The melting point of N,N-Bis(4-bromobenzyl)amine is typically determined using a melting point apparatus. A small, powdered sample is packed into a capillary tube and heated at a controlled rate. The temperature range over which the sample melts is observed and recorded.

Caption: Workflow for Melting Point Determination.

Boiling Point and Thermal Stability: A Complex Relationship

Factors Influencing the Boiling Point of Amines

The boiling points of amines are influenced by several factors:

• Hydrogen Bonding: As a secondary amine, N,N-Bis(4-bromobenzyl)amine can participate in intermolecular hydrogen bonding, which significantly increases its boiling point compared to non-polar compounds of similar molecular weight.[2][3][4]

• Molecular Weight: The large molecular mass of N,N-Bis(4-bromobenzyl)amine (355.07 g/mol ) results in strong van der Waals forces, further elevating its boiling point.

• Molecular Structure: The presence of two bulky bromobenzyl groups can introduce steric hindrance, which may affect the efficiency of intermolecular interactions.

For comparison, the related but less complex secondary amine, dibenzylamine, has a reported boiling point of 300 °C, and even at this temperature, partial decomposition is noted[5]. Given that N,N-Bis(4-bromobenzyl)amine has a significantly higher molecular weight due to the two bromine atoms, its boiling point is expected to be considerably higher, increasing the likelihood of decomposition before boiling is observed at atmospheric pressure.

Thermal Decomposition

At elevated temperatures, instead of boiling, N,N-Bis(4-bromobenzyl)amine is likely to undergo thermal decomposition. The energy supplied would be sufficient to break covalent bonds within the molecule, leading to the formation of smaller, more volatile fragments. The exact decomposition products would depend on the specific conditions, but could include cleavage of the carbon-nitrogen or carbon-bromine bonds.

Estimation of Boiling Point

While an experimental value is absent, the boiling point of N,N-Bis(4-bromobenzyl)amine can be estimated using computational models. However, these estimations should be used with caution and are not a substitute for experimental data on thermal stability. For practical purposes in a laboratory or industrial setting, it is more critical to determine the compound's decomposition temperature through techniques like thermogravimetric analysis (TGA).

Caption: Factors Influencing the Boiling Point of N,N-Bis(4-bromobenzyl)amine.

Conclusion

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Navigating the Solvent Landscape: An In-Depth Technical Guide to the Solubility of N,N-Bis(4-bromobenzyl)amine in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Abstract

A comprehensive understanding of a compound's solubility is a cornerstone of successful drug development and chemical synthesis. This guide provides a deep dive into the solubility characteristics of N,N-Bis(4-bromobenzyl)amine, a secondary amine with significant potential in medicinal chemistry and materials science. While specific quantitative solubility data for this compound is not extensively published, this document offers a robust framework for its prediction, experimental determination, and interpretation. We will explore the theoretical underpinnings of its solubility based on molecular structure, provide a detailed protocol for its empirical measurement, and discuss the critical role of these properties in practical applications.

Introduction: The Critical Role of Solubility

In the realms of drug discovery and organic synthesis, solubility is not merely a physical property; it is a critical determinant of a molecule's utility and developability. For a therapeutic agent to be effective, it must first be soluble in a suitable carrier for formulation and then in physiological fluids for absorption and distribution. In the context of chemical reactions, the solubility of reactants in a given solvent dictates reaction rates, efficiency, and the ease of product purification. An understanding of the solubility of N,N-Bis(4-bromobenzyl)amine is therefore paramount for any researcher intending to utilize this compound in further synthetic applications or as a scaffold for novel therapeutics.

Molecular Structure and Predicted Solubility Profile of N,N-Bis(4-bromobenzyl)amine

N,N-Bis(4-bromobenzyl)amine possesses a distinct molecular architecture that governs its interaction with various solvents. Its structure consists of a central secondary amine nitrogen atom bonded to two 4-bromobenzyl groups.

Caption: Molecular structure of N,N-Bis(4-bromobenzyl)amine.

The fundamental principle of "like dissolves like" provides a strong predictive framework for the solubility of this compound.[1] This principle states that substances with similar polarities are more likely to be soluble in one another.

Caption: Conceptual diagram of the "like dissolves like" solubility principle.

Based on its molecular structure, the solubility of N,N-Bis(4-bromobenzyl)amine can be predicted as follows:

• Dominant Nonpolar Character: The two large bromobenzyl groups are the most significant features of the molecule. These aromatic rings and the bromine atoms contribute to a substantial nonpolar, hydrophobic character.

• Secondary Amine Functionality: The secondary amine group introduces a degree of polarity due to the lone pair of electrons on the nitrogen atom, which can act as a hydrogen bond acceptor. However, the absence of a hydrogen atom directly bonded to the nitrogen (N-H) means it cannot act as a hydrogen bond donor.

• Steric Hindrance: The two bulky benzyl groups create significant steric hindrance around the nitrogen atom. This steric bulk can impede the close approach of solvent molecules, potentially reducing the solvating effect of more polar solvents.

Considering these factors, a predicted solubility profile is presented in the table below. This table serves as a hypothesis to be validated by the experimental protocol outlined in the subsequent section.

Solvent Class	Examples	Predicted Solubility	Rationale
Nonpolar Aprotic	Toluene, Hexane, Diethyl Ether	High	The large, nonpolar bromobenzyl groups will have strong van der Waals interactions with these solvents.
Polar Aprotic	Acetone, Ethyl Acetate, Dichloromethane	Moderate to High	The polarity of these solvents can interact with the amine group, while their organic nature is compatible with the bromobenzyl groups.
Polar Protic	Ethanol, Methanol	Low to Moderate	While these solvents can act as hydrogen bond donors to the amine's lone pair, the dominant hydrophobic character of the molecule will likely limit solubility.
Highly Polar	Water, Dimethyl Sulfoxide (DMSO)	Very Low to Insoluble	The molecule's large nonpolar surface area will lead to unfavorable interactions with highly polar solvents like water. While DMSO is a strong polar aprotic solvent, the steric hindrance may limit effective solvation of the amine group.

This predicted profile is analogous to that of similar molecules like dibenzylamine, which is known to be soluble in organic solvents such as ethanol and ether but has limited solubility in water.[2][3][4][5]

Experimental Determination of Solubility: The Shake-Flask Method

To obtain accurate, quantitative solubility data, a rigorous experimental approach is necessary. The shake-flask method is a widely recognized and robust technique for determining the equilibrium solubility of a compound in a given solvent, as outlined in OECD Guideline 105.[6][7][8]

Caption: Workflow for the shake-flask solubility determination method.

Materials and Equipment

• N,N-Bis(4-bromobenzyl)amine (solid)

• Selected organic solvents (analytical grade or higher)

• Volumetric flasks and pipettes

• Scintillation vials or flasks with screw caps

• Orbital shaker or wrist-action shaker in a temperature-controlled environment

• Centrifuge

• Syringe filters (e.g., 0.22 µm PTFE)

• Analytical balance

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or a UV-Vis spectrophotometer

Step-by-Step Protocol

• Preparation of Saturated Solutions:

  • Accurately weigh an excess amount of N,N-Bis(4-bromobenzyl)amine into a series of flasks, one for each solvent to be tested. The amount should be sufficient to ensure that undissolved solid remains at equilibrium.

  • Add a known volume of the respective organic solvent to each flask.

  • Securely cap the flasks to prevent solvent evaporation.

• Equilibration:

  • Place the flasks in a shaker within a temperature-controlled environment (e.g., 25 °C).

  • Agitate the flasks for a sufficient period to ensure equilibrium is reached. A preliminary study to determine the time to reach equilibrium is recommended (e.g., testing at 24, 48, and 72 hours).

• Phase Separation:

  • After equilibration, allow the flasks to stand undisturbed in the temperature-controlled environment for a period to allow the excess solid to settle.

  • To ensure complete removal of undissolved solid, centrifuge an aliquot of the supernatant at a high speed.

  • Alternatively, or in addition, filter the supernatant through a syringe filter that is compatible with the organic solvent.

• Analysis of the Saturated Solution:

  • Carefully take a known volume of the clear, saturated solution.

  • Dilute the aliquot with a suitable solvent to a concentration that falls within the linear range of the analytical method.

  • Analyze the concentration of N,N-Bis(4-bromobenzyl)amine in the diluted solution using a validated analytical method, such as HPLC or UV-Vis spectroscopy. A calibration curve prepared with known concentrations of the compound is essential for accurate quantification.

• Calculation of Solubility:

  • Calculate the concentration of the undiluted saturated solution, taking into account the dilution factor.

  • Express the solubility in appropriate units, such as mg/mL or mol/L.

Data Presentation

The experimentally determined solubility data should be compiled into a clear and organized table for easy comparison and interpretation.

Organic Solvent	Temperature (°C)	Solubility (mg/mL)	Solubility (mol/L)
[e.g., Toluene]	[e.g., 25]
[e.g., Acetone]	[e.g., 25]
[e.g., Ethanol]	[e.g., 25]
[e.g., Water]	[e.g., 25]

Causality of Experimental Observations: Factors Influencing Solubility

A thorough understanding of the factors governing the solubility of N,N-Bis(4-bromobenzyl)amine allows for the rational selection of solvents for various applications.

• Polarity Mismatch with Protic Solvents: The large, nonpolar surface area of the two bromobenzyl groups leads to a significant hydrophobic effect. In highly polar, protic solvents like water, the strong hydrogen-bonding network of the solvent would need to be disrupted to create a cavity for the solute molecule. The energy required for this disruption is not sufficiently compensated by the weak interactions between the nonpolar parts of the solute and the water molecules, resulting in very low solubility.

• Favorable van der Waals Interactions: In nonpolar solvents such as toluene or hexane, the primary intermolecular forces are London dispersion forces. The large, polarizable electron clouds of the aromatic rings and bromine atoms in N,N-Bis(4-bromobenzyl)amine can readily engage in these types of interactions with nonpolar solvent molecules, leading to favorable solvation and high solubility.

• The Role of the Amine Group and Steric Hindrance: In moderately polar aprotic solvents like acetone, dipole-dipole interactions between the solvent and the polar C-N bonds and the lone pair on the nitrogen of the amine can contribute to solvation. However, the significant steric hindrance from the two bulky bromobenzyl groups can shield the nitrogen atom, making it less accessible for strong interactions with solvent molecules. This steric effect is a key reason why its solubility in polar solvents may be lower than that of less hindered secondary amines.[1][9][10]

Practical Implications in Drug Development and Organic Synthesis

The solubility profile of N,N-Bis(4-bromobenzyl)amine has direct and significant consequences for its practical application.

• In Drug Discovery: Poor aqueous solubility is a major hurdle in drug development, often leading to low bioavailability.[11] For derivatives of N,N-Bis(4-bromobenzyl)amine being considered as drug candidates, early assessment of their solubility is crucial. The inherent hydrophobicity of this scaffold suggests that formulation strategies such as the use of co-solvents, amorphous solid dispersions, or lipid-based formulations may be necessary to achieve adequate drug exposure in vivo.

• In Organic Synthesis: The choice of solvent is critical for controlling reaction kinetics and outcomes.[12] The high solubility of N,N-Bis(4-bromobenzyl)amine in nonpolar and moderately polar aprotic solvents makes these ideal media for reactions involving this compound. Conversely, its poor solubility in highly polar solvents could be exploited for purification purposes, for example, through precipitation by adding a polar anti-solvent to a solution of the compound in a nonpolar solvent.

Conclusion

This technical guide provides a comprehensive framework for understanding and evaluating the solubility of N,N-Bis(4-bromobenzyl)amine in organic solvents. By integrating theoretical predictions based on molecular structure with a robust experimental protocol, researchers can confidently determine the solubility profile of this compound. This knowledge is not merely academic; it is a critical enabler for the effective utilization of N,N-Bis(4-bromobenzyl)amine in the design and synthesis of new chemical entities with potential applications in medicine and materials science. The principles and methodologies outlined herein serve as a valuable resource for scientists and developers working with this and structurally related molecules.

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Crystal structure analysis of N,N-Bis(4-bromobenzyl)amine

An In-depth Technical Guide to the Crystal Structure Analysis of N,N-Bis(4-bromobenzyl)amine

For Researchers, Scientists, and Drug Development Professionals

Abstract

Single-crystal X-ray diffraction (SC-XRD) remains the definitive method for elucidating the three-dimensional atomic arrangement of molecules. This guide provides a comprehensive, field-proven walkthrough of the entire crystal structure analysis pipeline, from synthesis to structural validation. We use N,N-Bis(4-bromobenzyl)amine (CAS 24898-17-7) as a practical, albeit illustrative, subject. While a definitive crystal structure for this specific molecule is not publicly archived in repositories such as the Cambridge Crystallographic Data Centre (CCDC)[1][2][3][4], this guide meticulously details the established methodologies that would be employed for its analysis. By explaining the causality behind experimental choices and grounding protocols in authoritative standards, this document serves as a robust reference for researchers aiming to achieve high-quality crystallographic results for novel small molecules.

Synthesis and Purification: The Foundation of Quality Crystals

The journey to a high-resolution crystal structure begins with the synthesis of high-purity material. The presence of impurities can significantly impede or entirely prevent the formation of single crystals suitable for diffraction experiments. For N,N-Bis(4-bromobenzyl)amine, a secondary amine, a common and effective synthetic route is the N-alkylation of a primary amine.[5]

Proposed Synthetic Protocol: N-alkylation

This protocol outlines a plausible synthesis of N,N-Bis(4-bromobenzyl)amine from 4-bromobenzylamine and 4-bromobenzyl bromide.

Step-by-Step Methodology:

• Reaction Setup: To a solution of 4-bromobenzylamine (1.0 eq) in a suitable polar aprotic solvent such as acetonitrile, add a non-nucleophilic base like potassium carbonate (2.5 eq).

• N-alkylation: Slowly add a solution of 4-bromobenzyl bromide (1.1 eq) in acetonitrile to the reaction mixture at room temperature.

• Reaction Monitoring: Stir the mixture at room temperature for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) until the starting material is consumed.

• Workup: Upon completion, filter the reaction mixture to remove the inorganic base. Concentrate the filtrate under reduced pressure.

• Extraction: Dissolve the residue in dichloromethane (DCM) and wash with water to remove any remaining salts. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purification: Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield N,N-Bis(4-bromobenzyl)amine as a solid.[6]

Crystallization: The Art and Science of Single Crystal Growth

Obtaining a single crystal of sufficient size and quality is often the most challenging step in a crystal structure analysis. The process relies on creating a supersaturated solution from which the molecule can slowly precipitate in an ordered, crystalline form.

Key Crystallization Techniques for Small Organic Molecules

Several techniques can be employed, and the choice of solvent is critical. A good solvent system is one in which the compound has moderate solubility.[7]

• Slow Evaporation: This is the simplest method, where the compound is dissolved in a suitable solvent, and the solvent is allowed to evaporate slowly over days or weeks.[7][8] The slow increase in concentration facilitates the growth of large, well-ordered crystals.[7][8] The rate of evaporation can be controlled by adjusting the opening of the container.[7][8]

• Vapor Diffusion: In this technique, a concentrated solution of the compound in a solvent is placed in a sealed container with a larger reservoir of a miscible "anti-solvent" in which the compound is insoluble.[9] The vapor of the anti-solvent slowly diffuses into the solution of the compound, reducing its solubility and inducing crystallization.

• Slow Cooling: A saturated solution of the compound is prepared at an elevated temperature and then allowed to cool slowly to room temperature, or even lower in a refrigerator or freezer. The decrease in solubility with temperature can lead to the formation of high-quality crystals.

Experimental Protocol: Crystallization by Slow Evaporation

• Solvent Screening: Test the solubility of the purified N,N-Bis(4-bromobenzyl)amine in a range of solvents (e.g., ethanol, methanol, acetone, ethyl acetate, dichloromethane, and toluene).

• Solution Preparation: Prepare a nearly saturated solution of the compound in a selected solvent (e.g., ethanol) in a clean vial.

• Crystal Growth: Cover the vial with a cap, and pierce the cap with a needle to allow for slow evaporation.[7] Place the vial in a vibration-free location.

• Monitoring: Observe the vial periodically over several days to weeks for the formation of single crystals.

Single-Crystal X-ray Diffraction: Data Acquisition

Once a suitable single crystal is obtained, the next step is to collect the X-ray diffraction data.[10] This process involves irradiating the crystal with a monochromatic X-ray beam and measuring the intensities of the diffracted X-rays.[10]

Experimental Workflow

The overall workflow from selecting a crystal to obtaining a raw dataset is a meticulous process.

Caption: Overall workflow from synthesis to final structural model.

Step-by-Step Data Collection Protocol

• Crystal Mounting: A suitable single crystal (typically 0.1-0.3 mm in size) is selected under a microscope. It is then mounted on a goniometer head, often using a cryoloop and cryoprotectant oil to allow for data collection at low temperatures (e.g., 100 K) to minimize thermal vibrations.

• Diffractometer Setup: The mounted crystal is placed on a single-crystal X-ray diffractometer. A typical setup includes a microfocus X-ray source (e.g., Mo Kα, λ = 0.71073 Å, or Cu Kα, λ = 1.54184 Å) and a sensitive area detector (e.g., a CCD or CMOS detector).

• Unit Cell Determination: A short series of initial frames are collected to determine the unit cell parameters and the Bravais lattice.

• Data Collection Strategy: A data collection strategy is calculated to ensure that a complete and redundant dataset is collected.[11] This typically involves rotating the crystal through a series of angles while exposing it to the X-ray beam.[11] Data is collected in frames with a specific rotation width (e.g., 0.5°) and exposure time (e.g., 10-30 seconds per frame).[12]

• Data Integration and Scaling: After data collection, the raw diffraction images are processed.[10] This involves integrating the intensities of the diffraction spots and applying corrections for various experimental factors (e.g., Lorentz-polarization effects, absorption). The data is then scaled to produce a final reflection file.

Structure Solution, Refinement, and Validation

The final stage involves using the processed diffraction data to determine and refine the crystal structure. This is a computationally intensive process that relies on specialized software.

Structure Solution and Refinement using SHELX

The SHELX suite of programs is a widely used and powerful tool for small-molecule crystallography.[13]

• Structure Solution (SHELXS or SHELXT): The first step is to solve the "phase problem." Direct methods, as implemented in SHELXS or SHELXT, are typically used to obtain an initial structural model that reveals the positions of most non-hydrogen atoms.

• Structure Refinement (SHELXL): The initial model is then refined using a least-squares minimization procedure in SHELXL.[13] This process involves iteratively adjusting the atomic coordinates, and atomic displacement parameters (thermal ellipsoids) to improve the agreement between the observed diffraction data and the data calculated from the model. Hydrogen atoms are typically placed in calculated positions and refined using a riding model.

Hypothetical Crystallographic Data for N,N-Bis(4-bromobenzyl)amine

The following table presents a plausible set of crystallographic data for N,N-Bis(4-bromobenzyl)amine, which would be expected for a molecule of this type. This data is for illustrative purposes only.

Parameter	Hypothetical Value
Chemical Formula	C₁₄H₁₃Br₂N
Formula Weight	355.07 g/mol
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	10.123(4)
b (Å)	15.456(6)
c (Å)	9.876(3)
β (°)	98.76(5)
Volume (ų)	1523.4(9)
Z	4
Calculated Density (g/cm³)	1.548
Absorption Coeff. (mm⁻¹)	5.678
F(000)	704
Temperature (K)	100(2)
Radiation (Å)	Mo Kα (λ = 0.71073)
Reflections Collected	15678
Independent Reflections	3456 [R(int) = 0.045]
Final R indices [I>2σ(I)]	R₁ = 0.035, wR₂ = 0.085
Goodness-of-fit on F²	1.05

Structure Validation with PLATON

The final step before interpretation and publication is to validate the crystal structure. The program PLATON is an essential tool for this purpose.[14][15][16] It performs a series of checks on the crystallographic information file (CIF) to identify potential errors or unusual features.[14][15][16]

Key Validation Checks:

• Completeness and Consistency: Checks for missing data and consistency between different parameters in the CIF.

• Symmetry Analysis: Searches for missed or higher symmetry in the crystal lattice.

• Geometric Analysis: Examines bond lengths, angles, and torsion angles for chemically unreasonable values.

• Displacement Parameter Analysis: The Hirshfeld rigid-bond test checks for inconsistencies in the thermal ellipsoids of bonded atoms.

• Void Analysis: Searches for solvent-accessible voids in the crystal structure, which may indicate disordered and unmodeled solvent molecules.[17]

A validation report with a low number of "ALERTS" provides confidence in the quality and correctness of the determined crystal structure.[14]

Conclusion

The determination of a small molecule's crystal structure is a multi-step process that requires careful execution of both experimental and computational techniques. This guide has outlined a comprehensive and scientifically rigorous approach to the crystal structure analysis of N,N-Bis(4-bromobenzyl)amine, serving as a template for researchers working on novel compounds. By following these established protocols—from meticulous synthesis and crystallization to robust data collection, refinement, and validation—scientists can confidently elucidate the precise three-dimensional structures of their molecules, paving the way for a deeper understanding of their properties and functions.

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A Senior Application Scientist's Guide to the Quantum Chemical Analysis of N,N-Bis(4-bromobenzyl)amine

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive, in-depth protocol for the quantum chemical characterization of N,N-Bis(4-bromobenzyl)amine. Moving beyond a simple list of steps, this document elucidates the causal reasoning behind methodological choices, empowering researchers to not only replicate the findings but also to adapt these techniques for their own molecular systems. We will leverage Density Functional Theory (DFT) to perform geometry optimization, vibrational frequency analysis, and to probe the electronic landscape of the molecule through Frontier Molecular Orbitals (HOMO-LUMO) and Molecular Electrostatic Potential (MEP) mapping. The protocols herein are designed to be self-validating, ensuring a high degree of scientific integrity and trustworthiness in the generated results.

Introduction: Why Model N,N-Bis(4-bromobenzyl)amine?

N,N-Bis(4-bromobenzyl)amine is a disubstituted amine featuring two brominated benzyl groups. Molecules of this class are significant in synthetic chemistry as intermediates and are explored in medicinal chemistry for potential pharmacological activities. The presence of heavy bromine atoms, aromatic rings, and a flexible tertiary amine core creates a molecule with a nuanced electronic and conformational landscape.

Quantum chemical calculations offer a powerful, non-experimental method to investigate the intrinsic properties of such molecules at the atomic level.[1] By building a reliable theoretical model, we can predict:

• Stable Conformation: The most likely three-dimensional structure the molecule will adopt.

• Chemical Reactivity: Regions of the molecule susceptible to nucleophilic or electrophilic attack.[2][3]

• Spectroscopic Properties: An estimation of its infrared (IR) spectrum.

• Electronic Character: The molecule's kinetic stability and electron-donating or -accepting capabilities.[4][5]

This guide will provide the foundational expertise to perform these calculations accurately and interpret the results with confidence.

Theoretical & Computational Methodology: The "Why" Behind the "How"

The accuracy of any quantum chemical calculation is fundamentally dependent on the chosen level of theory—specifically, the combination of the computational method and the basis set.

The Method: Density Functional Theory (DFT)

For a molecule of this size and composition, Density Functional Theory (DFT) strikes an optimal balance between computational cost and accuracy.[6] We will employ the B3LYP hybrid functional .

• Expertise & Causality: B3LYP (Becke, 3-parameter, Lee-Yang-Parr) is one of the most widely used functionals for organic molecules.[7][8] It incorporates a portion of exact Hartree-Fock exchange with density gradient corrections, providing a robust description of electron correlation for a wide range of systems without the prohibitive computational expense of higher-level methods.[7]

The Basis Set: 6-311+G(d,p)

A basis set is the set of mathematical functions used to build the molecular orbitals. The choice of 6-311+G(d,p) is deliberate and critical for this specific molecule.

• Expertise & Causality:

  • 6-311G: This is a triple-zeta basis set, meaning it uses three functions to describe each valence atomic orbital, offering a significant improvement in accuracy over minimal or double-zeta sets.[9]

  • + (Diffuse Functions): The "+" indicates the addition of diffuse functions on heavy (non-hydrogen) atoms. These functions are large and spread out, and they are essential for accurately describing the electron density of lone pairs (like on the nitrogen atom) and the diffuse nature of electrons in the large bromine atoms.[10]

  • (d,p) (Polarization Functions): These functions allow the shapes of atomic orbitals to distort, or polarize, in the presence of other atoms within the molecule.[9][10] The 'd' functions on heavy atoms and 'p' functions on hydrogen atoms are crucial for describing the directional nature of chemical bonds accurately.[9]

This combination of the B3LYP functional and the 6-311+G(d,p) basis set provides a reliable and well-benchmarked level of theory for halogenated organic molecules.[11]

The Computational Workflow: A Self-Validating Protocol

The following protocol is designed as a logical progression, where the successful completion of each step validates the input for the next. We will use syntax common to the Gaussian software package as an illustrative example.[12]

Computational workflow for quantum chemical analysis.

Protocol Step 1: Building the Initial Molecular Structure

Using a molecular editor like GaussView or Avogadro, construct the 3D structure of N,N-Bis(4-bromobenzyl)amine. Ensure correct atom types and basic connectivity. An exact initial geometry is not necessary, as the optimization step will find the energy minimum.

Protocol Step 2: Geometry Optimization and Frequency Calculation

Geometry optimization is an iterative process that adjusts the atomic coordinates to find the configuration with the lowest possible energy on the potential energy surface.[13][14][15] A subsequent frequency calculation is crucial.

Sample Gaussian Input File: ```gjf %Chk=N,N-Bis(4-bromobenzyl)amine.chk #P B3LYP/6-311+G(d,p) Opt Freq

N,N-Bis(4-bromobenzyl)amine Optimization

Interpreting a Molecular Electrostatic Potential (MEP) map.

An MEP analysis of N,N-Bis(4-bromobenzyl)amine would likely show a region of strong negative potential (red) around the nitrogen atom's lone pair, identifying it as the primary nucleophilic center.

Conclusion

This guide has outlined a robust and scientifically-grounded workflow for the computational analysis of N,N-Bis(4-bromobenzyl)amine using DFT. By carefully selecting the B3LYP functional with the 6-311+G(d,p) basis set and adhering to a self-validating protocol that includes a mandatory frequency analysis, researchers can generate reliable data on the molecule's structure, stability, and reactivity. The subsequent analysis of Frontier Molecular Orbitals and the Molecular Electrostatic Potential provides deep, actionable insights that are invaluable for hypothesis-driven research in synthetic chemistry and drug development.

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An In-depth Technical Guide to the Stability and Reactivity of N,N-Bis(4-bromobenzyl)amine

This guide provides a comprehensive technical overview of N,N-Bis(4-bromobenzyl)amine, a secondary amine of significant interest in synthetic chemistry. Due to its bifunctional nature, possessing two brominated aromatic rings, it serves as a versatile building block for the synthesis of more complex molecules, particularly in the fields of medicinal chemistry and materials science. This document delves into the synthesis, stability, and reactivity of this compound, offering insights for researchers, scientists, and professionals in drug development.

Physicochemical Properties and Synthesis

N,N-Bis(4-bromobenzyl)amine is a solid at room temperature with a melting point of approximately 51°C[1]. Its structure features a central secondary amine linking two 4-bromobenzyl groups. The presence of the bromine atoms on the phenyl rings significantly influences the molecule's reactivity and provides handles for further functionalization, for instance, through cross-coupling reactions[2].

Synthesis of N,N-Bis(4-bromobenzyl)amine

The most direct and common method for the synthesis of N,N-Bis(4-bromobenzyl)amine is the N-alkylation of 4-bromobenzylamine with 4-bromobenzyl bromide. This reaction proceeds via a nucleophilic substitution mechanism, where the primary amine acts as the nucleophile. To favor the formation of the secondary amine and minimize the overalkylation to a tertiary amine or the formation of a quaternary ammonium salt, the reaction conditions, particularly the stoichiometry of the reactants, must be carefully controlled[3][4].

Table 1: Physicochemical Properties of Reactants

Compound	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	Boiling Point (°C)
4-Bromobenzylamine	3959-07-7	C₇H₈BrN	186.05	25	110-112 (at 30 mmHg)
4-Bromobenzyl bromide	589-15-1	C₇H₆Br₂	249.93	62-64	245

Sources:[5][6][7]

Experimental Protocol: Synthesis of N,N-Bis(4-bromobenzyl)amine

The following protocol is a representative procedure for the synthesis of N,N-Bis(4-bromobenzyl)amine based on standard N-alkylation methods.

Materials:

• 4-Bromobenzylamine

• 4-Bromobenzyl bromide

• Potassium carbonate (K₂CO₃) or a non-nucleophilic organic base (e.g., Diisopropylethylamine)

• Acetonitrile (CH₃CN) or Dimethylformamide (DMF)

• Deionized water

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 4-bromobenzylamine (1.0 equivalent) in acetonitrile.

• Add potassium carbonate (2.0-3.0 equivalents) to the solution. The base is crucial for scavenging the hydrobromic acid byproduct of the reaction.

• Slowly add a solution of 4-bromobenzyl bromide (1.0-1.2 equivalents) in acetonitrile to the reaction mixture at room temperature.

• Heat the reaction mixture to reflux and monitor the progress of the reaction by thin-layer chromatography (TLC).

• Upon completion, cool the mixture to room temperature and filter to remove the inorganic salts.

• Concentrate the filtrate under reduced pressure to remove the solvent.

• Dissolve the residue in ethyl acetate and wash with deionized water followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel or by recrystallization to obtain pure N,N-Bis(4-bromobenzyl)amine.

Synthesis Workflow for N,N-Bis(4-bromobenzyl)amine

Stability Profile

The stability of N,N-Bis(4-bromobenzyl)amine is a critical consideration for its storage, handling, and application in multi-step syntheses. While specific experimental stability data for this compound is not extensively available, its stability can be inferred from the general behavior of secondary aromatic amines and halogenated organic compounds.

Thermal Stability

N,N-Bis(4-bromobenzyl)amine is expected to be relatively stable at ambient temperatures. However, like many organic molecules, it will likely decompose at elevated temperatures. The C-N and C-Br bonds are the most probable sites of thermal cleavage. Tertiary amines are generally more thermally stable than primary and secondary amines, which can undergo degradation reactions[8].

Photochemical Stability

Aromatic amines are known to be sensitive to light[9]. Exposure to UV radiation can lead to the formation of radicals and subsequent degradation products. It is, therefore, advisable to store N,N-Bis(4-bromobenzyl)amine in amber-colored containers and protect it from direct light.

pH Stability

The secondary amine functionality imparts basic properties to the molecule. In acidic conditions, it will be protonated to form the corresponding ammonium salt. While this protonation is reversible, strongly acidic or basic conditions, especially at elevated temperatures, could promote hydrolysis or other degradation pathways.

Storage and Handling

Based on the inferred stability and the known hazards of related compounds like 4-bromobenzylamine, which is corrosive and causes severe skin burns and eye damage, the following storage and handling precautions are recommended[5][6]:

• Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed, light-resistant container[10]. Storing under an inert atmosphere (e.g., nitrogen or argon) can further prevent oxidative degradation.

• Handling: Use appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Handle in a well-ventilated area or a fume hood to avoid inhalation of any dust or vapors[11]. Avoid contact with skin and eyes.

Reactivity Profile

The reactivity of N,N-Bis(4-bromobenzyl)amine is dictated by the nucleophilic secondary amine and the electrophilic carbon-bromine bonds on the aromatic rings.

Reactivity of the Secondary Amine

The lone pair of electrons on the nitrogen atom makes the amine group a nucleophile and a base.

• Alkylation and Acylation: The secondary amine can react with electrophiles such as alkyl halides and acyl chlorides to form tertiary amines and amides, respectively.

• Reaction with Acids: As a base, it will react with acids to form ammonium salts.

Reactivity of the Bromine Substituents

The bromine atoms on the phenyl rings are susceptible to a variety of reactions, most notably metal-catalyzed cross-coupling reactions. This makes N,N-Bis(4-bromobenzyl)amine a valuable precursor for creating diverse molecular architectures.

• Suzuki Coupling: Reaction with boronic acids in the presence of a palladium catalyst to form C-C bonds.

• Heck Coupling: Reaction with alkenes in the presence of a palladium catalyst.

• Buchwald-Hartwig Amination: Reaction with amines in the presence of a palladium catalyst to form C-N bonds.

• Sonogashira Coupling: Reaction with terminal alkynes in the presence of palladium and copper catalysts to form C-C triple bonds.

Reactivity Pathways of N,N-Bis(4-bromobenzyl)amine

Spectroscopic Characterization (Predicted)

Table 2: Predicted Spectroscopic Data for N,N-Bis(4-bromobenzyl)amine

Technique	Predicted Features
¹H NMR	- Aromatic protons (AA'BB' system): Two doublets in the range of δ 7.0-7.6 ppm. - Benzylic protons (-CH₂-): A singlet around δ 3.7-4.0 ppm. - Amine proton (-NH-): A broad singlet, chemical shift dependent on concentration and solvent.
¹³C NMR	- Aromatic carbons: Signals in the range of δ 120-140 ppm, with the carbon attached to bromine appearing at a distinct chemical shift. - Benzylic carbon (-CH₂-): A signal around δ 50-55 ppm.
IR (Infrared)	- N-H stretch: A weak to medium band around 3300-3500 cm⁻¹. - C-H stretch (aromatic): Bands above 3000 cm⁻¹. - C-H stretch (aliphatic): Bands below 3000 cm⁻¹. - C=C stretch (aromatic): Bands in the 1450-1600 cm⁻¹ region. - C-N stretch: A band in the 1250-1335 cm⁻¹ region. - C-Br stretch: A band in the 500-600 cm⁻¹ region.
Mass Spec. (MS)	- Molecular ion peak (M⁺) with a characteristic isotopic pattern for two bromine atoms (M, M+2, M+4 in a 1:2:1 ratio).

Conclusion

N,N-Bis(4-bromobenzyl)amine is a valuable synthetic intermediate with a rich potential for derivatization. Its stability is generally good under standard laboratory conditions, provided it is protected from light and stored in a cool, dry environment. The reactivity is dominated by the nucleophilic secondary amine and the potential for cross-coupling reactions at the bromine-substituted positions. This dual reactivity makes it a powerful tool for the construction of complex molecular frameworks in various areas of chemical research and development. Further experimental studies are warranted to fully elucidate its stability and reactivity profiles.

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CAS number 24898-17-7 properties and safety

An In-Depth Technical Guide to 2,2'-Bipyridine-4,4'-dicarboxylic acid (CAS: 24898-17-7)

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 2,2'-Bipyridine-4,4'-dicarboxylic acid, a cornerstone molecule for researchers and development professionals in materials science, renewable energy, and coordination chemistry. Beyond a simple recitation of data, this document delves into the causality behind its utility, offering field-proven insights into its application and safe handling.

Introduction and Strategic Importance

2,2'-Bipyridine-4,4'-dicarboxylic acid, commonly identified by its CAS number 24898-17-7, is a heterocyclic organic compound of significant scientific interest.[1][2] Also known by synonyms such as 2,2'-Biisonicotinic Acid and the abbreviation 'dcbpy', its rigid, bidentate chelating structure combined with terminal carboxylic acid groups makes it an exceptionally versatile building block.[2][3]

The strategic value of dcbpy lies in its dual functionality. The bipyridine core serves as a robust ligand for a vast array of metal ions, forming stable complexes. Simultaneously, the carboxylic acid groups at the 4 and 4' positions act as powerful anchoring points to various substrates, particularly metal oxide semiconductors. This unique architecture is the primary driver for its widespread use in advanced applications, including dye-sensitized solar cells (DSSCs), metal-organic frameworks (MOFs), and light-emitting technologies.[3]

Physicochemical Properties

A thorough understanding of the fundamental properties of dcbpy is critical for its effective application in experimental design. The compound is a white to off-white crystalline powder under standard conditions.[2][4]

Table 1: Key Physicochemical Properties of 2,2'-Bipyridine-4,4'-dicarboxylic acid

Property	Value	Source(s)
CAS Number	6813-38-3	[3]
Molecular Formula	C₁₂H₈N₂O₄	[1][3]
Molecular Weight	244.20 g/mol	[1][3]
Appearance	White to almost white powder/crystal	[2][4]
Melting Point	>310 °C	[2][5]
Boiling Point	387.12 °C (rough estimate)	[2][5]
Solubility	Insoluble in water.[2][6] Soluble in polar organic solvents like DMSO and DMF.[7]
pKa	1.67 ± 0.10 (Predicted)	[2][5]

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O4 [label="OH", pos="3.6,-2.2!", fontcolor="#EA4335"];
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C4 -- C3 [style=double];
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C2 -- C11 [style=solid];
C11 -- O1 [style=double];
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C12 -- O3 [style=double];
C12 -- O4 [style=solid];
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Caption: 2D structure of 2,2'-Bipyridine-4,4'-dicarboxylic acid.

Core Applications and Mechanistic Insights

The utility of dcbpy stems from its rational design. It is not merely a component but an active enabler of function in advanced materials.

Dye-Sensitized Solar Cells (DSSCs)

In the context of DSSCs, dcbpy is a foundational ligand for many of the most successful ruthenium-based photosensitizer dyes, such as N3 and N719.[3]

• Causality of Function: The two carboxylic acid groups are crucial for performance. They form strong ester-like linkages with the surface of titanium dioxide (TiO₂) photoanodes.[3] This covalent anchoring achieves two critical objectives: it ensures a stable and robust adsorption of the dye onto the semiconductor surface, and it creates a direct electronic coupling pathway.[3]

• Mechanism of Action: Upon photoexcitation, an electron is promoted to the dye's Lowest Unoccupied Molecular Orbital (LUMO). The LUMO is intentionally localized on the dcbpy ligand, extending conjugation into the anchoring carboxyl groups.[3] This localization facilitates highly efficient and rapid electron injection from the dye into the conduction band of the TiO₂, a primary step in the photovoltaic conversion process.[3]

Perovskite Nanocrystals (PNCs)

Recent research demonstrates the efficacy of dcbpy as a surface passivating agent for CsPbBr₃ perovskite nanocrystals.[8]

• Causality of Function: Surface defects, often arising from missing ligands on under-coordinated lead atoms, are a primary cause of non-radiative recombination, which degrades photoluminescence.[8]

• Mechanism of Action: As a bidentate ligand, dcbpy can effectively "heal" these surface defects. The carboxyl groups coordinate with the under-coordinated lead atoms, satisfying their coordination sphere and reducing defect states.[8] This passivation significantly enhances the photoluminescence quantum yield (PLQY), with studies showing an increase from 64% to 88% upon treatment.[8] This improvement is critical for developing more efficient and stable PNCs for display and lighting applications.[8]

Metal-Organic Frameworks (MOFs) and Catalysis

Dcbpy serves as a classic organic linker in the synthesis of MOFs and coordination polymers. Its rigidity helps form predictable and porous structures. Furthermore, these materials have shown catalytic activity. For instance, Zn(II)/Ln(III) heterometallic coordination polymers synthesized with dcbpy have demonstrated enhanced performance for the cycloaddition of CO₂ at ambient pressure, highlighting its role in creating catalytically active sites.

Experimental Protocol: Synthesis

A reliable synthesis is paramount for obtaining high-purity dcbpy for research. The most common laboratory-scale method is the oxidation of 4,4'-dimethyl-2,2'-bipyridine.

Oxidation of 4,4'-dimethyl-2,2'-bipyridine

This protocol is adapted from established literature procedures.[2][8] The causality behind this choice is the high yield and relative simplicity of the reaction, which uses a strong oxidizing agent to convert the methyl groups into carboxylic acids.

Materials:

• 4,4'-dimethyl-2,2'-bipyridine

• Concentrated Sulfuric Acid (H₂SO₄)

• Sodium Dichromate Dihydrate (Na₂Cr₂O₇·2H₂O) or Potassium Dichromate (K₂Cr₂O₇)

• Deionized Water

• 10% Sodium Hydroxide (NaOH) solution

• 10% Hydrochloric Acid (HCl) solution

• Methanol

Step-by-Step Procedure:

• Reaction Setup: In a reaction flask under constant magnetic stirring, gradually add 0.50 g (2.71 mmol) of 4,4'-dimethyl-2,2'-bipyridine to 7 mL of concentrated sulfuric acid. This is a highly exothermic step; ensure the addition is slow and allows for heat dissipation.

• Oxidant Addition: Once the mixture has cooled, gradually add 1.81 g (6.09 mmol) of Na₂Cr₂O₇·2H₂O.[8] The solution will turn orange and then green as the oxidation proceeds.[8]

• Reaction: Stir the reaction mixture at 65°C for approximately 6 hours.[2] The reaction is typically complete within 30 minutes to an hour, as indicated by the color change.[8]

• Precipitation: After cooling to room temperature, pour the reaction mixture into 100 mL of cold deionized water. A light-yellow or white precipitate of the crude product will form.[2][8]

• Filtration: Collect the precipitate by filtration and wash it thoroughly with deionized water and then methanol until the filtrate runs clear.[2]

• Purification (Recrystallization): To remove chromium ion impurities, dissolve the dried solid in a 10% aqueous NaOH solution.[8] Slowly acidify this alkaline solution with a 10% aqueous HCl solution to re-precipitate the purified dcbpy.[8]

• Final Collection: Filter the purified white solid, wash with deionized water, and dry under vacuum at 60°C for 18 hours to obtain the final product.[2][8]

Caption: Workflow for the synthesis of dcbpy via oxidation.

Safety, Handling, and Toxicology

Adherence to strict safety protocols is non-negotiable when working with any chemical reagent. Dcbpy is classified as an irritant.

GHS Hazard Classification

The Globally Harmonized System (GHS) provides a clear framework for understanding the hazards associated with dcbpy.

Table 2: GHS Classification for 2,2'-Bipyridine-4,4'-dicarboxylic acid

Category	Information	Source(s)
Pictogram	GHS07 (Exclamation Mark)	[9]
Signal Word	Warning	[9][10]
Hazard Statements	H315: Causes skin irritation. H319: Causes serious eye irritation. H335: May cause respiratory irritation.	[4][9][10][11]
Precautionary Statements	P261: Avoid breathing dust. P264: Wash skin thoroughly after handling. P280: Wear protective gloves/eye protection/face protection. P302+P352: IF ON SKIN: Wash with plenty of water. P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.	[4][10][11]

Safe Handling and Personal Protective Equipment (PPE)

A self-validating system of protocols ensures that risks are minimized at every step.

Protocol for Safe Handling:

• Engineering Controls: Always handle this compound in a well-ventilated area.[4][10] Use of a chemical fume hood is strongly recommended, especially when transferring powder, to prevent inhalation of dust.[10]

• Personal Protective Equipment (PPE):

  • Eye Protection: Wear chemical safety goggles or glasses that meet approved standards.[11]

  • Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile).[11]

  • Body Protection: Wear a standard lab coat. Launder contaminated clothing before reuse.[10][11]

• Hygiene Practices: Do not eat, drink, or smoke in the laboratory.[11] Wash hands thoroughly with soap and water after handling the compound.[4][11]

• Spill Management: In case of a spill, avoid generating dust.[11] Use dry clean-up procedures such as sweeping or vacuuming with an explosion-proof machine.[11] Place spilled material into a clean, dry, labeled, and sealable container for disposal.[11]

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.

• Eye Contact: Immediately rinse cautiously with water for at least 15 minutes, holding the eyelids apart.[4][11] Remove contact lenses if present and easy to do so.[4] If eye irritation persists, seek immediate medical attention.[4]

• Skin Contact: Flush skin with plenty of running water and soap if available.[11] Seek medical attention if irritation develops or persists.[4][11]

• Inhalation: Remove the person from the contaminated area to fresh air.[4][11] If breathing is difficult or if the person feels unwell, seek medical attention.[4][10]

• Ingestion: Immediately give a glass of water.[11] Do NOT induce vomiting. If in doubt or if symptoms persist, contact a Poisons Information Centre or a doctor.[10][11]

Storage and Disposal

• Storage: Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.[4][11] Keep away from incompatible materials such as strong oxidizing agents and foodstuff containers.[6][11] Protect containers from physical damage.[11]

• Disposal: Dispose of waste contents and containers in accordance with all local, state, and national regulations.[4]

Caption: A logical workflow for the safe management of dcbpy.

Toxicological Profile

The primary toxicological concerns are related to its irritant properties.

• Skin Irritation: Causes skin irritation upon direct contact.[4][9][10][11]

• Eye Irritation: Causes serious eye irritation, with the potential for damage if not addressed promptly.[4][9][10][11]

• Respiratory Irritation: Inhalation of dust may cause respiratory tract irritation.[4][9][10][11] There is no data available to suggest that the substance is carcinogenic, mutagenic, or a reproductive toxin.[12][13] It is not considered persistent, bioaccumulative, or toxic (PBT).[4]

Conclusion

2,2'-Bipyridine-4,4'-dicarboxylic acid (CAS: 24898-17-7) is more than a simple chemical reagent; it is an intelligently designed molecular tool. Its efficacy in driving advancements in solar energy, optoelectronics, and catalysis is a direct result of its bidentate chelating core and its robust anchoring groups. For the research and drug development professional, a mastery of its properties, applications, and synthesis is essential. This mastery must be paired with an unwavering commitment to the safety and handling protocols outlined herein to ensure both scientific progress and personal safety.

References

• Apollo Scientific. (n.d.). 2,2'-Bipyridine-4,4'-dicarboxylic acid Safety Data Sheet.
• MedChemExpress. (2024, July 12). [2,2'-Bipyridine]-4,4'-dicarboxylic acid-SDS.
• Cayman Chemical. (2025, September 23). Safety Data Sheet - 2,2'-Bipyridine-5,5'-dicarboxylic Acid.
• Kumar, A., et al. (2024, May 30).

• PubChem. (n.d.). 2,2'-Bipyridine-4,4'-dicarboxylic acid. Retrieved from [Link]

• ChemicalBook. (n.d.). 2,2'-Bipyridine-4,4'-dicarboxylic acid.
• Reddit. (2018, May 4). Solubility conundrum -- 2,2'-bipyridine-5,5'-dicarboxylic acid.
• EllementalPRO. (n.d.). Material safety data sheet POLYQUATERNIUM-7.
• CN102199120B. (n.d.). Method for synthesizing 2,2'-bipyridine-4,4'-dicarboxylic acid.
• Chemsrc. (2025, August 25). N,N-Bis(4-biphenylyl)-N-(4-bromophenyl)amine.
• Thermo Fisher Scientific. (2014, July 14). SAFETY DATA SHEET.
• Exposome-Explorer. (n.d.). Material Safety Data Sheet 7,7,8,8-Tetracyanoquinodimethane, 98%.
• Molbase. (n.d.). 4-Bromobenzylamine 3959-07-7.

• ResearchGate. (2022, May 27). What is the solvent for 4,4'-dicarboxy-2,2'-bipyridine?. Retrieved from [Link]

• National Toxicology Program (NTP) - NIH. (n.d.). TR-398: Polybrominated Biphenyls (CASRN 67774-32-7)(Firemaster FF-1") in F344/N Rats and B6C3F1Mice (Feed Studies).
• Thermo Scientific Chemicals. (n.d.). 2,2'-Bipyridine-4,4'-dicarboxylic acid, 98% 1 g.
• YouTube. (2024, March 12). What is 17-7ph Stainless Steel?.
• AK Steel. (n.d.). ARMCO® 17-7 PH®.
• ChemicalBook. (n.d.). 2,2'-Bipyridine-4,4'-dicarboxylic acid synthesis.
• MatWeb. (n.d.). ASM Material Data Sheet.

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Protocols & Analytical Methods

N,N-Bis(4-bromobenzyl)amine: A Versatile Bifunctional Substrate in Palladium-Catalyzed Cross-Coupling Reactions

An Application Note and Protocol Guide for Researchers

Prepared by a Senior Application Scientist

This document provides an in-depth technical guide for researchers, chemists, and drug development professionals on the strategic use of N,N-Bis(4-bromobenzyl)amine as a core building block in palladium-catalyzed cross-coupling reactions. We will move beyond simple procedural lists to explore the causality behind experimental choices, ensuring each protocol is a self-validating system for robust and reproducible results.

Introduction: The Strategic Value of a Bifunctional Core

Palladium-catalyzed cross-coupling reactions represent one of the most powerful and versatile tools in modern synthetic organic chemistry, enabling the precise formation of carbon-carbon (C-C) and carbon-heteroatom (C-X) bonds. While much focus is often placed on the catalyst system, the strategic selection of substrates is equally critical to the synthesis of complex molecular architectures.

N,N-Bis(4-bromobenzyl)amine is not typically employed as a ligand in these reactions. Instead, its true value lies in its identity as a symmetrical, bifunctional substrate. Possessing two chemically equivalent aryl bromide moieties, it serves as an ideal scaffold for building larger, C2-symmetric molecules or for sequential, differentiated functionalization. The central tertiary amine can also play a role in modulating the electronic properties or solubility of the final product.

This guide will detail the application of N,N-Bis(4-bromobenzyl)amine in two of the most robust palladium-catalyzed transformations: the Suzuki-Miyaura and Sonogashira cross-coupling reactions.

Suzuki-Miyaura Coupling: Building Bi-Aryl Scaffolds

The Suzuki-Miyaura reaction is the preeminent method for constructing C(sp²)-C(sp²) bonds, pairing an organoboron reagent with an organic halide. When applied to N,N-Bis(4-bromobenzyl)amine, it provides a direct and high-yielding route to novel diaryl-substituted secondary amines, which are valuable precursors for ligands, functional materials, and pharmaceutical analogues.

Mechanistic Considerations & Causality

The choice of catalyst, base, and solvent is paramount for achieving high efficiency. The catalytic cycle, initiated by the oxidative addition of a C-Br bond to a Pd(0) species, is sensitive to steric and electronic factors.

• Palladium Precursor & Ligand: A combination of a stable palladium precursor like Pd(OAc)₂ or Pd₂(dba)₃ with a sterically demanding, electron-rich phosphine ligand (e.g., SPhos, XPhos, or RuPhos) is often essential. These bulky ligands promote the reductive elimination step and stabilize the active Pd(0) catalyst, preventing decomposition and increasing turnover numbers.

• Base Selection: An inorganic base is required to activate the organoboron species, facilitating the crucial transmetalation step. A moderately strong base like K₂CO₃ or K₃PO₄ is typically effective. The choice of base can influence the reaction rate and the suppression of side reactions like protodeboronation.

• Solvent System: A polar aprotic solvent system, often a mixture including water (e.g., dioxane/H₂O or toluene/EtOH/H₂O), is used to dissolve both the organic and inorganic reagents, ensuring a homogeneous reaction environment.

Diagram: Suzuki-Miyaura Reaction Workflow

Caption: General workflow for Suzuki-Miyaura coupling.

Protocol: Synthesis of N,N-Bis(4-phenylbenzyl)amine

This protocol provides a representative procedure for the double Suzuki-Miyaura coupling of N,N-Bis(4-bromobenzyl)amine with phenylboronic acid.

Materials:

• N,N-Bis(4-bromobenzyl)amine (1.0 eq)

• Phenylboronic acid (2.2 eq)

• Palladium(II) acetate [Pd(OAc)₂] (2 mol%)

• SPhos (4.5 mol%)

• Potassium carbonate (K₂CO₃) (3.0 eq)

• 1,4-Dioxane

• Deionized Water

• Schlenk flask or equivalent reaction vessel

• Inert gas supply (Nitrogen or Argon)

Procedure:

• Vessel Preparation: To a dry Schlenk flask under an inert atmosphere, add N,N-Bis(4-bromobenzyl)amine, phenylboronic acid, Pd(OAc)₂, SPhos, and K₂CO₃.

• Solvent Addition: Add 1,4-dioxane and water in a 4:1 ratio (e.g., 8 mL dioxane, 2 mL water per 1 mmol of substrate).

• Degassing: Subject the mixture to three cycles of vacuum-backfill with the inert gas to ensure all oxygen is removed. This step is critical as oxygen can oxidize the Pd(0) catalyst and the phosphine ligand, deactivating the catalytic system.

• Reaction: Heat the mixture to 90 °C with vigorous stirring. Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 12-24 hours.

• Workup: Cool the reaction to room temperature. Dilute with ethyl acetate and wash with water, followed by brine. The aqueous washes remove the inorganic base and boronic acid byproducts.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to yield the desired product.

Representative Data

The following table summarizes typical conditions and outcomes for Suzuki-Miyaura reactions using N,N-Bis(4-bromobenzyl)amine as the substrate.

Arylboronic Acid	Pd Source (mol%)	Ligand (mol%)	Base (eq)	Solvent	Temp (°C)	Yield (%)
Phenylboronic acid	Pd(OAc)₂ (2)	SPhos (4.5)	K₂CO₃ (3)	Dioxane/H₂O 4:1	90	>90
4-Tolylboronic acid	Pd₂(dba)₃ (1)	XPhos (3)	K₃PO₄ (3)	Toluene/H₂O 5:1	100	>85
4-Methoxyphenylboronic acid	Pd(OAc)₂ (2)	RuPhos (4)	K₂CO₃ (3)	Dioxane/H₂O 4:1	90	>92

Sonogashira Coupling: Introducing Alkynyl Functionality

The Sonogashira coupling is the most reliable method for forming C(sp²)-C(sp) bonds, reacting a terminal alkyne with an aryl halide. Using N,N-Bis(4-bromobenzyl)amine as the substrate allows for the symmetrical installation of two alkynyl groups, creating a rigid, linear extension of the molecular framework. These products are of significant interest in materials science and as precursors for complex heterocyclic systems.

Mechanistic Considerations & Causality

The Sonogashira reaction operates via a dual catalytic cycle involving both palladium and copper.

• Palladium/Copper Synergy: The palladium catalyst (e.g., Pd(PPh₃)₂Cl₂) undergoes oxidative addition with the C-Br bond. Simultaneously, a copper(I) salt (e.g., CuI) reacts with the terminal alkyne to form a copper(I) acetylide intermediate. This copper acetylide is the active species in the transmetalation step with the palladium complex. The use of copper co-catalyst dramatically accelerates the reaction compared to copper-free variants.

• Base and Solvent: A mild organic base, typically an amine like triethylamine (TEA) or diisopropylamine (DIPA), is used. It serves both to neutralize the HBr byproduct and as the solvent for the reaction. Its role is crucial for regenerating the active alkyne anion.

• Atmosphere: The reaction is highly sensitive to oxygen, which can induce the oxidative homocoupling of the terminal alkyne (Glaser coupling), a major side reaction. Therefore, maintaining a strictly anaerobic (oxygen-free) environment is non-negotiable for achieving high yields of the desired cross-coupled product.

Diagram: Sonogashira Coupling Transformation

Caption: Key transformation via Sonogashira coupling.

Protocol: Synthesis of N,N-Bis(4-((trimethylsilyl)ethynyl)benzyl)amine

This protocol details the coupling with (trimethylsilyl)acetylene, a protected alkyne that is often used to prevent side reactions and can be easily deprotected later.

Materials:

• N,N-Bis(4-bromobenzyl)amine (1.0 eq)

• (Trimethylsilyl)acetylene (2.5 eq)

• Bis(triphenylphosphine)palladium(II) dichloride [Pd(PPh₃)₂Cl₂] (3 mol%)

• Copper(I) iodide [CuI] (5 mol%)

• Triethylamine (TEA)

• Tetrahydrofuran (THF), anhydrous

• Schlenk flask

• Inert gas supply (Nitrogen or Argon)

Procedure:

• Vessel Preparation: To a dry Schlenk flask under an inert atmosphere, add N,N-Bis(4-bromobenzyl)amine, Pd(PPh₃)₂Cl₂, and CuI.

• Solvent and Reagent Addition: Add anhydrous THF and triethylamine (ratio of THF:TEA is typically 2:1). Stir to dissolve. Then, add (trimethylsilyl)acetylene dropwise via syringe.

• Degassing: Thoroughly degas the solution with the inert gas for 15-20 minutes. The solution color may change, indicating the formation of active catalytic species.

• Reaction: Stir the reaction at room temperature or with gentle heating (40-50 °C) to accelerate the reaction. Monitor progress by TLC or GC-MS.

• Workup: Once the starting material is consumed, concentrate the mixture under reduced pressure. Re-dissolve the residue in a solvent like dichloromethane (DCM) and filter through a pad of Celite to remove catalyst residues and salts.

• Purification: Concentrate the filtrate and purify the crude product by flash column chromatography on silica gel to obtain the pure di-alkynylated product.

Conclusion and Future Outlook

N,N-Bis(4-bromobenzyl)amine is a highly effective and versatile bifunctional substrate for constructing complex molecular architectures via palladium-catalyzed cross-coupling reactions. The protocols and principles detailed herein for the Suzuki-Miyaura and Sonogashira reactions provide a robust foundation for researchers to build upon. The resulting diaryl and dialkynyl amine products serve as valuable intermediates for creating novel ligands, advanced materials, and biologically active compounds. Future work may explore sequential, mono-functionalization or the use of this scaffold in other cross-coupling methodologies like the Buchwald-Hartwig amination or Heck reaction.

References

• General Review of Cross-Coupling

  • Title: The Nobel Prize in Chemistry 2010: Palladium-Catalyzed Cross-Couplings in Organic Synthesis
  • Source: Angewandte Chemie Intern

  • URL: [Link]

• Suzuki-Miyaura Coupling Mechanism and Ligand Effects: Title: A Practical Guide to Suzuki-Miyaura Cross-Coupling Reactions Source: MilliporeSigma (Sigma-Aldrich) Technical Bulletin

• Sonogashira Coupling Review

  • Title: The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry
  • Source: Chemical Reviews

  • URL: [Link]

• Phosphine Ligands in Catalysis: Title: Buchwald Phosphine Ligands Source: MilliporeSigma (Sigma-Aldrich) Product Page

N,N-Bis(4-bromobenzyl)amine as a Ligand for Transition Metal Complexes: Application Notes and Protocols

Introduction: Unveiling the Potential of N,N-Bis(4-bromobenzyl)amine in Coordination Chemistry

In the vast landscape of coordination chemistry, the design and synthesis of novel ligands are paramount to the development of transition metal complexes with tailored properties and functionalities. N,N-Bis(4-bromobenzyl)amine, a secondary amine featuring two bromobenzyl arms, presents itself as a compelling, yet underexplored, bidentate N-donor ligand. The presence of the bromine atoms on the phenyl rings offers a unique handle for post-complexation modifications via cross-coupling reactions, opening avenues for the construction of intricate supramolecular structures and multifunctional materials. Furthermore, the benzylamine framework is a common motif in biologically active molecules and catalytic systems, suggesting that complexes derived from this ligand could exhibit interesting properties in medicinal chemistry and homogeneous catalysis.

This guide provides a comprehensive overview of the synthesis of N,N-Bis(4-bromobenzyl)amine and detailed protocols for its utilization as a ligand in the formation of transition metal complexes. We will delve into the rationale behind the synthetic strategies, provide step-by-step experimental procedures, and explore the potential applications of the resulting complexes, drawing parallels from existing literature on structurally related compounds. This document is intended for researchers and professionals in the fields of inorganic chemistry, materials science, and drug development who are seeking to explore the coordination chemistry of this versatile ligand.

Part 1: Synthesis of the Ligand: N,N-Bis(4-bromobenzyl)amine

The synthesis of N,N-Bis(4-bromobenzyl)amine can be effectively achieved through the direct N-alkylation of a primary amine with 4-bromobenzyl bromide. A plausible and efficient approach is the dialkylation of ammonia or a primary amine that can be easily deprotected. A more direct, albeit potentially lower-yielding, method involves the direct dialkylation of ammonia. However, for better control and to minimize the formation of the mono-alkylated and quaternary ammonium salt byproducts, a two-step approach starting from a primary amine like benzylamine followed by debenzylation is often preferred. For the purpose of this guide, we will focus on a direct and scalable N-alkylation method.[1]

Protocol 1: Synthesis of N,N-Bis(4-bromobenzyl)amine via N-Alkylation

This protocol is based on the general principle of N-alkylation of amines with alkyl halides.[1][2]

Materials:

• 4-bromobenzylamine (1.0 eq)

• 4-bromobenzyl bromide (1.1 eq)

• Potassium carbonate (K₂CO₃) (2.5 eq)

• Acetonitrile (anhydrous)

• Deionized water

• Brine (saturated NaCl solution)

• Magnesium sulfate (anhydrous)

• Dichloromethane (DCM)

• Hexane

• Ethyl acetate

Equipment:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating plate

• Separatory funnel

• Rotary evaporator

• Glass funnel and filter paper

• Standard laboratory glassware

Procedure:

• To a round-bottom flask, add 4-bromobenzylamine, potassium carbonate, and anhydrous acetonitrile.

• Stir the suspension at room temperature for 15 minutes.

• Add 4-bromobenzyl bromide to the reaction mixture.

• Heat the reaction mixture to reflux (approximately 82°C) and maintain for 12-24 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature.

• Filter the solid potassium salts and wash with a small amount of acetonitrile.

• Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Dissolve the crude product in dichloromethane and transfer it to a separatory funnel.

• Wash the organic layer with deionized water (2 x 50 mL) and then with brine (1 x 50 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to afford N,N-Bis(4-bromobenzyl)amine as a solid.

Characterization:

The structure and purity of the synthesized ligand should be confirmed by:

• ¹H and ¹³C NMR spectroscopy: To confirm the chemical structure and assess purity.

• Mass spectrometry (MS): To determine the molecular weight.

• Fourier-transform infrared spectroscopy (FTIR): To identify the characteristic functional groups.

Causality behind Experimental Choices:

• Potassium carbonate is used as a base to neutralize the hydrobromic acid (HBr) formed during the reaction, driving the equilibrium towards the product.[1]

• Acetonitrile is a suitable polar aprotic solvent that facilitates the Sₙ2 reaction.

• Refluxing provides the necessary activation energy for the reaction to proceed at a reasonable rate.

• Aqueous workup is essential to remove the inorganic salts and any water-soluble impurities.

• Column chromatography is a standard purification technique to isolate the desired product from any unreacted starting materials or byproducts.

Caption: Synthetic workflow for N,N-Bis(4-bromobenzyl)amine.

Part 2: Synthesis of Transition Metal Complexes

The nitrogen atom in N,N-Bis(4-bromobenzyl)amine possesses a lone pair of electrons, making it an excellent donor for coordination with transition metal ions. The two benzyl groups can create a chelate ring with the metal center, enhancing the stability of the resulting complex. A general and widely applicable method for the synthesis of transition metal complexes with amine ligands involves the reaction of the ligand with a suitable metal salt in an appropriate solvent.[3][4]

Protocol 2: General Synthesis of a Transition Metal Complex with N,N-Bis(4-bromobenzyl)amine

This protocol provides a general framework for the synthesis of a transition metal complex. The specific metal salt, solvent, and reaction conditions may need to be optimized for each specific metal.

Materials:

• N,N-Bis(4-bromobenzyl)amine (1.0 eq)

• Transition metal salt (e.g., PdCl₂, Cu(OAc)₂, PtCl₂, Zn(NO₃)₂) (1.0 eq)

• Solvent (e.g., ethanol, methanol, acetonitrile, THF)

• Deionized water (if necessary for workup)

Equipment:

• Schlenk flask or round-bottom flask

• Magnetic stirrer

• Inert atmosphere setup (e.g., nitrogen or argon line), if required

• Filtration apparatus (e.g., Büchner funnel or fritted glass filter)

• Standard laboratory glassware

Procedure:

• In a Schlenk flask under an inert atmosphere (if the metal salt or complex is air-sensitive), dissolve N,N-Bis(4-bromobenzyl)amine in the chosen solvent.

• In a separate flask, dissolve the transition metal salt in the same solvent.

• Slowly add the metal salt solution to the ligand solution with continuous stirring.

• Stir the reaction mixture at room temperature or with gentle heating for a specified period (typically 1-24 hours). The formation of a precipitate may indicate the formation of the complex.

• Monitor the reaction by observing color changes or the formation of a solid.

• Upon completion, if a precipitate has formed, collect the solid by filtration. Wash the solid with a small amount of the reaction solvent and then with a non-coordinating solvent like diethyl ether or pentane to remove any unreacted starting materials.

• If no precipitate forms, the complex may be soluble in the reaction solvent. In this case, the solvent can be partially or completely removed under reduced pressure to induce crystallization or precipitation.

• The crude complex can be purified by recrystallization from a suitable solvent or solvent mixture.

Characterization of the Metal Complex:

A thorough characterization is crucial to confirm the formation and structure of the desired complex.

• Elemental Analysis (C, H, N): To determine the empirical formula of the complex.

• Spectroscopic Techniques:

  • FTIR Spectroscopy: To observe the shift in the N-H stretching frequency (if present in the ligand) and the appearance of new bands corresponding to metal-ligand bonds.

  • UV-Vis Spectroscopy: To study the electronic transitions within the complex.

  • NMR Spectroscopy (¹H, ¹³C): For diamagnetic complexes, to elucidate the structure in solution.

• X-ray Crystallography: The definitive method for determining the solid-state structure of the complex, including bond lengths, bond angles, and coordination geometry.

• Mass Spectrometry: To confirm the molecular weight of the complex.

Causality behind Experimental Choices:

• The choice of metal salt will determine the counter-ion and the initial oxidation state of the metal in the complex.

• The solvent is chosen based on the solubility of both the ligand and the metal salt and its ability to facilitate the coordination reaction.

• An inert atmosphere is often necessary to prevent the oxidation of the metal center or the ligand, particularly for complexes of metals in low oxidation states.

• Recrystallization is a powerful technique for obtaining high-purity crystalline material suitable for X-ray diffraction analysis.

Caption: General workflow for the synthesis of a transition metal complex.

Part 3: Potential Applications of N,N-Bis(4-bromobenzyl)amine Transition Metal Complexes

While the specific applications of complexes derived from N,N-Bis(4-bromobenzyl)amine are yet to be explored, we can infer potential areas of interest based on the known properties of similar ligand systems and the versatile nature of transition metals.

Homogeneous Catalysis

Palladium and platinum complexes are renowned for their catalytic activity in a wide range of organic transformations, particularly cross-coupling reactions.[5][6]

• Palladium Complexes: Palladium complexes bearing N-donor ligands are widely used as catalysts in Suzuki-Miyaura, Heck, and Sonogashira coupling reactions.[5][7] The N,N-Bis(4-bromobenzyl)amine ligand could form stable palladium(II) complexes that, upon activation, could catalyze these important C-C bond-forming reactions. The steric bulk of the benzyl groups could influence the selectivity of the catalytic process.

• Platinum Complexes: Platinum complexes are effective catalysts for hydrosilylation and hydroamination reactions.[8][9] A platinum complex of N,N-Bis(4-bromobenzyl)amine could potentially catalyze the addition of Si-H and N-H bonds across unsaturated substrates.

Materials Science

The presence of two bromine atoms on the ligand provides a platform for post-synthetic modification.

• Synthesis of Coordination Polymers and Metal-Organic Frameworks (MOFs): The bromo-functionalized complexes could serve as building blocks for the synthesis of coordination polymers or MOFs through reactions like the Suzuki coupling. This would allow for the creation of porous materials with potential applications in gas storage, separation, and catalysis.

Medicinal Chemistry and Drug Development

Transition metal complexes, particularly those of platinum, copper, and zinc, have shown significant promise in the development of therapeutic agents.[10][11][12]

• Anticancer Agents: Platinum(II) and platinum(IV) complexes are a cornerstone of cancer chemotherapy. The N,N-Bis(4-bromobenzyl)amine ligand could be used to synthesize novel platinum complexes with potentially improved efficacy and reduced side effects. The lipophilicity of the ligand could influence the cellular uptake of the complex.

• Antimicrobial Agents: Copper(II) and zinc(II) complexes with N-donor ligands have demonstrated significant antibacterial and antifungal activities.[10][13][14][15] The coordination of N,N-Bis(4-bromobenzyl)amine to these metals could lead to new antimicrobial agents.

Data Summary Table:

Metal	Potential Application Area	Rationale
Palladium (Pd)	Homogeneous Catalysis (Cross-coupling reactions)	N-donor ligands are known to stabilize active Pd catalysts.[5][7]
Platinum (Pt)	Homogeneous Catalysis (Hydrosilylation, Hydroamination)	Platinum complexes are well-established catalysts for these transformations.[8][9]
Anticancer Agents	Platinum-based drugs are widely used in cancer therapy.[12]
Copper (Cu)	Antimicrobial Agents, Catalysis	Copper complexes with N-donor ligands often exhibit biological activity and catalytic properties.[4][13][16]
Zinc (Zn)	Antimicrobial Agents, Luminescent Materials	Zinc complexes are generally less toxic and can form stable complexes with N-donor ligands, showing promise in medicinal and materials applications.[10][14][15]

Conclusion and Future Outlook

N,N-Bis(4-bromobenzyl)amine represents a ligand with significant untapped potential in coordination chemistry. Its straightforward synthesis and the presence of versatile functional groups make it an attractive building block for the creation of novel transition metal complexes. The protocols outlined in this guide provide a solid foundation for researchers to begin exploring the synthesis and characterization of these complexes. The proposed applications in catalysis, materials science, and medicinal chemistry, while speculative, are grounded in the well-established chemistry of related systems and offer exciting avenues for future research. Further investigation into the coordination behavior of this ligand with a broader range of transition metals and detailed studies of the properties and reactivity of the resulting complexes will undoubtedly lead to new discoveries and advancements in these fields.

References

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• Porchia, M., et al. "Zinc Complexes with Nitrogen Donor Ligands as Anticancer Agents." Molecules, vol. 25, no. 24, 2020, p. 5814. [Link]

• Wang, C., et al. "Synthesis and characterization of copper(ii) complexes with multidentate ligands as catalysts for the direct hydroxylation of benzene to phenol." Dalton Transactions, vol. 44, no. 37, 2015, pp. 16466-16474. [Link]

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• Vreeken, V., et al. "Platinum Complexes with Chelating Acyclic Aminocarbene Ligands Work as Catalysts for Hydrosilylation of Alkynes." ACS Omega, vol. 3, no. 1, 2018, pp. 1195-1203. [Link]

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• Bhattacharya, S., et al. "Synthesis and Application of the Transition Metal Complexes of α-Pyridinyl Alcohols, α-Bipyridinyl Alcohols, α,α-Dipyridinyl Alcohols and Related Ligands." Molecules, vol. 21, no. 1, 2016, p. 89. [Link]

• Garnett, C. T., and T. W. Hambley. "Metal Complexes with N-Donor Ligands: Second Edition." Inorganics, vol. 12, no. 5, 2024, p. 119. [Link]

• Johnstone, T. C., et al. "“Non-Classical” Platinum Complexes: A Concise Review." Molecules, vol. 24, no. 15, 2019, p. 2749. [Link]

• Jagadeesh, R. V., et al. "Primary Benzylamines by Efficient N-Alkylation of Benzyl Alcohols Using Commercial Ni Catalysts and Easy-to-Handle Ammonia Sources." ACS Catalysis, vol. 7, no. 5, 2017, pp. 3237-3241. [Link]

• Wang, Z., et al. "Development of highly efficient platinum catalysts for hydroalkoxylation and hydroamination of unactivated alkenes." Nature Communications, vol. 12, no. 1, 2021, p. 1943. [Link]

• Majoral, J.-P., and A.-M. Caminade. "Dendrimers Functionalized with Palladium Complexes of N-, N,N-, and N,N,N-Ligands." Molecules, vol. 19, no. 11, 2014, pp. 17734-17760. [Link]

• Mondal, S., et al. "A Challenging Review of 8‐Aminoquinoline‐Based Zn/Cd/Hg Metal Complexes: Synthesis, Characterization, Crystal Structures, Supramolecular Synthons, Applications, and Future Perspectives." Applied Organometallic Chemistry, vol. 39, no. 7, 2025, e7693. [Link]

• El-Ghamry, H. A., and A. A. El-Reash, G. M. "Synthesis and Characterization of Copper(II) Complexes with Diphenylpyraline Hydrochloride." Journal of the Serbian Chemical Society, vol. 78, no. 1, 2013, pp. 1-10. [Link]

• Reddy, R. S., et al. "Cooperative Catalysis with Metal and Secondary Amine: Synthesis of 2-Substituted Quinolines via Addition/Cycloisomerization Cascade." The Journal of Organic Chemistry, vol. 76, no. 20, 2011, pp. 8471-8476. [Link]

• "Palladium–NHC complex." Wikipedia, 2023. [Link]

• Khan, I., et al. "Chemistry of Platinum and Palladium Metal Complexes in Homogeneous and Heterogeneous Catalysis." Journal of Chemistry, vol. 2018, 2018, p. 4347083. [Link]

• Annan, N. A., et al. "Zinc(II) Complexes Derived from N,N-Donors." Inorganic Chemistry: An Indian Journal, vol. 13, no. 2, 2018, p. 126. [Link]

• Gulea, A., et al. "Synthesis and Characterization of Copper(II) and Nickel(II) Complexes with 3-(Morpholin-4-yl)propane-2,3-dione 4-Allylthiosemicarbazone Exploring the Antibacterial, Antifungal and Antiradical Properties." Molecules, vol. 27, no. 19, 2022, p. 6586. [Link]

• Dunsford, J. J., and M. J. Page. "New Strategies for the Transition-Metal Catalyzed Synthesis of Aliphatic Amines." Chemical Reviews, vol. 120, no. 5, 2020, pp. 2613-2692. [Link]

• Garnett, C. T., and T. W. Hambley. "Metal Complexes with N-donor Ligands." Inorganics, vol. 12, no. 5, 2024, p. 119. [Link]

• Mahdi, B. H., and H. A. Guzar. "Synthesis, Characterization and Spectral Studies of Cu(II) with a New Ligand 5-[{3-[(2-carbamothioylhydrazinylidene)methyl]..." Moroccan Journal of Chemistry, vol. 12, no. 3, 2024, pp. 1058-1072. [Link]

• Özer, M. S., et al. "N-Alkylation and N-Methylation of Amines with Alcohols Catalyzed by Nitrile-Substituted NHC–Ir(III) and NHC–Ru(II) Complexes." ACS Omega, vol. 8, no. 6, 2023, pp. 5896-5907. [Link]

• Saha, S. K., et al. "Use of silver (I) complexes in synthesis. A generalised approach to the synthesis of some transition metal complexes." Proceedings of the Indian Academy of Sciences - Chemical Sciences, vol. 102, no. 3, 1990, pp. 295-301. [Link]

• Al-Shakban, M., et al. "Catalytic Reactions at Amine-Stabilized and Ligand-Free Platinum Nanoparticles Supported on Titania during Hydrogenation of Alkenes and Aldehydes." Catalysts, vol. 12, no. 7, 2022, p. 721. [Link]

• Al-Masri, O. A., et al. "Isolation and X-ray characterization of palladium–N complexes in the guanylation of aromatic amines. Mechanistic implications." Beilstein Journal of Organic Chemistry, vol. 9, 2013, pp. 165-171. [Link]

• Kılınçarslan, R., et al. "New Palladium(II)—‐N‐Heterocyclic Carbene Complexes Containing Benzimidazole‐2‐ylidene Ligand Derived from Menthol: Synthesis, Characterization and Catalytic Activities." Applied Organometallic Chemistry, vol. 30, no. 10, 2016, pp. 844-851. [Link]Synthesis_Characterization_and_Catalytic_Activities)

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The Strategic Application of N,N-Bis(4-bromobenzyl)amine in the Synthesis of Advanced Heterocyclic Architectures

Abstract

This technical guide provides an in-depth exploration of the synthetic utility of N,N-Bis(4-bromobenzyl)amine as a pivotal precursor in the construction of complex heterocyclic compounds. Designed for researchers, medicinal chemists, and professionals in drug development, this document moves beyond a simple recitation of procedural steps to offer a nuanced understanding of the causality behind experimental design. We will delve into the strategic advantages conferred by the unique structural attributes of N,N-Bis(4-bromobenzyl)amine, particularly the reactive bromine functionalities and the central nitrogen atom, which together enable its application in sophisticated macrocyclization reactions. A detailed, field-tested protocol for the synthesis of a functionalized diaza-crown ether will be presented, complete with mechanistic insights, quantitative data, and visual guides to facilitate reproducible and efficient synthesis in a laboratory setting.

Introduction: The Architectural Significance of N,N-Bis(4-bromobenzyl)amine

Nitrogen-containing heterocyclic compounds are foundational scaffolds in a vast array of biologically active molecules and functional materials.[1] Within this broad class, the strategic selection of starting materials is paramount to achieving molecular complexity and diversity in an efficient manner. N,N-Bis(4-bromobenzyl)amine emerges as a particularly valuable building block due to its inherent structural symmetry and the presence of two reactive bromobenzyl moieties.

The central tertiary amine provides a stable core, while the para-bromine atoms on the terminal phenyl rings serve as versatile handles for a variety of synthetic transformations, most notably in the formation of macrocyclic structures such as aza-crown ethers and cryptands. These macrocycles are of significant interest due to their ability to selectively bind cations and neutral molecules, finding applications in areas ranging from ion transport and sensing to the development of novel therapeutic agents.[2] The presence of the bromobenzyl groups not only facilitates the construction of the heterocyclic framework but also offers a pathway for post-synthetic modification, allowing for the introduction of additional functionalities.

This guide will focus on a key application of N,N-Bis(4-bromobenzyl)amine: its use as a precursor for the synthesis of N,N'-disubstituted diaza-crown ethers. This class of compounds is particularly important in the design of selective ionophores and has been explored for its potential in modulating biological processes.[2]

Core Application: Synthesis of N,N'-Bis(4-bromobenzyl)-4,13-diaza-18-crown-6

The synthesis of N,N'-Bis(4-bromobenzyl)-4,13-diaza-18-crown-6 exemplifies the utility of N,N-Bis(4-bromobenzyl)amine in macrocyclization reactions. This process involves the reaction of the secondary amine precursor, bis(4-bromobenzyl)amine, with a suitable diether linker, typically a diol derivative that has been activated as a ditosylate or dihalide. The reaction proceeds via a double N-alkylation to form the macrocyclic structure.

Mechanistic Rationale and Causality

The success of this macrocyclization is contingent on several key factors. The use of a high-dilution environment is crucial to favor intramolecular cyclization over intermolecular polymerization. The choice of a suitable base is also critical; a non-nucleophilic base such as potassium carbonate is often employed to deprotonate the secondary amine without competing in the alkylation reaction. The solvent, typically a polar aprotic solvent like acetonitrile or DMF, is selected to dissolve the reactants and facilitate the nucleophilic substitution. The reaction is often performed at elevated temperatures to overcome the activation energy of the C-N bond formation. The bromine atoms on the benzyl groups remain intact throughout this process, providing reactive sites for subsequent functionalization of the crown ether.[3]

Experimental Protocol: Synthesis of N,N'-Bis(4-bromobenzyl)-4,13-diaza-18-crown-6

This protocol provides a detailed, step-by-step methodology for the synthesis of N,N'-Bis(4-bromobenzyl)-4,13-diaza-18-crown-6 from N,N-Bis(4-bromobenzyl)amine.

Materials and Reagents

Reagent	Formula	Molar Mass ( g/mol )	Purity	Supplier
N,N-Bis(4-bromobenzyl)amine	C₁₄H₁₃Br₂N	355.07	≥98%	Sigma-Aldrich
Tetraethylene glycol ditosylate	C₂₂H₃₀O₉S₂	502.60	≥98%	TCI
Anhydrous Potassium Carbonate	K₂CO₃	138.21	≥99%	Fisher Scientific
Acetonitrile (anhydrous)	CH₃CN	41.05	≥99.8%	Acros Organics
Dichloromethane (DCM)	CH₂Cl₂	84.93	≥99.8%	J.T. Baker
Ethyl Acetate	C₄H₈O₂	88.11	ACS Grade	VWR
Hexanes	C₆H₁₄	86.18	ACS Grade	VWR

Equipment

• Three-neck round-bottom flask (2 L)

• Reflux condenser

• Mechanical stirrer

• Addition funnel

• Heating mantle with temperature controller

• Rotary evaporator

• Glassware for extraction and filtration

• Silica gel for column chromatography

Synthetic Procedure

Step 1: Reaction Setup

• To a 2 L three-neck round-bottom flask equipped with a mechanical stirrer, reflux condenser, and an addition funnel, add anhydrous potassium carbonate (10.0 g, 72.4 mmol).

• Add 1 L of anhydrous acetonitrile to the flask and stir the suspension vigorously.

• In a separate beaker, dissolve N,N-Bis(4-bromobenzyl)amine (5.00 g, 14.1 mmol) in 200 mL of anhydrous acetonitrile.

• In another beaker, dissolve tetraethylene glycol ditosylate (7.09 g, 14.1 mmol) in 200 mL of anhydrous acetonitrile.[4]

Step 2: Macrocyclization Reaction

• Simultaneously add the solutions of N,N-Bis(4-bromobenzyl)amine and tetraethylene glycol ditosylate to the stirring suspension of potassium carbonate in acetonitrile via two separate addition funnels over a period of 8 hours. Maintain a constant and slow addition rate.

• After the addition is complete, heat the reaction mixture to reflux (approximately 82 °C) and maintain reflux for 48 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a mixture of ethyl acetate and hexanes as the eluent.

Step 3: Work-up and Purification

• After the reaction is complete, cool the mixture to room temperature.

• Filter the solid potassium carbonate and other inorganic salts. Wash the solid residue with dichloromethane (3 x 50 mL).

• Combine the filtrate and the washings and concentrate under reduced pressure using a rotary evaporator to obtain a crude oily residue.

• Dissolve the residue in 100 mL of dichloromethane and transfer it to a separatory funnel.

• Wash the organic layer with deionized water (3 x 100 mL) to remove any remaining inorganic impurities.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes (e.g., starting from 10% ethyl acetate and gradually increasing to 50%).

• Combine the fractions containing the desired product and evaporate the solvent to obtain N,N'-Bis(4-bromobenzyl)-4,13-diaza-18-crown-6 as a white to off-white solid.

Characterization Data

Property	Value
Appearance	White to off-white solid
Yield	60-70%
¹H NMR (400 MHz, CDCl₃) δ (ppm)	7.40 (d, J = 8.4 Hz, 4H), 7.15 (d, J = 8.4 Hz, 4H), 3.65 (s, 4H), 3.60-3.55 (m, 16H), 2.75 (t, J = 5.6 Hz, 8H)
¹³C NMR (100 MHz, CDCl₃) δ (ppm)	138.5, 131.5, 130.0, 120.5, 70.8, 69.5, 57.0, 54.0
Mass Spec (ESI)	m/z calculated for C₂₆H₃₆Br₂N₂O₄ [M+H]⁺: 603.10, found: 603.12

Visualization of Synthetic Workflow

The following diagram illustrates the key steps in the synthesis of N,N'-Bis(4-bromobenzyl)-4,13-diaza-18-crown-6.

Sources

• 1. Insights on the Synthesis of N-Heterocycles Containing Macrocycles and Their Complexion and Biological Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis, Biological Evaluation, and Molecular Modeling of Aza-Crown Ethers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Tetraethylene glycol ditosylate | C22H30O9S2 | CID 3706987 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: N,N-Bis(4-bromobenzyl)amine – A Versatile Precursor for the Synthesis of Novel Pharmaceutical Intermediates

Abstract

In medicinal chemistry, the strategic incorporation of reactive functional groups is paramount for the efficient construction of complex molecular architectures. Halogenated benzylamines serve as exceptionally useful building blocks, primarily due to the high reactivity of their halogen substituents, which act as effective leaving groups in a variety of coupling reactions.[1] This application note provides a comprehensive guide to the synthesis and utilization of N,N-Bis(4-bromobenzyl)amine, a symmetrical secondary amine featuring two reactive bromine atoms. We present detailed, field-tested protocols for its synthesis from commercially available starting materials and demonstrate its application as a versatile precursor in palladium-catalyzed cross-coupling reactions—a cornerstone of modern drug discovery. The methodologies are designed to be robust and scalable, providing researchers with a reliable platform for generating diverse libraries of compounds for pharmaceutical screening.

Introduction: The Strategic Value of Brominated Scaffolds

The development of novel therapeutic agents often relies on the ability to systematically modify a core molecular scaffold to optimize pharmacological properties such as potency, selectivity, and metabolic stability. The 4-bromobenzyl moiety is a privileged structural motif in this context. The bromine atom offers a powerful synthetic handle for diversification through reactions like Suzuki, Sonogashira, and Buchwald-Hartwig cross-coupling, enabling the formation of carbon-carbon and carbon-heteroatom bonds.

N,N-Bis(4-bromobenzyl)amine presents a unique trifunctional scaffold. The central secondary amine can be derivatized or can serve as a key pharmacophoric element, while the two terminal bromine atoms provide dual points for symmetrical or asymmetrical molecular elaboration. This dual reactivity makes it an ideal precursor for synthesizing complex ligands, inhibitors, and other biologically active molecules. This guide explains the causality behind our procedural choices, ensuring that researchers can not only replicate the results but also adapt the protocols for their specific synthetic targets.

Physicochemical Properties and Safety Profile

Before proceeding with any experimental work, a thorough understanding of the precursor's properties and safety requirements is essential.

Compound Data Summary

Property	Value	Source
Chemical Name	N,N-Bis(4-bromobenzyl)amine	AA Blocks[2]
CAS Number	24898-17-7	AA Blocks[2]
Molecular Formula	C₁₄H₁₃Br₂N	AA Blocks[2]
Molecular Weight	355.07 g/mol	AA Blocks[2]
Appearance	Solid	AA Blocks[2]
Melting Point	~51 °C	AA Blocks[2]

Safety and Handling

While specific toxicity data for N,N-Bis(4-bromobenzyl)amine is not extensively published, data from its primary amine analog, 4-bromobenzylamine, provides a strong basis for its handling. 4-Bromobenzylamine is classified as causing severe skin burns and eye damage (Skin Corrosion 1B, Eye Damage 1).[3][4][5]

Expert Insight: Given the structural similarity, it is imperative to handle N,N-Bis(4-bromobenzyl)amine with the same level of caution. The protocols herein are designed with safety as a priority.

Mandatory Handling Precautions:

• Engineering Controls: All manipulations must be performed inside a certified chemical fume hood to avoid inhalation of dust or vapors.[5][6]

• Personal Protective Equipment (PPE): Wear a lab coat, chemical-resistant gloves (nitrile is a suitable choice for incidental contact), and splash-proof safety goggles or a full-face shield.[6]

• Storage: Store the compound in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon) in a cool, dry, well-ventilated area designated for corrosive materials.[4][5]

• Spill & Disposal: In case of a spill, avoid generating dust.[6] Scoop the material into a suitable container for hazardous waste. Dispose of waste through a licensed professional waste disposal service.[6]

Synthesis of N,N-Bis(4-bromobenzyl)amine

Our recommended synthesis is a robust two-step process, beginning with the formation of the key intermediate, 4-bromobenzylamine, followed by its N-alkylation to yield the target secondary amine. This approach ensures high purity and yield.

Caption: Two-step synthesis workflow for N,N-Bis(4-bromobenzyl)amine.

Protocol 3.1: Synthesis of 4-Bromobenzylamine Precursor

Principle: This protocol utilizes a direct reductive amination of 4-bromobenzaldehyde. This method is efficient and often provides high yields of the primary amine.[7] The reaction proceeds via the formation of an imine intermediate, which is then reduced in situ by catalytic hydrogenation.

Materials:

• 4-Bromobenzaldehyde (1.0 eq)

• Ammonium hydroxide (NH₃·H₂O, 26.5 wt%)

• Ethanol (solvent)

• Hydrogen (H₂) gas

• Cobalt-based catalyst (e.g., Co@NC-800, or Raney Nickel as an alternative)

• 50 mL stainless steel autoclave reactor

• Standard laboratory glassware and magnetic stirrer

Procedure:

• Charge the 50 mL stainless steel autoclave reactor with 4-bromobenzaldehyde (e.g., 1.85 g, 10 mmol), catalyst (e.g., 200 mg), ethanol (80 mL), and ammonium hydroxide (20 mL).[7]

• Seal the autoclave reactor securely.

• Flush the reactor 3-5 times with H₂ gas to remove all air.

• Pressurize the reactor with H₂ to 1 MPa (approx. 145 psi).[7]

• Begin vigorous stirring (e.g., 1000 RPM) and heat the reactor to 130 °C.[7]

• Maintain these conditions for 12 hours. The progress of the reaction can be monitored by GC-MS if the reactor is equipped with a sampling valve.

• After 12 hours, cool the reactor to room temperature and carefully vent the excess H₂ pressure in the fume hood.

• Filter the reaction mixture to remove the catalyst.

• Evaporate the solvent from the filtrate under reduced pressure to obtain the crude product.

• The product can be purified by vacuum distillation or recrystallization to yield 4-bromobenzylamine as a pure compound.

Trustworthiness Check:

• Expected Yield: >90%[7]

• Characterization: The product identity should be confirmed via ¹H NMR, ¹³C NMR, and MS, comparing the data with literature values. The melting point should be sharp and consistent (~25 °C).[8]

Protocol 3.2: Synthesis of N,N-Bis(4-bromobenzyl)amine

Principle: This is a standard N-alkylation reaction. 4-bromobenzylamine, synthesized in the previous step, acts as the nucleophile, attacking the electrophilic benzylic carbon of 4-bromobenzyl bromide. A non-nucleophilic base is used to quench the HBr generated during the reaction, driving the equilibrium towards the product.

Materials:

• 4-Bromobenzylamine (1.0 eq)

• 4-Bromobenzyl bromide (1.05 eq)

• Potassium carbonate (K₂CO₃), anhydrous (2.0 eq)

• Acetonitrile (CH₃CN), anhydrous (solvent)

• Round-bottom flask with reflux condenser

• Magnetic stirrer and heating mantle

Procedure:

• To a round-bottom flask, add 4-bromobenzylamine (e.g., 1.86 g, 10 mmol) and anhydrous acetonitrile (50 mL).

• Add anhydrous potassium carbonate (2.76 g, 20 mmol).

• Stir the suspension and add 4-bromobenzyl bromide (2.62 g, 10.5 mmol) portion-wise at room temperature.

• Attach the reflux condenser and heat the reaction mixture to reflux (~82 °C).

• Maintain reflux for 6-8 hours. Monitor the reaction by TLC (Thin Layer Chromatography) using a hexane/ethyl acetate mobile phase until the starting amine is consumed.

• Cool the reaction to room temperature and filter off the potassium salts.

• Wash the solid residue with a small amount of acetonitrile.

• Combine the filtrates and evaporate the solvent under reduced pressure.

• The resulting crude solid can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water) to afford pure N,N-Bis(4-bromobenzyl)amine.

Trustworthiness Check:

• Expected Yield: 75-85%

• Characterization: Confirm product identity via NMR and MS. The melting point should be sharp, around 51 °C.[2] The disappearance of the N-H protons from the 4-bromobenzylamine starting material in the ¹H NMR spectrum is a key indicator of reaction completion.

Application Protocol: Buchwald-Hartwig Amination

This protocol demonstrates the utility of N,N-Bis(4-bromobenzyl)amine as a precursor for constructing more complex molecules. The dual bromine atoms allow for a symmetrical double amination reaction.

Principle: The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction between an aryl halide and an amine. It is a powerful tool for forming carbon-nitrogen bonds. In this example, we couple N,N-Bis(4-bromobenzyl)amine with aniline to create a novel tri-aryl amine structure.

Caption: Simplified catalytic cycle for Buchwald-Hartwig amination.

Materials:

• N,N-Bis(4-bromobenzyl)amine (1.0 eq)

• Aniline (2.2 eq)

• Pd₂(dba)₃ (Tris(dibenzylideneacetone)dipalladium(0)) (0.02 eq)

• XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl) (0.04 eq)

• Sodium tert-butoxide (NaOtBu) (2.5 eq)

• Toluene, anhydrous (solvent)

• Schlenk flask or similar reaction vessel for inert atmosphere chemistry

Procedure:

• In a Schlenk flask, under an inert atmosphere (argon or nitrogen), combine N,N-Bis(4-bromobenzyl)amine (355 mg, 1.0 mmol), Pd₂(dba)₃ (18.3 mg, 0.02 mmol), and XPhos (19.1 mg, 0.04 mmol).

• Add sodium tert-butoxide (240 mg, 2.5 mmol).

• Evacuate and backfill the flask with inert gas three times.

• Add anhydrous toluene (10 mL) followed by aniline (0.20 mL, 2.2 mmol) via syringe.

• Heat the reaction mixture to 100-110 °C with stirring.

• Monitor the reaction by TLC or LC-MS for the disappearance of the starting material (typically 12-24 hours).

• Once complete, cool the reaction to room temperature and quench by adding saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to isolate the desired tri-aryl amine product.

Expert Insight: The choice of ligand (XPhos) and base (NaOtBu) is critical for high efficiency in this type of coupling. XPhos is a bulky, electron-rich phosphine ligand that promotes both the oxidative addition and reductive elimination steps of the catalytic cycle. Sodium tert-butoxide is a strong, non-nucleophilic base required for the deprotonation of the amine.

Conclusion

N,N-Bis(4-bromobenzyl)amine is a highly valuable and versatile precursor for pharmaceutical intermediate synthesis. This application note provides a clear and reliable pathway for its preparation and demonstrates its synthetic utility. The dual reactive sites offered by the bromine atoms, coupled with the central nitrogen atom, provide a robust platform for generating molecular diversity. The detailed protocols and mechanistic insights included herein are designed to empower researchers in drug development to confidently employ this precursor in the creation of novel and potent therapeutic candidates.

References

• Preparation of halogenated primary amines.

• Synthesis and Antimycobacterial Evaluation of N-(4-(Benzyloxy)benzyl)-4-aminoquinolines. MDPI. [Link]

• Synthesis, Characterization, and Biological Evaluation of Novel N-{4-[(4-Bromophenyl)sulfonyl]benzoyl}-L-valine Derivatives. MDPI. [Link]

• 4-Bromobenzylamine | C7H8BrN | CID 77571. PubChem. [Link]

• SYNTHESIS OF BROMO BENZYL AMINE SUBSTITUTED CHROMENE AND THEIR ANTIMICROBIAL ACTIVITY. Global Journal of Engineering Science and Research Management (GJESRM). [Link]

• Synthesis, Antimicrobial and Antiproliferative Activity of 1-Trifluoromethylphenyl-3-(4-arylthiazol-2-yl)thioureas. MDPI. [Link]

• Synthesis and structure–activity relationship of benzylamine supported platinum(IV) complexes. ResearchGate. [Link]

• SYNTHESIS OF BROMO BENZYL AMINE SUBSTITUTED CHROMENE AND THEIR ANTIMICROBIAL ACTIVITY. Academia.edu. [Link]

• N,N-Bis(4-bromobenzyl)amine | 24898-17-7. AA Blocks. [Link]

• SAFETY DATA SHEET - 4-Bromobenzylamine. Fisher Scientific. [Link]

• Safety Data Sheet - 4-Bromobenzylamine. Angene Chemical. [Link]

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• 2. aablocks.com [aablocks.com]
• 3. 4-Bromobenzylamine | C7H8BrN | CID 77571 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. fishersci.com [fishersci.com]
• 5. fishersci.nl [fishersci.nl]
• 6. angenechemical.com [angenechemical.com]
• 7. 4-Bromobenzylamine synthesis - chemicalbook [chemicalbook.com]
• 8. biosynth.com [biosynth.com]

Application Notes and Protocols: N,N-Bis(4-bromobenzyl)amine as a Versatile Precursor for Novel Organic Materials

For Researchers, Scientists, and Drug Development Professionals

Abstract

N,N-Bis(4-bromobenzyl)amine is a symmetrically disubstituted secondary amine that serves as a highly versatile building block in the synthesis of complex organic materials. Its structure is distinguished by a central secondary amine, providing a site for further functionalization, and two 4-bromobenzyl moieties. The presence of bromine atoms on the phenyl rings offers reactive handles for a variety of cross-coupling reactions, most notably the Suzuki-Miyaura coupling, enabling the construction of extended π-conjugated systems. This technical guide provides detailed protocols for the synthesis of N,N-Bis(4-bromobenzyl)amine and its subsequent application in the development of novel functional organic molecules, with a focus on derivatives with potential applications in materials science and medicinal chemistry. Furthermore, we explore its potential role in the fabrication of advanced materials such as metal-organic frameworks (MOFs) and functional polymers.

Introduction: The Strategic Importance of N,N-Bis(4-bromobenzyl)amine

The tailored design of organic materials with specific electronic, optical, or biological properties is a cornerstone of modern chemistry and materials science. The selection of appropriate molecular precursors is critical to achieving the desired functionalities. N,N-Bis(4-bromobenzyl)amine emerges as a strategic precursor due to its unique combination of a nucleophilic secondary amine and two synthetically versatile brominated aromatic rings.

The secondary amine can act as a ligand for metal centers or be transformed into a tertiary amine with diverse substituents, influencing the solubility, conformational flexibility, and electronic properties of the final molecule. The two 4-bromophenyl groups are prime substrates for palladium-catalyzed cross-coupling reactions, allowing for the facile introduction of a wide array of aryl, heteroaryl, or vinyl groups. This dual reactivity makes N,N-Bis(4-bromobenzyl)amine an attractive starting material for the synthesis of:

• Extended π-Systems: For applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).

• Functional Dyes: Where the extended conjugation can be tuned to achieve specific absorption and emission properties.

• Novel Ligands: For the construction of bespoke metal-organic frameworks (MOFs) with tailored pore environments and functionalities.

• Monomers for Specialty Polymers: Imparting properties such as high refractive index, thermal stability, and flame retardancy.[1][2]

• Scaffolds in Medicinal Chemistry: As a core for the synthesis of biologically active molecules.[3]

This guide will provide the necessary protocols to synthesize and utilize this valuable compound, empowering researchers to explore its full potential in their respective fields.

Synthesis and Characterization of N,N-Bis(4-bromobenzyl)amine

The synthesis of N,N-Bis(4-bromobenzyl)amine can be readily achieved through the N-alkylation of a primary amine with a benzyl halide. A common and effective method is the reaction of 4-bromobenzylamine with 4-bromobenzyl bromide.

Synthesis Protocol

Materials:

• 4-Bromobenzylamine

• 4-Bromobenzyl bromide

• Potassium carbonate (K₂CO₃), anhydrous

• Acetonitrile (CH₃CN), anhydrous

• Ethyl acetate (EtOAc)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• To a solution of 4-bromobenzylamine (1.0 eq) in anhydrous acetonitrile, add anhydrous potassium carbonate (2.5 eq).

• Stir the suspension at room temperature for 15 minutes.

• Add a solution of 4-bromobenzyl bromide (1.1 eq) in anhydrous acetonitrile dropwise to the reaction mixture.

• Heat the reaction mixture to reflux (approximately 82 °C) and monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Dissolve the crude product in ethyl acetate and wash with saturated sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford N,N-Bis(4-bromobenzyl)amine as a solid.

Characterization Data

The following table summarizes the expected characterization data for N,N-Bis(4-bromobenzyl)amine.

Property	Value	Source
Molecular Formula	C₁₄H₁₃Br₂N	[Calculated]
Molecular Weight	355.07 g/mol	[Calculated]
Appearance	White to off-white solid	[General Observation]
Melting Point	50-52 °C	[Typical Range]
¹H NMR (CDCl₃, 400 MHz)	δ 7.45 (d, J = 8.4 Hz, 4H), 7.20 (d, J = 8.4 Hz, 4H), 3.70 (s, 4H), 1.85 (s, 1H, NH)	[Expected]
¹³C NMR (CDCl₃, 100 MHz)	δ 138.5, 131.8, 130.0, 121.2, 53.0	[Expected]
FT-IR (KBr, cm⁻¹)	3420 (N-H stretch), 3025 (Ar C-H stretch), 1485 (Ar C=C stretch), 1070 (C-N stretch), 1010 (p-substituted benzene), 810 (C-Br stretch)	[Expected]
Mass Spectrometry (EI)	m/z 355 [M]⁺, 353, 357 (isotopic pattern for Br₂)	[Expected]

Application Note: Synthesis of Functionalized Tertiary Amines via Suzuki-Miyaura Cross-Coupling

The two bromine atoms in N,N-Bis(4-bromobenzyl)amine are ideal handles for palladium-catalyzed Suzuki-Miyaura cross-coupling reactions, a powerful method for the formation of C-C bonds.[4][5][6][7][8] This allows for the synthesis of a vast library of derivatives with tailored electronic and photophysical properties.

Principle of the Suzuki-Miyaura Cross-Coupling Reaction

The Suzuki-Miyaura cross-coupling reaction involves the reaction of an organoboron compound (e.g., a boronic acid or boronic ester) with an organohalide in the presence of a palladium catalyst and a base. This reaction is widely used due to its mild reaction conditions, high functional group tolerance, and the commercial availability of a wide range of boronic acids.[7]

Protocol for the Synthesis of N,N-Bis(4'-methoxy-[1,1'-biphenyl]-4-ylmethyl)amine

Materials:

• N,N-Bis(4-bromobenzyl)amine

• 4-Methoxyphenylboronic acid

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane

• Water

• Ethyl acetate (EtOAc)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a round-bottom flask, combine N,N-Bis(4-bromobenzyl)amine (1.0 eq), 4-methoxyphenylboronic acid (2.5 eq), and potassium carbonate (4.0 eq).

• Add tetrakis(triphenylphosphine)palladium(0) (0.05 eq).

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Add a degassed mixture of 1,4-dioxane and water (4:1 v/v).

• Heat the reaction mixture to 90 °C and stir for 12-24 hours, monitoring the reaction by TLC.

• After completion, cool the reaction to room temperature and add ethyl acetate.

• Wash the organic layer with water and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the desired biphenyl derivative.

Substrate Scope

The following table provides a representative, though not exhaustive, list of commercially available boronic acids that can be used in this protocol to generate a variety of functionalized materials.

Boronic Acid	Potential Application of Product
Phenylboronic acid	Core structure for further functionalization
4-Biphenylboronic acid	Extended π-conjugation for OLEDs
9-Anthracenylboronic acid	Blue-emitting materials
2-Thiopheneboronic acid	Organic semiconductors
4-(Trifluoromethyl)phenylboronic acid	Electron-deficient materials

Experimental Workflow Diagram

Caption: Workflow for the Suzuki-Miyaura cross-coupling of N,N-Bis(4-bromobenzyl)amine.

Potential Applications in Advanced Materials

While specific literature on the use of N,N-Bis(4-bromobenzyl)amine in MOFs and polymers is emerging, its molecular architecture suggests significant potential in these areas.

Metal-Organic Frameworks (MOFs)

The central amine in N,N-Bis(4-bromobenzyl)amine can act as a coordinating site for metal ions, potentially forming novel MOF structures. More plausibly, it can be used as a precursor to synthesize more complex ditopic or tritopic ligands. For instance, after a double Suzuki-Miyaura coupling to introduce carboxylic acid functionalities on the biphenyl units, the resulting molecule can act as a linker for MOF synthesis. The tertiary amine core would then be an integral part of the MOF's pore environment, available for post-synthetic modification or for influencing the framework's catalytic or gas sorption properties.

Functional Polymers

The dibromo functionality of N,N-Bis(4-bromobenzyl)amine makes it a candidate as a monomer in polycondensation reactions. For example, polymerization with diamines or diols could lead to novel polyamines or polyethers. The presence of bromine in the polymer backbone is known to enhance flame retardant properties.[1][2][9][10][11] Furthermore, post-polymerization modification via Suzuki-Miyaura coupling could be a powerful tool to tune the properties of the resulting polymer.

Conceptual Pathway for Materials Development

Caption: Conceptual pathways for developing advanced materials from N,N-Bis(4-bromobenzyl)amine.

Conclusion

N,N-Bis(4-bromobenzyl)amine is a valuable and versatile precursor for the synthesis of a wide range of novel organic materials. Its straightforward synthesis and the presence of two reactive bromine atoms make it an ideal platform for generating molecular complexity through well-established cross-coupling methodologies. The protocols and potential applications outlined in this guide are intended to provide a solid foundation for researchers to explore the utility of this compound in their own research, paving the way for the development of next-generation functional materials.

References

• Hussain, I., & Ahmed, I. (2021). Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. Molecules, 26(15), 4479. Available at: [Link]

• Molecules. (2018). Recent Uses of N,N-Dimethylformamide and N,N-Dimethylacetamide as Reagents. Molecules, 23(8), 1939. Available at: [Link]

• Oceanchem Group. (2023, November 22). What Are The Applications Of Brominated Flame Retardants in Common Plastic Modifications. Retrieved January 22, 2026, from [Link]

• ResearchGate. (n.d.). 6426 PDFs | Review articles in BENZYLAMINES. Retrieved January 22, 2026, from [Link]

• ResearchGate. (n.d.). Effect of brominated flame retardant on the pyrolysis products of polymers originating in WEEE. Retrieved January 22, 2026, from [Link]

• RSC Publishing. (2025). Suzuki–Miyaura cross coupling reaction: recent advancements in catalysis and organic synthesis. Available at: [Link]

• Sunstream Global. (2025, March 11). ECHA's Findings On Impact Of Aromatic Brominated Flame Retardants. Retrieved January 22, 2026, from [Link]

• U.S. Patent No. US6340773B1. (2002). Preparation of halogenated primary amines. Google Patents.

• Semantic Scholar. (2023). Recent Advances in the Synthesis of Di- and Trisubstituted Hydroxylamines. Retrieved from [Link]

• European Chemicals Agency. (2024). ECHA raises environmental concerns over certain aromatic brominated flame retardants. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Continuous flow hydrogenation of halogenated aromatic carbonyls, amines and nitro compounds. Retrieved from [Link]

• Academia.edu. (n.d.). (PDF) SYNTHESIS OF BROMO BENZYL AMINE SUBSTITUTED CHROMENE AND THEIR ANTIMICROBIAL ACTIVITY. Retrieved from [Link]

• Danish Environmental Protection Agency. (n.d.). 1. Introduction to Brominated Flame Retardants. Retrieved from [Link]

• RSC Publishing. (n.d.). Suzuki–Miyaura cross coupling reaction: recent advancements in catalysis and organic synthesis. Retrieved from [Link]

• Beilstein Journals. (2020). Suzuki–Miyaura cross coupling is not an informative reaction to demonstrate the performance of new solvents. Retrieved from [Link]

• Global Journal of Engineering Science and Research Management. (n.d.). SYNTHESIS OF BROMO BENZYL AMINE SUBSTITUTED CHROMENE AND THEIR ANTIMICROBIAL ACTIVITY. Retrieved from [Link]

• Molecules. (2025). Recent Uses of N,N-Dimethylformamide and N,N-Dimethylacetamide as Reagents. Retrieved from [Link]

• ChemRxiv. (n.d.). Developments in Suzuki-Miyaura cross coupling reaction (SMR) towards green synthesis. Retrieved from [Link]

• A professional chemical products information platform. (n.d.). 4-Bromobenzylamine: Properties, Applications, and Reliable Sourcing. Retrieved from [Link]

• MDPI. (n.d.). Synthesis, Antimicrobial and Antiproliferative Activity of 1-Trifluoromethylphenyl-3-(4-arylthiazol-2-yl)thioureas. Retrieved from [Link]

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Synthetic protocols for derivatives of N,N-Bis(4-bromobenzyl)amine

An In-Depth Guide to the Synthesis of N,N-Bis(4-bromobenzyl)amine and Its Derivatives

Introduction: The Versatility of a Privileged Scaffold

In the landscape of medicinal chemistry and materials science, the N,N-Bis(4-bromobenzyl)amine scaffold represents a cornerstone for building molecular complexity. Its C2 symmetry, coupled with the presence of two reactive bromine atoms, provides a versatile platform for generating diverse libraries of compounds through established synthetic transformations. The amine functionality serves as a central anchor, while the bromophenyl groups act as strategic handles for late-stage functionalization, most notably through palladium-catalyzed cross-coupling reactions.[1] This application note provides a detailed exploration of the primary synthetic protocols for accessing this core structure and its derivatives, offering field-proven insights into experimental design, execution, and validation for researchers in drug discovery and chemical development.[2][3][4]

Core Synthetic Strategies: A Comparative Analysis

The synthesis of the N,N-Bis(4-bromobenzyl)amine core primarily relies on two classical yet powerful methodologies: direct N-alkylation and reductive amination. The choice between these routes is often dictated by the desired purity, scale, and the availability of starting materials. Each method presents a unique set of advantages and challenges that a senior scientist must weigh to ensure a robust and reproducible synthesis.

Method 1: Direct N-Alkylation via Nucleophilic Substitution

This approach is the most straightforward, involving the direct reaction of a primary amine with two equivalents of a 4-bromobenzyl halide, typically 4-bromobenzyl bromide. The reaction proceeds via a standard SN2 mechanism.[5][6][7]

Mechanistic Consideration & The Challenge of Over-Alkylation: The primary drawback of direct alkylation is the potential for poor selectivity.[7] As the reaction progresses, the initial primary amine is converted into a secondary amine, N-(4-bromobenzyl)amine. This secondary amine is often more nucleophilic and less sterically hindered than the starting amine, making it highly competitive for the remaining 4-bromobenzyl bromide. This can lead to the formation of a tertiary amine, which in turn can be alkylated to form a quaternary ammonium salt.[8][9] Consequently, the final product is frequently a mixture of mono-alkylated, di-alkylated (desired product), and sometimes tri-alkylated species, necessitating careful control of reaction conditions and rigorous purification.

Caption: Direct N-Alkylation Workflow.

Protocol 1: Synthesis of N,N-Bis(4-bromobenzyl)amine via Direct Alkylation of Ammonia

This protocol details the synthesis starting from an aqueous ammonia solution.

• Reagents & Equipment:

  • 4-Bromobenzyl bromide

  • Aqueous Ammonia (28-30%)

  • Potassium Carbonate (K₂CO₃)

  • Acetonitrile (MeCN) or Dimethylformamide (DMF)

  • Round-bottom flask with reflux condenser and magnetic stirrer

  • Standard glassware for extraction and purification

• Step-by-Step Procedure:

  • To a round-bottom flask, add 4-bromobenzyl bromide (2.0 eq) and potassium carbonate (2.2 eq).

  • Add acetonitrile as the solvent to create a slurry.

  • While stirring vigorously, add aqueous ammonia (1.0 eq) dropwise at room temperature. Causality Note: The use of a base like K₂CO₃ is critical to neutralize the hydrobromic acid byproduct, which would otherwise protonate the ammonia, rendering it non-nucleophilic and halting the reaction.

  • Heat the reaction mixture to 60-70 °C and maintain for 12-18 hours.

  • Self-Validation: Monitor the reaction progress by Thin-Layer Chromatography (TLC) using a hexane/ethyl acetate solvent system. The disappearance of the 4-bromobenzyl bromide spot (visualized under UV light) and the appearance of a new, less polar product spot indicates reaction progression.

  • After cooling to room temperature, filter the mixture to remove inorganic salts.

  • Concentrate the filtrate under reduced pressure to yield the crude product.

  • Purification: The crude material is purified by flash column chromatography on silica gel. A gradient elution, starting with pure hexane and gradually increasing the polarity with ethyl acetate, is typically effective in separating the desired bis-alkylated product from mono-alkylated and unreacted starting materials.

Method 2: Reductive Amination

Reductive amination is a highly efficient and controlled method for synthesizing amines. It involves the reaction of a carbonyl compound (4-bromobenzaldehyde) with an amine to form an imine intermediate, which is then reduced in situ to the target amine.[10] This method is generally preferred for its higher selectivity and cleaner reaction profiles compared to direct alkylation.[8]

Mechanistic Advantage: The key to this method's success lies in the choice of a mild reducing agent, such as sodium triacetoxyborohydride (NaBH(OAc)₃) or sodium cyanoborohydride (NaBH₃CN). These reagents are selective for the protonated iminium ion and do not readily reduce the aldehyde starting material. This chemoselectivity prevents the formation of 4-bromobenzyl alcohol as a byproduct and eliminates the risk of over-alkylation that plagues the direct SN2 approach. The reaction of a primary amine with two equivalents of the aldehyde proceeds sequentially to form the desired tertiary amine.

Caption: Reductive Amination Workflow.

Protocol 2: Synthesis of N,N-Bis(4-bromobenzyl)isopropanamine via Reductive Amination

This protocol details the synthesis of a derivative using isopropylamine as the starting primary amine.

• Reagents & Equipment:

  • 4-Bromobenzaldehyde

  • Isopropylamine

  • Sodium triacetoxyborohydride (NaBH(OAc)₃)

  • Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

  • Acetic Acid (glacial)

  • Round-bottom flask with a nitrogen inlet and magnetic stirrer

• Step-by-Step Procedure:

  • Dissolve 4-bromobenzaldehyde (2.1 eq) in DCM in a round-bottom flask under a nitrogen atmosphere.

  • Add isopropylamine (1.0 eq) and a catalytic amount of acetic acid (0.1 eq). Stir the mixture at room temperature for 1-2 hours. Causality Note: The acid catalyzes the formation of the iminium ion, which is the species that is actively reduced. The initial stirring period allows for the formation of this intermediate.

  • Add sodium triacetoxyborohydride (1.5 eq per aldehyde) portion-wise over 15-20 minutes. Safety Note: The addition may be exothermic and can cause gas evolution.

  • Stir the reaction at room temperature for 12-24 hours.

  • Self-Validation: Monitor the reaction by TLC or LC-MS to confirm the consumption of the aldehyde and the formation of the product.

  • Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

  • Transfer the mixture to a separatory funnel, separate the organic layer, and extract the aqueous layer with DCM (2x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purification: The resulting crude oil or solid can be purified by flash column chromatography or recrystallization from a suitable solvent system (e.g., ethanol/water or hexane/ethyl acetate).

Data Summary and Comparison

Parameter	Method 1: Direct N-Alkylation	Method 2: Reductive Amination
Key Reagents	4-Bromobenzyl bromide, Primary Amine, Base (K₂CO₃)	4-Bromobenzaldehyde, Primary Amine, NaBH(OAc)₃
Typical Solvents	Acetonitrile, DMF	Dichloromethane, 1,2-Dichloroethane
Reaction Conditions	Elevated temperatures (60-80 °C)	Room temperature
Primary Challenge	Over-alkylation leading to product mixtures[8]	Handling of moisture-sensitive reagents
Selectivity	Moderate to low; requires careful stoichiometric control	High; chemoselective reduction of the imine[11]
Typical Yields	Variable (40-60%), highly dependent on purification	Good to excellent (70-95%)
Purification	Often requires careful column chromatography	May be purified by recrystallization or chromatography

Further Functionalization of the Scaffold

The true synthetic utility of N,N-Bis(4-bromobenzyl)amine lies in its capacity for further derivatization. The two aryl bromide moieties are ideal handles for palladium-catalyzed cross-coupling reactions, such as Suzuki, Stille, or Buchwald-Hartwig amination reactions. This allows for the facile introduction of a vast array of substituents, making the scaffold invaluable for structure-activity relationship (SAR) studies in drug discovery programs.[1]

Conclusion

The synthesis of N,N-Bis(4-bromobenzyl)amine and its derivatives can be reliably achieved through either direct alkylation or reductive amination. While direct alkylation offers a conceptually simple approach, it is often hampered by a lack of selectivity. For generating clean products with high yields, reductive amination stands as the superior and more robust methodology. The resulting scaffold is a powerful and versatile intermediate, providing a gateway to diverse chemical libraries essential for the advancement of pharmaceutical and material sciences. The protocols described herein provide a validated framework for researchers to confidently produce and functionalize this important class of molecules.

References

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• THE DOUBLE REDUCTIVE AMINATION APPROACH TO THE SYNTHESIS OF POLYHYDROXYPIPERIDINES . Available at: [Link]

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Application Note: N,N-Bis(4-bromobenzyl)amine as a Versatile Scaffold for the Synthesis of Biologically Active Molecules

Introduction

In the landscape of modern medicinal chemistry, the development of novel molecular scaffolds is a cornerstone of drug discovery. An ideal scaffold should offer a robust and synthetically accessible core, combined with strategically placed functional groups that allow for systematic structural diversification. N,N-Bis(4-bromobenzyl)amine emerges as a scaffold of significant potential, embodying these key attributes. Its structure features a central secondary amine, a common pharmacophoric element, flanked by two 4-bromophenyl rings. This unique arrangement provides both a defined three-dimensional architecture and two reactive "handles"—the bromine atoms—which are primed for a host of powerful chemical transformations. The high reactivity of the bromine functionality, particularly its utility as a leaving group, makes this molecule an excellent starting material for creating complex amines and diverse molecular libraries.[1] This application note provides a detailed guide for researchers, scientists, and drug development professionals on the synthesis and synthetic utility of N,N-Bis(4-bromobenzyl)amine, presenting it as a versatile precursor for molecules with potential therapeutic value.

Synthesis of the N,N-Bis(4-bromobenzyl)amine Scaffold

The synthesis of the title scaffold can be efficiently achieved via a standard N-alkylation reaction. This method involves the reaction of a primary amine (4-bromobenzylamine) with an alkyl halide (4-bromobenzyl bromide) in the presence of a non-nucleophilic base. This approach is reliable and generally proceeds with high yield.

Rationale for Experimental Design

• Choice of Reactants: 4-bromobenzylamine serves as the nucleophile, while 4-bromobenzyl bromide is the electrophile. Using one equivalent of each ensures the formation of the desired secondary amine as the major product.

• Base Selection: A non-nucleophilic base, such as potassium carbonate (K₂CO₃) or N,N-Diisopropylethylamine (DIPEA), is crucial. These bases are sterically hindered and will deprotonate the amine (or the ammonium salt formed after the first alkylation) without competing in the nucleophilic substitution reaction. This minimizes the formation of quaternary ammonium salt byproducts.

• Solvent: A polar aprotic solvent like Acetonitrile (CH₃CN) or N,N-Dimethylformamide (DMF) is ideal. These solvents effectively dissolve the reactants and the inorganic base while favoring the Sₙ2 reaction mechanism without solvating the nucleophile too strongly.

• Temperature: Moderate heating (e.g., 60-80 °C) is typically sufficient to drive the reaction to completion within a reasonable timeframe without promoting side reactions or decomposition.

Experimental Protocol: Synthesis of N,N-Bis(4-bromobenzyl)amine

This protocol details the synthesis of N,N-Bis(4-bromobenzyl)amine from commercially available starting materials.

Materials & Reagents

Reagent	Formula	MW ( g/mol )	Molar Eq.	Amount
4-Bromobenzylamine	C₇H₈BrN	186.05	1.0	1.86 g
4-Bromobenzyl bromide	C₇H₆Br₂	249.93	1.05	2.62 g
Potassium Carbonate (K₂CO₃)	K₂CO₃	138.21	2.5	3.45 g
Acetonitrile (CH₃CN)	C₂H₃N	41.05	-	50 mL

Step-by-Step Procedure:

• To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-bromobenzylamine (1.86 g, 10.0 mmol).

• Add acetonitrile (50 mL) and stir until the amine is fully dissolved.

• Add anhydrous potassium carbonate (3.45 g, 25.0 mmol). The mixture will be a suspension.

• In a separate vial, dissolve 4-bromobenzyl bromide (2.62 g, 10.5 mmol) in a minimal amount of acetonitrile and add it dropwise to the stirring suspension via an addition funnel.

• Heat the reaction mixture to 80 °C and allow it to reflux with vigorous stirring for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 4:1 Hexane:Ethyl Acetate eluent system. The disappearance of the starting amine spot indicates reaction completion.

• After cooling to room temperature, filter the mixture to remove the potassium carbonate and other inorganic salts. Wash the filter cake with a small amount of acetonitrile.

• Combine the filtrates and remove the solvent under reduced pressure using a rotary evaporator.

• The resulting crude residue can be purified by flash column chromatography on silica gel, eluting with a gradient of hexane and ethyl acetate (e.g., starting from 100% hexane to 95:5 hexane:ethyl acetate) to yield the pure product.

• Characterize the final product by ¹H NMR, ¹³C NMR, and Mass Spectrometry to confirm its identity and purity.

Synthesis Workflow

Caption: Figure 1. Synthetic Workflow for N,N-Bis(4-bromobenzyl)amine.

Applications in the Synthesis of Bioactive Molecules

The true value of the N,N-Bis(4-bromobenzyl)amine scaffold lies in its capacity for diversification. The two aryl bromide moieties are ideal substrates for modern cross-coupling chemistry, enabling the rapid generation of molecular libraries.

Elaboration via Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are among the most powerful tools in synthetic organic chemistry for forming C-C and C-N bonds.[2] The N,N-Bis(4-bromobenzyl)amine scaffold is an excellent substrate for these transformations, allowing for the substitution of the bromine atoms with a vast array of chemical groups.

The Suzuki-Miyaura coupling (for C-C bond formation) and the Buchwald-Hartwig amination (for C-N bond formation) are particularly relevant. By coupling the scaffold with various boronic acids or amines, researchers can systematically modify the steric and electronic properties of the terminal aryl rings. This strategy is highly effective for structure-activity relationship (SAR) studies, where the goal is to optimize a molecule's interaction with a biological target. The dibenzylamine core provides a consistent central anchor, while the periphery is altered to enhance potency, selectivity, or pharmacokinetic properties.

This protocol describes a general procedure for the palladium-catalyzed Suzuki-Miyaura reaction to append new aryl or heteroaryl groups onto the scaffold.

Materials & Reagents

Reagent	Formula	MW ( g/mol )	Molar Eq.	Amount (for 1 mmol scale)
N,N-Bis(4-bromobenzyl)amine	C₁₄H₁₃Br₂N	355.07	1.0	355 mg
Arylboronic Acid (e.g., Pyridine-3-boronic acid)	C₅H₆BNO₂	122.92	2.5	307 mg
Pd(PPh₃)₄	C₇₂H₆₀P₄Pd	1155.56	0.05	58 mg
Sodium Carbonate (Na₂CO₃)	Na₂CO₃	105.99	4.0	424 mg
Toluene	C₇H₈	92.14	-	8 mL
Ethanol	C₂H₆O	46.07	-	2 mL
Water	H₂O	18.02	-	2 mL

Step-by-Step Procedure:

• In an oven-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), combine N,N-Bis(4-bromobenzyl)amine (355 mg, 1.0 mmol), the desired arylboronic acid (2.5 mmol), and Pd(PPh₃)₄ (58 mg, 0.05 mmol).

• Add sodium carbonate (424 mg, 4.0 mmol).

• Add the solvent mixture of Toluene (8 mL), Ethanol (2 mL), and Water (2 mL).

• Degas the mixture by bubbling argon through the solution for 15 minutes or by using three freeze-pump-thaw cycles.

• Heat the reaction mixture to 90-100 °C and stir for 12-24 hours.

• Monitor the reaction by TLC or LC-MS to confirm the consumption of the starting material.

• After cooling, dilute the reaction mixture with ethyl acetate (30 mL) and water (20 mL).

• Separate the organic layer, and extract the aqueous layer twice with ethyl acetate (2 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to obtain the desired bis-coupled product.

This workflow illustrates how the core scaffold can be diversified.

Caption: Figure 2. Diversification via Suzuki-Miyaura Coupling.

Prospective Application: Synthesis of Fused Heterocyclic Systems

The N,N-dibenzylamine motif is a precursor to various nitrogen-containing heterocyclic systems.[3][4] Through intramolecular cyclization reactions, it is possible to construct larger, more rigid ring systems like dibenzodiazocines. Such structures can constrain the molecule into specific conformations, which is often beneficial for achieving high-affinity binding to biological targets.

An intramolecular double Heck reaction or a Friedel-Crafts-type cyclization (after converting the bromine atoms to other functional groups) could be envisioned to form a fused eight-membered ring. This creates a conformationally restricted analog of the flexible starting material, a common strategy in drug design to improve binding affinity and reduce entropy loss upon binding.

• Functional Group Transformation: Convert the bromine atoms of N,N-Bis(4-bromobenzyl)amine to vinyl groups via a Stille or Suzuki coupling.

• Ring-Closing Metathesis (RCM): Treat the resulting bis-alkene with a Grubbs catalyst to form an eight-membered unsaturated ring.

• Reduction: Hydrogenate the double bond to yield the saturated dibenzodiazocine ring system.

This prospective route highlights the scaffold's potential for creating complex polycyclic architectures relevant to medicinal chemistry.

Potential Biological Activities

While N,N-Bis(4-bromobenzyl)amine itself is a synthetic intermediate, its derivatives have significant potential across various therapeutic areas. The N-benzylbenzamide and related benzylamine frameworks have been investigated for several biological activities.

Summary of Potential Therapeutic Applications

Therapeutic Area	Rationale / Example Activity	Representative Citation(s)
Anticancer	N-benzylbenzamide derivatives act as potent tubulin polymerization inhibitors with IC₅₀ values in the nanomolar range.[5] Platinum(IV) complexes with benzylamine ligands show promising antioxidant and DNA-binding activity.[6]	[5][6]
Antiviral	N-phenylbenzamide derivatives containing a 4-bromophenyl group have shown potent activity against Enterovirus 71 (EV 71) with IC₅₀ values in the low micromolar range.[7]	[7]
Antimicrobial	Benzylamine-substituted chromenes and benzamide derivatives have demonstrated activity against various bacterial and fungal strains.[8][9]	[8][9]

Conclusion

N,N-Bis(4-bromobenzyl)amine is a strategically designed synthetic intermediate that serves as an exceptional platform for the development of biologically active molecules. Its straightforward synthesis and, more importantly, the presence of two symmetrically placed, functionalizable bromine atoms make it an ideal starting point for library synthesis via modern cross-coupling chemistry. By leveraging the protocols and strategies outlined in this note, researchers can efficiently generate diverse sets of novel compounds for screening in a wide range of therapeutic areas, including oncology, virology, and microbiology. The scaffold's inherent flexibility and potential for elaboration into more complex, rigid systems further underscore its value in contemporary drug discovery campaigns.

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• O'Brien, C., et al. (2014). Chemoselective hydrogenations in continuous flow: a convenient synthesis of N-(4-bromobenzyl)-1-(furan-2-yl)methanamine. RSC Advances, 4, 53231-53236. Available at: [Link]

• Xu, S., et al. (2021). Discovery of novel N-benzylbenzamide derivatives as tubulin polymerization inhibitors with potent antitumor activities. European Journal of Medicinal Chemistry, 216, 113316. Available at: [Link]

• El-Sayed, W. A., et al. (2014). Utility of 4-(4-Bromophenyl)-4-oxo-but-2-enoic acid in synthesis of some important heterocyclic compounds. Journal of the Serbian Chemical Society, 79(10), 1189-1201. Available at: [Link]

• Patel, S. K., et al. (2012). SYNTHESIS OF BROMO BENZYL AMINE SUBSTITUTED CHROMENE AND THEIR ANTIMICROBIAL ACTIVITY. International Journal of Pharmaceutical Sciences and Research, 3(8), 2654-2658. Available at: [Link]

• Oliveira, C., et al. (2023). Cross-coupling reactions with nickel, visible light, and tert-butylamine as a bifunctional additive. ChemRxiv. Available at: [Link]

• Liu, A., et al. (2014). Synthesis and Antiviral Activity of N-Phenylbenzamide Derivatives, a Novel Class of Enterovirus 71 Inhibitors. Molecules, 19(9), 13735-13745. Available at: [Link]

• Rawat, P., & Singh, M. S. (2023). Recent Advances in the Green Synthesis of Active N-Heterocycles and Their Biological Activities. Molecules, 28(12), 4735. Available at: [Link]

• Balaram, P., et al. (2020). C–N Cross-coupling Reactions of Amines with Aryl Halides Using Amide-Based Pincer Nickel(II) Catalyst. Catalysis Letters, 150, 3524–3535. Available at: [Link]

• Khan, T. A., et al. (2013). Synthesis and structure–activity relationship of benzylamine supported platinum(IV) complexes. RSC Advances, 3, 7834-7843. Available at: [Link]

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• Reddy, T. S., et al. (2016). Synthesis, Antimicrobial and Antiproliferative Activity of 1-Trifluoromethylphenyl-3-(4-arylthiazol-2-yl)thioureas. Molecules, 21(7), 886. Available at: [Link]

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Application Note: A Guide to the Coordination Chemistry of N,N-Bis(4-bromobenzyl)amine

An in-depth guide for researchers, scientists, and drug development professionals.

Authored by: Gemini, Senior Application Scientist

Abstract

N,N-Bis(4-bromobenzyl)amine is a versatile secondary amine ligand whose coordination chemistry remains a promising area for exploration. The presence of a central nitrogen donor atom, flanked by two bromobenzyl groups, provides a unique platform for constructing novel metal-organic frameworks and coordination complexes. The terminal bromine atoms on the phenyl rings serve as reactive handles for post-synthetic modification, enabling the development of more complex, multifunctional supramolecular structures. This guide provides a comprehensive overview, including detailed protocols for the synthesis of the ligand, its coordination to metal centers, and the subsequent characterization of the resulting complexes. We emphasize the causality behind experimental choices to empower researchers in their investigations.

Part I: Synthesis of the Ligand: N,N-Bis(4-bromobenzyl)amine

Scientific Rationale

The synthesis of N,N-Bis(4-bromobenzyl)amine is most effectively achieved via a direct nucleophilic substitution reaction. This approach leverages the nucleophilicity of a primary amine to displace a halide from a benzyl halide. While one could start from ammonia and 4-bromobenzyl bromide, controlling the degree of alkylation is notoriously difficult and often results in a mixture of primary, secondary, tertiary amines, and quaternary ammonium salts.

A more controlled and higher-yielding strategy involves the N-alkylation of 4-bromobenzylamine with one equivalent of 4-bromobenzyl bromide. This method is adapted from established procedures for the C-N alkylation of anilines and benzylamines with alkyl halides, which utilize a mild base to neutralize the HBr generated in situ, driving the reaction to completion[1]. The use of a base like potassium carbonate (K₂CO₃) is critical; it is strong enough to deprotonate the amine starting material (or the resulting ammonium salt), yet mild enough to prevent side reactions.

Experimental Protocol: Synthesis of N,N-Bis(4-bromobenzyl)amine

This protocol details the synthesis from commercially available 4-bromobenzylamine and 4-bromobenzyl bromide.

Materials:

• 4-Bromobenzylamine (1.0 equiv.)

• 4-Bromobenzyl bromide (1.1 equiv.)

• Potassium Carbonate (K₂CO₃), anhydrous (3.0 equiv.)

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate (EtOAc)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon), add 4-bromobenzylamine (1.0 equiv) and anhydrous DMF. Stir until fully dissolved.

• Base Addition: Add anhydrous potassium carbonate (3.0 equiv) to the solution. The suspension will become cloudy.

• Alkylating Agent Addition: Add 4-bromobenzyl bromide (1.1 equiv) to the stirring suspension at room temperature. A slight excess of the bromide ensures the complete consumption of the starting amine.

• Reaction: Heat the reaction mixture to 60-70 °C and stir for 12-24 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) using a suitable solvent system (e.g., 3:7 Ethyl Acetate:Hexanes)[1].

• Workup: After the reaction is complete (as indicated by TLC), cool the mixture to room temperature. Pour the reaction mixture into a separatory funnel containing deionized water.

• Extraction: Extract the aqueous layer three times with ethyl acetate. Combine the organic layers.

• Washing: Wash the combined organic layers sequentially with saturated NaHCO₃ solution and then with brine. This removes any remaining acidic impurities and DMF.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude product can be purified by flash column chromatography on silica gel to yield the pure N,N-Bis(4-bromobenzyl)amine.

Visualization of Synthetic Workflow

Caption: General workflow for the synthesis of a metal(II) complex.

Part III: Characterization of Metal Complexes

Rationale for Characterization

Confirming the successful coordination of the ligand to the metal center requires a suite of analytical techniques. Each method provides a piece of the structural puzzle, and together they allow for an unambiguous assignment of the complex's identity.

Key Characterization Techniques

Technique	Purpose & Expected Observation
FT-IR	Confirms Coordination. The N-H stretching frequency is expected to shift to a lower wavenumber (red-shift) upon coordination to the metal center, as the donation of electron density weakens the N-H bond. New low-frequency bands corresponding to Metal-Nitrogen (M-N) and Metal-Chlorine (M-Cl) vibrations may also appear.
UV-Vis	Probes Electronic Structure. For transition metal complexes (e.g., Cu(II), Co(II)), the appearance of new absorption bands in the visible region, corresponding to d-d electronic transitions, confirms the presence of the metal in a specific coordination environment. The position and intensity of these bands provide clues about the geometry of the complex.
Elemental Analysis	Determines Stoichiometry. Provides the experimental percentage of C, H, and N in the complex. Comparing this to the calculated percentages for the proposed formula (e.g., [M(L)₂Cl₂]) validates the ligand-to-metal ratio.
Magnetic Susceptibility	Determines Electron Configuration. Measures the magnetic properties of the complex, which can determine the number of unpaired electrons on the metal center. This helps in assigning the oxidation state and geometry (e.g., distinguishing between square planar and tetrahedral Ni(II)).
Single-Crystal X-ray Diffraction	Provides Definitive Structure. If suitable crystals can be grown, this technique provides the exact 3D arrangement of atoms, including precise bond lengths and angles, definitively proving the structure of the complex.

Logical Flow of Characterization

Caption: Logical workflow for the comprehensive characterization of a new metal complex.

Part IV: Applications and Future Directions

The coordination complexes of N,N-Bis(4-bromobenzyl)amine represent a promising class of compounds with potential applications in several fields:

• Catalysis: The metal center can act as a catalytic site for various organic transformations. The steric and electronic properties of the ligand can be tuned to influence the selectivity and activity of the catalyst.[2]

• Materials Science: The bromo-functionalized arms are ideal for post-synthetic modification via cross-coupling reactions (e.g., Suzuki, Sonogashira). This allows for the construction of larger, multi-metallic arrays or coordination polymers with tailored electronic or photophysical properties.[1]

• Medicinal Chemistry: Many metal complexes exhibit significant biological activity.[3] Platinum(IV) complexes, for example, are a well-studied class of anti-cancer agents.[4] The complexes of this ligand could be screened for their antimicrobial, antifungal, or cytotoxic properties.[5][6]

Future research should focus on exploring the coordination of this ligand with a wider range of transition metals and lanthanides, systematically studying the impact of the metal's identity on the resulting structure and properties. Furthermore, leveraging the reactive bromine sites to graft these complexes onto surfaces or incorporate them into polymeric materials could lead to the development of novel functional materials.

References

• American Chemical Society. (2026). Silane Redistribution Catalyzed by [Mes-B-TMP]+ Borinium Ion.
• Google Patents. (n.d.). US6340773B1 - Preparation of halogenated primary amines.
• ChemicalBook. (n.d.). 4-Bromobenzylamine synthesis.
• Elsevier. (2024). Synthesis of N, N-Bis([1,1′-Biphenyl]-4-ylmethyl)-4-morpholinoaniline derivatives via SMC reaction: Assessing their anti-seizure potential through electroencephalogram evaluation and molecular docking studies. Arabian Journal of Chemistry.
• PubChem. (n.d.). 4-Bromobenzylamine.
• University of Windsor. (n.d.). Group 4 Metal Complexes of Benzynes, Cycloalkynes, Acyclic Alkynes, and Alkenes.
• ResearchGate. (n.d.). N,N′-Bis(4-bromobenzylidene)ethane-1,2-diamine.
• ResearchGate. (2013). Synthesis and structure–activity relationship of benzylamine supported platinum(IV) complexes.
• ResearchGate. (n.d.). Transition-metal Complexes of N,N'-di(4-bromophenyl)-4-hydroxycoumarin-3-carboximidamide: synthesis, characterization, Biological Activities, ADMET and Drug-Likeness Analysis.
• ResearchGate. (n.d.). Synthesis, Characterization, Antimicrobial activty and Antioxidant Activity of Some Metal Complexes with 4-((4-bromobenzylidene)amino)-5-(pyridin-4-yl)-4H-1,2,4-triazole-3-thiol.
• MDPI. (n.d.). Significance of Nano Transition Metal Complexes as Anticancer and Antibacterial Therapeutic Agents.
• MDPI. (n.d.). Synthesis, Antimicrobial and Antiproliferative Activity of 1-Trifluoromethylphenyl-3-(4-arylthiazol-2-yl)thioureas.

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• 6. researchgate.net [researchgate.net]

Application Notes &amp; Protocols: Strategic Functionalization of Polymers with N,N-Bis(4-bromobenzyl)amine for Advanced Applications

Abstract

The strategic modification of polymer architectures is a cornerstone of modern materials science, enabling the creation of functional materials tailored for specific, high-value applications. This guide provides a comprehensive overview and detailed protocols for the functionalization of polymers with N,N-Bis(4-bromobenzyl)amine. The introduction of this particular moiety is of significant interest as it grafts a secondary amine structure onto a polymer backbone while simultaneously introducing two reactive 4-bromobenzyl groups. These terminal bromine atoms serve as versatile chemical handles for a host of subsequent modifications, most notably quaternization reactions to generate polycationic materials or as points for further grafting and crosslinking. This document is intended for researchers in polymer chemistry, materials science, and drug development, offering in-depth protocols, mechanistic explanations, and application-focused insights.

Introduction: The Rationale for N,N-Bis(4-bromobenzyl)amine Functionalization

Post-polymerization modification is a powerful strategy that allows for the precise introduction of functional groups onto a pre-existing polymer scaffold.[1][2] This approach is often more practical than synthesizing complex functional monomers from scratch, which can present polymerization challenges.[1] The choice of N,N-Bis(4-bromobenzyl)amine as a functionalizing agent is predicated on the dual functionality it imparts:

• Core Amine Group: The secondary amine group can influence the polymer's solubility, thermal properties, and coordination capabilities.

• Twin Reactive Sites: The two 4-bromobenzyl groups are the primary assets. The carbon-bromine bond is a well-established reactive site for nucleophilic substitution and metal-catalyzed cross-coupling reactions. This dual-handle nature opens pathways to complex architectures such as cross-linked networks, grafted copolymers, and materials with a high density of cationic charges.

Polymers functionalized in this manner are excellent precursors for materials used in gene delivery, antimicrobial surfaces, specialized coatings, and as scaffolds in catalysis and separations.[3][4][5]

Synthesis of the Functionalizing Agent: N,N-Bis(4-bromobenzyl)amine

While commercially available, N,N-Bis(4-bromobenzyl)amine can also be synthesized in the laboratory. A common method involves the nucleophilic substitution of 4-bromobenzyl bromide with 4-bromobenzylamine.

• Reaction Principle: This is a standard N-alkylation reaction. 4-bromobenzylamine acts as the nucleophile, attacking the electrophilic benzylic carbon of 4-bromobenzyl bromide. A non-nucleophilic base is required to scavenge the HBr generated during the reaction.

Protocol 1: Synthesis of N,N-Bis(4-bromobenzyl)amine

• Reagents & Setup:

  • 4-bromobenzylamine (1.0 eq)

  • 4-bromobenzyl bromide (1.1 eq)[6]

  • Potassium carbonate (K₂CO₃, 2.0 eq) or Diisopropylethylamine (DIPEA, 2.0 eq)

  • Acetonitrile (CH₃CN) or Dimethylformamide (DMF) as solvent

  • Round-bottom flask, magnetic stirrer, reflux condenser, nitrogen inlet.

• Procedure: a. Dissolve 4-bromobenzylamine and K₂CO₃/DIPEA in the chosen solvent in the round-bottom flask under a nitrogen atmosphere. b. Add 4-bromobenzyl bromide dropwise to the stirred solution at room temperature. c. After addition is complete, heat the reaction mixture to 60-80 °C and maintain for 12-24 hours. d. Monitor the reaction progress using Thin Layer Chromatography (TLC). e. Upon completion, cool the mixture to room temperature and filter to remove inorganic salts. f. Evaporate the solvent under reduced pressure. g. Purify the crude product via column chromatography (e.g., silica gel, hexane/ethyl acetate gradient) to yield the pure N,N-Bis(4-bromobenzyl)amine.

Core Application: Post-Polymerization Functionalization

The most direct method to incorporate the N,N-Bis(4-bromobenzyl)amine moiety is by reacting it with a polymer backbone containing electrophilic sites. Poly(vinylbenzyl chloride), also known as chloromethylated polystyrene, is an ideal and widely available starting material for this purpose.

Mechanism: Nucleophilic Substitution

The functionalization proceeds via a classic SN2 mechanism. The secondary amine of N,N-Bis(4-bromobenzyl)amine acts as a nucleophile, attacking the electrophilic chloromethyl group (-CH₂Cl) on the polymer backbone and displacing the chloride leaving group.

Diagram 1: Reaction Mechanism

Caption: SN2 mechanism for amine attachment.

Protocol 2: Functionalization of Poly(vinylbenzyl chloride)

• Materials & Equipment:

  • Poly(vinylbenzyl chloride) (PVBC) (1.0 eq based on repeating unit)

  • N,N-Bis(4-bromobenzyl)amine (1.2-1.5 eq)

  • Proton sponge or DIPEA (1.5 eq) as a non-nucleophilic base

  • Anhydrous DMF or N-Methyl-2-pyrrolidone (NMP)

  • Reaction vessel with mechanical stirrer, nitrogen inlet, heating mantle

  • Precipitation solvent (e.g., methanol, diethyl ether)

  • Dialysis tubing (if applicable) for purification

• Experimental Workflow:

Diagram 2: Experimental Workflow

Sources

• 1. researchgate.net [researchgate.net]
• 2. Post-polymerization modification of monomer units - Matyjaszewski Polymer Group - Carnegie Mellon University [cmu.edu]
• 3. Synthesis of silane- and quaternary ammonium-bearing copolymers and application as a coating resin on cotton fabric - PMC [pmc.ncbi.nlm.nih.gov]
• 4. m.youtube.com [m.youtube.com]
• 5. mdpi.com [mdpi.com]
• 6. prepchem.com [prepchem.com]

Technical Notes & Optimization

Technical Support Center: Purification of N,N-Bis(4-bromobenzyl)amine

Welcome to the dedicated technical support guide for the purification of N,N-Bis(4-bromobenzyl)amine (CAS: 24898-17-7)[1]. This resource is designed for researchers, medicinal chemists, and process development scientists who encounter challenges in obtaining this secondary amine in high purity. The following troubleshooting guides and FAQs are structured to provide not just procedural steps, but the underlying chemical principles to empower you to make informed decisions during your purification workflow.

Section 1: Troubleshooting and Issue Resolution

This section addresses the most common practical issues encountered during the purification of N,N-Bis(4-bromobenzyl)amine.

Q1: My crude reaction product is a persistent, sticky oil and refuses to crystallize. How can I proceed with purification?

This is a frequent issue, often caused by the presence of unreacted starting materials or byproducts that act as eutectic inhibitors to crystallization. An oily product necessitates moving away from recrystallization as a primary purification step.

• Causality: The synthesis of N,N-Bis(4-bromobenzyl)amine, typically via reductive amination of 4-bromobenzaldehyde with 4-bromobenzylamine or double alkylation of an ammonia source, can leave residual 4-bromobenzyl alcohol (from over-reduction of the aldehyde) or 4-bromobenzaldehyde.[2] These, along with the primary amine starting material, can create a complex mixture that suppresses the melting point and prevents lattice formation.

• Recommended Action:

  • Column Chromatography: This is the most robust method for purifying oily products. The distinct polarities of the desired secondary amine, the more polar alcohol byproduct, and the less polar aldehyde starting material allow for effective separation on silica gel.

  • Salt Formation: If chromatography is not feasible or as a subsequent step, consider dissolving the oil in a suitable solvent (e.g., diethyl ether, ethyl acetate) and adding a solution of HCl in ether or dioxane. The hydrochloride salt of your amine should precipitate as a solid, which can be filtered off. This solid salt is often easier to handle and can be recrystallized. The free base can be regenerated by dissolving the salt in water and basifying with NaOH or NaHCO₃, followed by extraction.

Q2: My TLC plate shows significant streaking/tailing for my product spot. Is this normal, and how can I fix it for better analysis and column purification?

Yes, this is a classic sign of a basic compound interacting strongly with the acidic stationary phase (silica gel).

• Causality: Silica gel (SiO₂) has acidic silanol (Si-OH) groups on its surface. Your basic amine product can undergo strong acid-base interactions or hydrogen bonding with these sites, causing it to "stick" to the baseline and streak up the plate rather than eluting as a tight band. This leads to poor separation and, in column chromatography, broad peaks and reduced purity of collected fractions.

• Recommended Action:

  • Mobile Phase Modification: Add a small amount of a basic modifier to your eluent system. A common and effective choice is 0.5-1% triethylamine (Et₃N) or a few drops of aqueous ammonia in the solvent reservoir for the column. This neutralizes the acidic sites on the silica, allowing your amine to elute cleanly.[3]

  • Alternative Stationary Phase: For particularly stubborn cases, consider switching to a more inert stationary phase like neutral or basic alumina.[3]

Q3: After performing an acid-base extraction to remove impurities, my yield is drastically lower than expected. What are the common causes of product loss?

Acid-base extraction is a powerful technique but has several pitfalls that can lead to significant loss of material if not performed carefully.[4]

• Causality & Troubleshooting Steps:

  • Incomplete Protonation/Deprotonation: Ensure the pH is correct. When extracting the amine into the aqueous layer, the pH should be sufficiently acidic (pH < 2) to fully protonate the secondary amine. Use pH paper to test the aqueous layer. Conversely, when regenerating the free amine, the pH should be sufficiently basic (pH > 10) to ensure complete deprotonation.

  • Emulsion Formation: Vigorous shaking can create a stable emulsion at the interface of the organic and aqueous layers, trapping your product. If an emulsion forms, try adding brine (saturated NaCl solution) to disrupt it, or allow the funnel to stand for an extended period. In some cases, gentle filtering through a pad of Celite can break the emulsion.

  • Insufficient Extractions: A single extraction is rarely sufficient. To ensure complete transfer of the amine salt into the aqueous layer (or the free base back into the organic layer), perform at least three separate extractions with fresh solvent and then combine the desired layers.[5]

  • Salt Solubility: While the hydrochloride salt of N,N-Bis(4-bromobenzyl)amine is primarily water-soluble, it may retain some slight solubility in organic solvents like ethyl acetate, especially if water from the aqueous layer dissolves into the organic phase. Always back-extract the organic layer to recover any lost product.

Section 2: Frequently Asked Questions (FAQs)

Q: What is the most robust, all-around method for purifying crude N,N-Bis(4-bromobenzyl)amine?

For a crude mixture of unknown composition, flash column chromatography on silica gel is the most reliable first-line approach. It can separate acidic, basic, and neutral impurities in a single operation. For best results, use a hexane/ethyl acetate gradient modified with 1% triethylamine. This should be followed by recrystallization of the combined, clean fractions to yield a highly pure, crystalline solid.

Q: How can I effectively monitor the purification process?

Thin-Layer Chromatography (TLC) is indispensable.[6] It allows you to check the composition of the crude material, track the separation during column chromatography, and assess the purity of your final product.

TLC Analysis Parameters for N,N-Bis(4-bromobenzyl)amine
Stationary Phase	Silica Gel 60 F₂₅₄ plates
Recommended Eluent	20% Ethyl Acetate in Hexane (+ 0.5% Triethylamine)
Visualization	1. UV Light (254 nm) - Aromatic rings will be visible.
2. Potassium Permanganate (KMnO₄) Stain - Amines show up as yellow/brown spots on a purple background.
Expected Rf Values	N,N-Bis(4-bromobenzyl)amine: ~0.4-0.5
4-bromobenzaldehyde: Higher Rf (~0.6-0.7)
4-bromobenzylamine: Lower Rf (~0.2-0.3)
4-bromobenzyl alcohol: Lower Rf (~0.1-0.2)
Note: Rf values are approximate and should be used as a relative guide.

Q: What is the best way to confirm the identity and purity of my final product?

A combination of techniques provides irrefutable evidence:

• ¹H and ¹³C NMR Spectroscopy: This will confirm the chemical structure. Key signals for N,N-Bis(4-bromobenzyl)amine include the characteristic AA'BB' splitting pattern of the p-substituted aromatic protons and the singlet for the benzylic CH₂ protons. The absence of aldehyde (~9-10 ppm) or primary amine N-H signals confirms purity.

• Melting Point Analysis: A sharp, narrow melting point range is a strong indicator of high purity. Literature values should be consulted, though they are not widely published for this specific compound. A broad melting range (>2 °C) suggests the presence of impurities.

• Mass Spectrometry (MS): Confirms the molecular weight (355.07 g/mol ) and isotopic pattern characteristic of a dibrominated compound.[1]

Section 3: Detailed Experimental Protocols

Protocol 1: Purification by Acid-Base Extraction

This protocol is ideal for removing neutral or acidic impurities, such as unreacted 4-bromobenzaldehyde or 4-bromobenzoic acid.

• Dissolution: Dissolve the crude product in a suitable organic solvent (e.g., 100 mL of dichloromethane or ethyl acetate).

• Acidic Extraction: Transfer the solution to a separatory funnel and add an equal volume of 1 M HCl (aq). Shake the funnel gently at first, venting frequently to release any pressure. Allow the layers to separate.

• Separation: Drain the lower aqueous layer (if using dichloromethane) or the upper aqueous layer (if using ethyl acetate) into a clean flask.

• Repeat: Repeat the extraction of the organic layer with 1 M HCl two more times, combining all aqueous extracts. The desired amine is now in the aqueous phase as its hydrochloride salt.

• Basification: Cool the combined aqueous extracts in an ice bath and slowly add 6 M NaOH (aq) with stirring until the solution is strongly basic (pH > 10, check with pH paper). A white precipitate (your free amine) should form.

• Back-Extraction: Transfer the basified aqueous suspension back to a separatory funnel and extract three times with fresh portions of the original organic solvent (e.g., dichloromethane).

• Drying and Concentration: Combine the organic extracts, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent using a rotary evaporator to yield the purified amine.

Protocol 2: Flash Column Chromatography

This is the preferred method for complex mixtures or oily products.

• Column Packing: Pack a glass column with silica gel using a slurry method with your starting eluent (e.g., 5% ethyl acetate in hexane).

• Sample Loading: Dissolve the crude amine in a minimal amount of dichloromethane and adsorb it onto a small amount of silica gel. Evaporate the solvent to get a dry, free-flowing powder. Carefully add this powder to the top of the packed column.

• Elution: Begin elution with a low-polarity mobile phase (e.g., 5% ethyl acetate / 94.5% hexane / 0.5% triethylamine).

• Gradient: Gradually increase the polarity of the eluent (e.g., to 10%, then 20% ethyl acetate, keeping the triethylamine concentration constant).

• Fraction Collection: Collect fractions and analyze them by TLC.

• Combine and Concentrate: Combine the fractions that contain the pure product (as determined by TLC) and remove the solvent under reduced pressure.

Section 4: Workflow Visualization

The choice of purification strategy depends on the nature of the impurities present. The following flowchart provides a logical decision-making process.

Caption: Decision flowchart for selecting the optimal purification method.

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 77571, 4-Bromobenzylamine. Retrieved from [Link]

• Ghate, M., et al. (2015). Synthesis, Antimicrobial and Antiproliferative Activity of 1-Trifluoromethylphenyl-3-(4-arylthiazol-2-yl)thioureas. Molecules, 20(9), 15636-15656. Available at: [Link]

• Devan, N. (2002). Preparation of halogenated primary amines. U.S. Patent No. 6,340,773.

• Paquette, L. A., & Zuev, D. S. (2003). n-allyl-n-(methoxycarbonyl)-1,3-decadiynylamine. Organic Syntheses, 80, 109. (Illustrates general lab techniques like recrystallization). Retrieved from [Link]

• Nichols, L. (2022). 4.8: Acid-Base Extraction. Chemistry LibreTexts. Retrieved from [Link]

• Kollár, M., & Kégl, T. (2018). Ultra-small cobalt nanoparticles from molecularly-defined Co–salen complexes for catalytic synthesis of amines. Catalysis Science & Technology, 8(23), 6136-6145. (Diagram of reductive amination of 4-bromobenzaldehyde available via ResearchGate). Retrieved from [Link]

• Wikipedia contributors. (2023). Acid–base extraction. Wikipedia, The Free Encyclopedia. Retrieved from [Link]

• SpectraBase. Compound page for N,N-Bis(4-bromobenzyl)isopropanamine. Retrieved from [Link]

• Organic Chemistry Portal. Reductive Amination - Common Conditions. Retrieved from [Link]

• Morlock, G., & Schwack, W. (2006). Analysis of 4-Aminobiphenyl and 4-Bromoanilin on reversed phase TLC using TLC/MS. Journal of Liquid Chromatography & Related Technologies, 29(10), 1429-1443. Retrieved from [Link]

• Krbechek, L. (1998). Process for the preparation of benzylamine salts. German Patent DE19811092A1.

• Wankhede, N. (2016). Synthesis of Bromo Benzyl Amine Substituted Chromene and Their Antimicrobial Activity. Global Journal of Engineering Science and Research Management. Retrieved from [Link]

• Frontier, A. (2026). Workup: Amines. Not Voodoo. University of Rochester. Retrieved from [Link]

• Ashenhurst, J. (2017). Reductive Amination, and How It Works. Master Organic Chemistry. Retrieved from [Link]

• ResearchGate. (2017). Image: The TLC plate showing dansylation of primary and secondary amines. Retrieved from [Link]

• Wankhede, N. (2016). Synthesis of Bromo Benzyl Amine Substituted Chromene and Their Antimicrobial Activity. Academia.edu. Retrieved from [Link]

• Reddit user discussion on r/Chempros. (2022). Amine workup. Retrieved from [Link]

• AA Blocks. Product Page for N,N-Bis(4-bromobenzyl)amine. Retrieved from [Link]

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• 5. chem.libretexts.org [chem.libretexts.org]
• 6. mdpi.com [mdpi.com]

Overcoming challenges in the synthesis of N,N-Bis(4-bromobenzyl)amine

Welcome to the dedicated technical support resource for the synthesis of N,N-Bis(4-bromobenzyl)amine. This guide is designed for researchers, medicinal chemists, and process development scientists to navigate the common challenges encountered during the synthesis of this important symmetrical secondary amine. Here, we provide in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols grounded in established chemical principles.

Introduction to the Synthetic Challenge

N,N-Bis(4-bromobenzyl)amine is a key intermediate in the synthesis of various compounds in medicinal chemistry and materials science. Its synthesis, while conceptually straightforward, is often plagued by issues of over-alkylation, difficult purification, and low yields. The primary synthetic routes involve either the direct alkylation of a primary amine or reductive amination. Both pathways present unique challenges that require careful control of reaction conditions to achieve the desired product in high purity. This guide will equip you with the knowledge to anticipate and overcome these hurdles.

Troubleshooting Guide: A-Question-and-Answer Approach

This section addresses specific experimental issues in a practical, question-and-answer format, providing insights into the underlying chemistry and offering actionable solutions.

Low or No Product Formation

Q1: I am attempting the synthesis of N,N-Bis(4-bromobenzyl)amine via direct alkylation of 4-bromobenzylamine with 4-bromobenzyl bromide, but I am observing very low conversion to the desired product. What are the likely causes?

A1: Low conversion in this SN2 reaction can stem from several factors:

• Insufficient Reaction Temperature: Alkylation reactions often require heat to proceed at a reasonable rate. If you are running the reaction at room temperature, consider gently heating the reaction mixture.

• Poor Solubility of Reactants: Ensure that both 4-bromobenzylamine and 4-bromobenzyl bromide are fully dissolved in the chosen solvent. If precipitation is observed, you may need to use a different solvent or increase the solvent volume.

• Inadequate Base: A non-nucleophilic base is crucial to neutralize the HBr formed during the reaction. If the base is too weak or sterically hindered, the reaction will be slow. Consider using a base like potassium carbonate or diisopropylethylamine (DIPEA).[1]

• Poor Quality Starting Materials: Verify the purity of your 4-bromobenzylamine and 4-bromobenzyl bromide. Impurities can inhibit the reaction.

Q2: My reductive amination of 4-bromobenzaldehyde with 4-bromobenzylamine is not yielding the desired product. What should I check?

A2: Reductive amination is a two-step process (imine formation followed by reduction), and issues can arise at either stage:

• Inefficient Imine Formation: The initial condensation to form the imine is a reversible equilibrium. To drive the reaction forward, removal of water is essential. This can be achieved by using a dehydrating agent like magnesium sulfate or by azeotropic distillation.

• Inactive Reducing Agent: Sodium borohydride (NaBH4) or sodium cyanoborohydride (NaBH3CN) are common reducing agents. Ensure your reducing agent is fresh and has not been deactivated by moisture.

• Reaction pH: The pH of the reaction is critical for both imine formation and the stability of the reducing agent. The optimal pH is typically between 4 and 6.

Formation of Multiple Products and Impurities

Q3: My reaction mixture shows multiple spots on the TLC plate, and the desired product is difficult to isolate. What are the likely side products?

A3: The formation of multiple products is a common challenge. The likely culprits are:

• Over-alkylation: In the direct alkylation route, the product, N,N-Bis(4-bromobenzyl)amine, can be further alkylated by 4-bromobenzyl bromide to form the tertiary amine, N,N,N-Tris(4-bromobenzyl)amine.

• Unreacted Starting Materials: Incomplete reactions will leave you with residual 4-bromobenzylamine and/or 4-bromobenzyl bromide.

• Hydrolysis of 4-bromobenzyl bromide: If there is moisture in your reaction, 4-bromobenzyl bromide can hydrolyze to 4-bromobenzyl alcohol.

Troubleshooting Workflow for Impurity Formation

Caption: Troubleshooting decision tree for impurity formation.

Purification Challenges

Q4: I am having difficulty purifying N,N-Bis(4-bromobenzyl)amine by column chromatography. The product seems to be sticking to the silica gel.

A4: Basic amines are known to interact strongly with the acidic silanol groups on the surface of silica gel, leading to peak tailing and poor separation. To mitigate this:

• Use a Modified Eluent: Add a small amount of a basic modifier, such as triethylamine (0.5-2%) or ammonia in methanol, to your eluent system. This will neutralize the acidic sites on the silica gel.

• Switch to a Different Stationary Phase: Consider using neutral or basic alumina for your chromatography.

• Acid-Base Extraction: Before chromatography, perform an acid-base workup. Dissolve the crude product in an organic solvent and wash with a dilute acid (e.g., 1M HCl) to protonate the amine and extract it into the aqueous layer. The organic layer will contain non-basic impurities. Then, basify the aqueous layer (e.g., with 1M NaOH) and extract the purified amine back into an organic solvent.

Frequently Asked Questions (FAQs)

Q1: What is the expected melting point of N,N-Bis(4-bromobenzyl)amine?

A1: The reported melting point for N,N-Bis(4-bromobenzyl)amine is 51°C.[2]

Q2: What are the key NMR signals to look for to confirm the structure of N,N-Bis(4-bromobenzyl)amine?

• ¹H NMR: A singlet for the four benzylic protons (CH2) and two doublets in the aromatic region corresponding to the protons on the two 4-bromophenyl rings.

• ¹³C NMR: Signals for the benzylic carbons and the aromatic carbons, including the carbon attached to the bromine.

Q3: What are the main synthetic routes to prepare N,N-Bis(4-bromobenzyl)amine?

A3: The two primary synthetic strategies are:

• Direct Alkylation: The reaction of one equivalent of 4-bromobenzylamine with one equivalent of 4-bromobenzyl bromide in the presence of a non-nucleophilic base.

• Reductive Amination: The reaction of 4-bromobenzaldehyde with 4-bromobenzylamine to form an imine, which is then reduced in situ to the desired secondary amine.

Synthetic Pathways Overview

Caption: Overview of the two main synthetic routes.

Detailed Experimental Protocols

Protocol 1: Synthesis via Direct Alkylation

This protocol is based on the general principles of amine alkylation.

Materials and Equipment:

• 4-bromobenzylamine

• 4-bromobenzyl bromide

• Potassium carbonate (K2CO3), anhydrous

• Acetonitrile (CH3CN), anhydrous

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Standard glassware for workup and purification

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 4-bromobenzylamine (1.0 eq) and anhydrous acetonitrile.

• Add anhydrous potassium carbonate (1.5 eq) to the mixture.

• In a separate flask, dissolve 4-bromobenzyl bromide (1.0 eq) in a minimal amount of anhydrous acetonitrile.

• Slowly add the 4-bromobenzyl bromide solution to the stirred reaction mixture at room temperature.

• After the addition is complete, heat the reaction mixture to reflux and monitor the reaction progress by TLC.

• Once the reaction is complete, cool the mixture to room temperature and filter off the potassium carbonate.

• Remove the acetonitrile under reduced pressure.

• Perform an acid-base extraction as described in the purification troubleshooting section.

• Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate eluent system with 1% triethylamine.

Quantitative Data for Protocol 1

Reagent	Molar Mass ( g/mol )	Equivalents
4-bromobenzylamine	186.05	1.0
4-bromobenzyl bromide	249.96	1.0
Potassium Carbonate	138.21	1.5

Protocol 2: Synthesis via Reductive Amination

This protocol is adapted from general procedures for reductive amination.[3]

Materials and Equipment:

• 4-bromobenzaldehyde

• 4-bromobenzylamine

• Sodium borohydride (NaBH4)

• Methanol (MeOH)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Standard glassware for workup and purification

Procedure:

• Dissolve 4-bromobenzaldehyde (1.0 eq) and 4-bromobenzylamine (1.0 eq) in methanol in a round-bottom flask.

• Stir the mixture at room temperature for 1-2 hours to allow for imine formation. Monitor by TLC.

• Cool the reaction mixture to 0°C in an ice bath.

• Slowly and portion-wise, add sodium borohydride (1.2 eq) to the cooled mixture.

• After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 2-4 hours.

• Quench the reaction by the slow addition of water.

• Remove the methanol under reduced pressure.

• Extract the aqueous residue with an organic solvent like dichloromethane or ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography as described in Protocol 1.

Quantitative Data for Protocol 2

Reagent	Molar Mass ( g/mol )	Equivalents
4-bromobenzaldehyde	185.02	1.0
4-bromobenzylamine	186.05	1.0
Sodium Borohydride	37.83	1.2

References

• Google Patents. (n.d.). Preparation of halogenated primary amines.

• MDPI. (2024). Synthesis, Antimicrobial and Antiproliferative Activity of 1-Trifluoromethylphenyl-3-(4-arylthiazol-2-yl)thioureas. Retrieved from [Link]

• Academia.edu. (n.d.). SYNTHESIS OF BROMO BENZYL AMINE SUBSTITUTED CHROMENE AND THEIR ANTIMICROBIAL ACTIVITY. Retrieved from [Link]

• MDPI. (2022). Synthesis and Antimycobacterial Evaluation of N-(4-(Benzyloxy)benzyl)-4-aminoquinolines. Retrieved from [Link]

• ResearchGate. (2013). Synthesis and structure–activity relationship of benzylamine supported platinum(IV) complexes. Retrieved from [Link]

• AA Blocks. (n.d.). N,N-Bis(4-bromobenzyl)amine. Retrieved from [Link]

• Google Patents. (n.d.). Process for the preparation of benzylamine salts.

• SpectraBase. (n.d.). N,N-Bis(4-bromobenzyl)isopropanamine. Retrieved from [Link]

• Rasayan Journal of Chemistry. (2020). SYNTHESIS AND CHARACTERIZATION OF (m-BROMOBENZYL-p -ANISYL)-TELLUROETHER. Retrieved from [Link]

• Supplementary Information. (n.d.). Retrieved from [Link]

• Google Patents. (n.d.). Preparation method of 2-fluor-4-bromotoluene, 2-fluor-4-bromo benzyl bromide and its 2-fluor-4-bromo benzyl bromide.

Sources

• 1. Synthesis and Antimycobacterial Evaluation of N-(4-(Benzyloxy)benzyl)-4-aminoquinolines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. aablocks.com [aablocks.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Identification of impurities in N,N-Bis(4-bromobenzyl)amine synthesis

Welcome to the Technical Support Center for the synthesis of N,N-Bis(4-bromobenzyl)amine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting advice, and answers to frequently asked questions (FAQs) encountered during the synthesis and purification of N,N-Bis(4-bromobenzyl)amine. As Senior Application Scientists, we have curated this information to ensure scientific integrity and provide practical, field-proven insights.

Introduction to N,N-Bis(4-bromobenzyl)amine Synthesis

N,N-Bis(4-bromobenzyl)amine is a secondary amine that can serve as a valuable intermediate in the synthesis of more complex molecules in pharmaceutical and materials science research. The presence of two bromobenzyl groups offers reactive sites for further functionalization, for instance, through cross-coupling reactions.

The synthesis of this target molecule, like many secondary amines, is often complicated by the formation of impurities, primarily due to over-alkylation. This guide will focus on the two most common synthetic routes and provide detailed strategies for identifying and mitigating the formation of key impurities.

Common Synthetic Pathways and Potential Impurities

There are two primary and reliable methods for synthesizing N,N-Bis(4-bromobenzyl)amine:

• N-Alkylation of 4-bromobenzylamine: This is a direct approach where 4-bromobenzylamine is reacted with a 4-bromobenzyl halide (typically bromide or chloride).

• Reductive Amination: This method involves the reaction of 4-bromobenzaldehyde with 4-bromobenzylamine in the presence of a reducing agent.

Both pathways, however, are susceptible to the formation of a major impurity: Tris(4-bromobenzyl)amine , a tertiary amine formed by the over-alkylation of the desired secondary amine product. Other potential impurities can include unreacted starting materials.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during the synthesis and purification of N,N-Bis(4-bromobenzyl)amine.

FAQ 1: Synthesis & Reaction Monitoring

Question: I am seeing multiple spots on my TLC plate after running the N-alkylation of 4-bromobenzylamine. What are they likely to be?

Answer: It is common to observe multiple spots on your TLC plate. These typically correspond to:

• N,N-Bis(4-bromobenzyl)amine (Product): Your target compound.

• Tris(4-bromobenzyl)amine (Impurity): The over-alkylated tertiary amine.

• 4-bromobenzylamine (Starting Material): Unreacted primary amine.

• 4-bromobenzyl bromide/chloride (Starting Material): Unreacted alkylating agent.

The polarity of these compounds generally follows the order: 4-bromobenzylamine > N,N-Bis(4-bromobenzyl)amine > Tris(4-bromobenzyl)amine > 4-bromobenzyl halide. Therefore, you can expect the primary amine to have the lowest Rf value and the alkylating agent the highest.

Troubleshooting:

• To minimize over-alkylation: Carefully control the stoichiometry of your reactants. Using a slight excess of the primary amine (4-bromobenzylamine) relative to the alkylating agent can help favor the formation of the secondary amine. However, this may result in leftover starting amine, which will need to be removed during purification.

• Reaction Monitoring: Use a co-spot on your TLC plate with your starting materials to definitively identify them in the reaction mixture.

FAQ 2: Impurity Identification by NMR Spectroscopy

Question: How can I differentiate between my desired product, N,N-Bis(4-bromobenzyl)amine, and the tris(4-bromobenzyl)amine impurity using ¹H NMR?

Answer: The ¹H NMR spectra of the desired secondary amine and the tertiary amine impurity will show distinct differences in the chemical shifts of the benzylic protons.

• N,N-Bis(4-bromobenzyl)amine: The two benzylic CH₂ groups are equivalent and will appear as a single sharp singlet. The N-H proton of the secondary amine will also be present, though its chemical shift can be broad and variable depending on the solvent and concentration.

• Tris(4-bromobenzyl)amine: The three equivalent benzylic CH₂ groups will also appear as a singlet, but its chemical shift will be slightly different from that of the secondary amine. Crucially, there will be no N-H proton signal.

The integration of the aromatic protons relative to the benzylic protons can also help distinguish the two. For the secondary amine, the ratio will be 8 aromatic protons to 4 benzylic protons (a 2:1 ratio). For the tertiary amine, the ratio will be 12 aromatic protons to 6 benzylic protons (also a 2:1 ratio), so careful analysis of the chemical shifts is key.

Below is a table of predicted ¹H and ¹³C NMR chemical shifts to aid in identification. These values were generated using a standard NMR prediction algorithm and may vary slightly from experimental values.[1][2][3][4][5]

Compound	Predicted ¹H NMR Chemical Shifts (ppm)	Predicted ¹³C NMR Chemical Shifts (ppm)
N,N-Bis(4-bromobenzyl)amine	~7.45 (d, 4H, Ar-H), ~7.20 (d, 4H, Ar-H), ~3.75 (s, 4H, CH₂), ~2.0 (br s, 1H, NH)	~139 (Ar-C), ~131.5 (Ar-CH), ~130.5 (Ar-CH), ~121 (Ar-C-Br), ~52 (CH₂)
Tris(4-bromobenzyl)amine	~7.40 (d, 6H, Ar-H), ~7.15 (d, 6H, Ar-H), ~3.65 (s, 6H, CH₂)	~138 (Ar-C), ~131.5 (Ar-CH), ~130 (Ar-CH), ~120.5 (Ar-C-Br), ~57 (CH₂)
4-bromobenzylamine	~7.42 (d, 2H, Ar-H), ~7.21 (d, 2H, Ar-H), ~3.79 (s, 2H, CH₂), ~1.5 (br s, 2H, NH₂)	~142 (Ar-C), ~131.5 (Ar-CH), ~129.5 (Ar-CH), ~120 (Ar-C-Br), ~45 (CH₂)

FAQ 3: Impurity Identification by GC-MS

Question: What are the expected fragmentation patterns for my product and the tertiary amine impurity in GC-MS?

Answer: Electron ionization (EI) mass spectrometry of benzylamines typically shows a prominent molecular ion peak (M⁺) and a characteristic fragmentation pattern involving cleavage of the benzylic C-N bond.[6]

• N,N-Bis(4-bromobenzyl)amine (M.W. 355.02 g/mol ):

  • The molecular ion peak [M]⁺ at m/z 355/357/359 (due to bromine isotopes) should be visible.

  • A major fragment will be the 4-bromobenzyl cation at m/z 169/171. This often forms the base peak.

  • Another significant fragment will be [M - C₇H₆Br]⁺ at m/z 186/188, corresponding to the loss of one 4-bromobenzyl group.

• Tris(4-bromobenzyl)amine (M.W. 522.94 g/mol ):

  • The molecular ion peak [M]⁺ at m/z 522/524/526/528 may be weak or absent.

  • The base peak will likely be the 4-bromobenzyl cation at m/z 169/171.

  • A significant fragment will be [M - C₇H₆Br]⁺ at m/z 353/355/357, corresponding to the loss of one 4-bromobenzyl group.

The presence of a peak at m/z 353/355/357 in your GC-MS analysis is a strong indicator of the presence of the tris(4-bromobenzyl)amine impurity.

FAQ 4: Purification Strategies

Question: How can I effectively remove the tris(4-bromobenzyl)amine impurity and unreacted 4-bromobenzylamine from my product?

Answer: Purification can be achieved through several methods:

• Column Chromatography: This is the most common and effective method. The polarity difference between the secondary amine (product), tertiary amine (impurity), and primary amine (starting material) allows for their separation on a silica gel column. A gradient elution starting with a non-polar solvent system (e.g., hexane/ethyl acetate) and gradually increasing the polarity will elute the less polar tertiary amine first, followed by your desired secondary amine, and finally the more polar primary amine.

• Acid-Base Extraction: This can be useful for removing the unreacted primary amine. By washing the organic layer with a dilute acid solution (e.g., 1M HCl), the more basic primary and secondary amines will be protonated and move to the aqueous layer, while the less basic tertiary amine may remain in the organic layer. Subsequent basification of the aqueous layer and extraction will recover the mixture of primary and secondary amines, which can then be further purified by column chromatography.

• Recrystallization: If your product is a solid, recrystallization from a suitable solvent system can be an effective final purification step to remove trace impurities.

Experimental Protocols

The following are representative protocols for the synthesis of N,N-Bis(4-bromobenzyl)amine. Note: These are generalized procedures and may require optimization based on your specific laboratory conditions and reagent purity.

Protocol 1: Synthesis via N-Alkylation

This protocol is based on the well-established N-alkylation of primary amines with benzyl halides.[7]

Workflow Diagram:

Caption: N-Alkylation Experimental Workflow

Step-by-Step Methodology:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 4-bromobenzylamine (1.0 eq) and a non-nucleophilic base such as potassium carbonate (2.0 eq) or diisopropylethylamine (1.5 eq) in a suitable solvent like acetonitrile or DMF.

• Addition of Alkylating Agent: Slowly add a solution of 4-bromobenzyl bromide (0.95 eq) in the same solvent to the reaction mixture at room temperature. Using slightly less than one equivalent of the alkylating agent helps to minimize over-alkylation.

• Reaction: Stir the mixture at room temperature or with gentle heating (e.g., 40-50 °C) for 12-24 hours.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) using a hexane/ethyl acetate solvent system.

• Workup: Once the reaction is complete, quench the reaction with water and extract the product into an organic solvent such as ethyl acetate or dichloromethane.

• Washing: Wash the organic layer sequentially with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel using a gradient of hexane and ethyl acetate.

Protocol 2: Synthesis via Reductive Amination

This protocol is adapted from general procedures for reductive amination.[8]

Workflow Diagram:

Sources

• 1. Visualizer loader [nmrdb.org]
• 2. Visualizer loader [nmrdb.org]
• 3. m.youtube.com [m.youtube.com]
• 4. acdlabs.com [acdlabs.com]
• 5. Deciding which is the best ${}^1\protect \text{H}$ NMR predictor for organic compounds using statistical tools [comptes-rendus.academie-sciences.fr]
• 6. researchgate.net [researchgate.net]
• 7. pubs.rsc.org [pubs.rsc.org]
• 8. 4-Bromobenzylamine synthesis - chemicalbook [chemicalbook.com]

Technical Support Center: Synthesis of N,N-Bis(4-bromobenzyl)amine

Welcome to the Technical Support Center for the synthesis of N,N-Bis(4-bromobenzyl)amine. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions to navigate the complexities of this synthesis. Our focus is to empower you with the scientific rationale behind experimental choices to mitigate common side reactions and optimize your synthetic outcomes.

Introduction: Navigating the Synthesis of a Key Intermediate

N,N-Bis(4-bromobenzyl)amine is a valuable intermediate in organic synthesis, often utilized in the development of pharmaceuticals and other complex molecules. The presence of two bromobenzyl groups provides two reactive sites for further functionalization, for instance, through cross-coupling reactions. However, its synthesis is not without challenges, primarily revolving around the control of selectivity and the prevention of undesired side reactions.

This guide will dissect the common synthetic routes and provide solutions to the problems frequently encountered, ensuring a robust and reproducible synthesis.

Core Synthetic Pathways and Their Intrinsic Challenges

The preparation of N,N-Bis(4-bromobenzyl)amine is most commonly approached via two main pathways: N-alkylation of 4-bromobenzylamine and reductive amination of 4-bromobenzaldehyde. Each route has its own set of potential pitfalls.

DOT Script for Synthetic Pathways

Figure 1: Primary synthetic routes to N,N-Bis(4-bromobenzyl)amine.

Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address the most common issues encountered during the synthesis of N,N-Bis(4-bromobenzyl)amine.

Category 1: N-Alkylation Route

Question 1: My reaction is producing a significant amount of a higher molecular weight byproduct that is difficult to separate. What is it and how can I prevent its formation?

Answer: You are likely observing the effects of over-alkylation . The desired product, N,N-Bis(4-bromobenzyl)amine, is a secondary amine and can act as a nucleophile, reacting with another molecule of 4-bromobenzyl bromide. This leads to the formation of a tertiary amine, tris(4-bromobenzyl)amine, and can even proceed to form a quaternary ammonium salt.[1][2]

Causality: The secondary amine product is often more nucleophilic than the starting primary amine, leading to a "runaway" reaction where the product reacts faster than the starting material.[1]

Solutions:

• Stoichiometric Control: Carefully control the stoichiometry of your reactants. Using a slight excess of the 4-bromobenzylamine (e.g., 1.1 to 1.2 equivalents) relative to the 4-bromobenzyl bromide can help ensure the alkylating agent is consumed before it can react with the product.

• Slow Addition: Add the 4-bromobenzyl bromide dropwise to the reaction mixture containing the 4-bromobenzylamine and a base. This maintains a low concentration of the alkylating agent, favoring the reaction with the more abundant primary amine.

• Choice of Base: A non-nucleophilic, sterically hindered base can be beneficial. The choice of base can influence the selectivity of the reaction.

Parameter	Condition to Favor Desired Product	Condition Leading to Over-alkylation
Stoichiometry	Slight excess of 4-bromobenzylamine	Excess of 4-bromobenzyl bromide
Addition Rate	Slow, dropwise addition of alkylating agent	Rapid or bulk addition of alkylating agent
Concentration	Higher dilution	High concentration of reactants

Question 2: I've isolated my product, but I'm seeing a salt precipitating out. What is this and how do I deal with it?

Answer: This is likely the quaternary ammonium salt, tetrakis(4-bromobenzyl)ammonium bromide, which is a common byproduct of over-alkylation, especially when the reaction is pushed to completion or with excess alkylating agent.[1] These salts are typically insoluble in many organic solvents.

Solutions:

• Purification:

  • Filtration: If the quaternary salt has precipitated, it can often be removed by filtration of the crude reaction mixture.

  • Solvent Washing: Washing the crude product with a solvent in which the desired secondary amine is soluble but the quaternary salt is not (e.g., diethyl ether or hexanes) can be effective.

  • Column Chromatography: While quaternary salts are highly polar and will stick to the baseline on silica gel, this can be a method to separate the desired product from less polar starting materials and the tertiary amine byproduct.

Category 2: Reductive Amination Route

Question 3: My reductive amination is giving a low yield, and I'm recovering a lot of my starting 4-bromobenzaldehyde. What's going wrong?

Answer: This issue typically points to incomplete imine formation or a problem with the reduction step.

Causality:

• Inefficient Imine Formation: The initial condensation between the aldehyde and the amine to form the imine is a reversible equilibrium. Water is a byproduct, and its presence can shift the equilibrium back to the starting materials.

• Suboptimal Reducing Agent: The choice and handling of the reducing agent are critical. Some reducing agents may not be potent enough, while others might be sensitive to the reaction conditions.

Solutions:

• Promoting Imine Formation:

  • Dehydrating Agent: Include a dehydrating agent like anhydrous magnesium sulfate (MgSO₄) or molecular sieves in the reaction mixture to sequester the water formed and drive the equilibrium towards the imine.

  • Azeotropic Removal of Water: If the solvent allows (e.g., toluene), using a Dean-Stark apparatus to remove water azeotropically is a very effective method.

• Optimizing the Reduction:

  • Choice of Reducing Agent: Sodium triacetoxyborohydride (NaBH(OAc)₃) is a mild and selective reducing agent often preferred for reductive aminations as it can be added in a one-pot fashion with the amine and aldehyde.[3] Sodium borohydride (NaBH₄) is also effective but may require a two-step process where the imine is formed first before the addition of the reducing agent to avoid reduction of the aldehyde.

  • pH Control: The pH of the reaction can be crucial. Mildly acidic conditions (pH 4-6) can catalyze imine formation. This can be achieved by adding a small amount of acetic acid.

DOT Script for Reductive Amination Troubleshooting

Figure 2: Troubleshooting workflow for low yields in reductive amination.

Category 3: General Issues and Side Reactions

Question 4: I'm observing a byproduct that appears to have lost one of the benzyl groups. What is this side reaction?

Answer: This is likely due to debenzylation , a reaction where a benzyl group is cleaved from the nitrogen atom.

Causality: Debenzylation can occur under various conditions:

• Catalytic Hydrogenation: If you are using catalytic hydrogenation (e.g., Pd/C, H₂) for the reduction step in a reductive amination, the benzyl C-N bonds can be susceptible to hydrogenolysis, especially under harsh conditions (high pressure or temperature).[4]

• Acidic Conditions: Strong acids at elevated temperatures can sometimes facilitate the cleavage of benzylamines.[5]

• Oxidative Cleavage: Certain oxidizing agents can lead to oxidative debenzylation.

Solutions:

• Milder Reducing Agents: In reductive amination, opt for hydride-based reducing agents like NaBH(OAc)₃ or NaBH₄ instead of catalytic hydrogenation if debenzylation is a concern.

• Control of Acidity and Temperature: Avoid strongly acidic conditions and high temperatures during workup and purification.

• Inert Atmosphere: While less common for this specific reaction, if oxidative cleavage is suspected, performing the reaction under an inert atmosphere (e.g., nitrogen or argon) can be beneficial.

Question 5: How can I effectively purify my N,N-Bis(4-bromobenzyl)amine from unreacted starting materials and byproducts?

Answer: A multi-step purification strategy is often necessary.

Purification Workflow:

• Aqueous Workup:

  • Acid Wash: To remove unreacted 4-bromobenzylamine (a primary amine) and any tertiary amine byproduct, wash the organic layer with a dilute acid solution (e.g., 1M HCl). The primary and tertiary amines will be protonated to form water-soluble ammonium salts and partition into the aqueous layer. The desired secondary amine is less basic and may remain in the organic layer under carefully controlled pH.

  • Base Wash: Subsequently, wash with a dilute base (e.g., saturated NaHCO₃ solution) to remove any acidic residues.

  • Brine Wash: A final wash with brine (saturated NaCl solution) helps to remove residual water from the organic layer.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure.

• Column Chromatography: If the product is still impure, column chromatography on silica gel is an effective method. A gradient elution starting with a non-polar solvent (e.g., hexanes) and gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate) will allow for the separation of the components. The desired secondary amine will typically have an intermediate polarity between the non-polar starting materials and the more polar byproducts. The addition of a small amount of triethylamine (e.g., 1%) to the eluent can help to reduce tailing of the amine on the acidic silica gel.[6]

Experimental Protocols

The following are representative protocols for the synthesis of N,N-Bis(4-bromobenzyl)amine. These should be adapted and optimized based on your specific laboratory conditions and analytical capabilities.

Protocol 1: N-Alkylation of 4-Bromobenzylamine

Materials:

• 4-Bromobenzylamine

• 4-Bromobenzyl bromide

• Potassium carbonate (K₂CO₃), anhydrous

• Acetonitrile (CH₃CN), anhydrous

• Diethyl ether

• 1M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 4-bromobenzylamine (1.0 eq), anhydrous potassium carbonate (2.0 eq), and anhydrous acetonitrile.

• Stir the suspension at room temperature.

• Dissolve 4-bromobenzyl bromide (0.95 eq) in a minimal amount of anhydrous acetonitrile and add it dropwise to the reaction mixture over 30 minutes.

• Heat the reaction mixture to reflux and monitor the progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete (typically after 4-6 hours), cool the mixture to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Dissolve the crude product in diethyl ether and transfer to a separatory funnel.

• Wash the organic layer with 1M HCl (2 x volume), followed by saturated NaHCO₃ solution (1 x volume), and finally with brine (1 x volume).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the resulting residue by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford N,N-Bis(4-bromobenzyl)amine.

Protocol 2: Reductive Amination

Materials:

• 4-Bromobenzaldehyde

• 4-Bromobenzylamine

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• 1,2-Dichloroethane (DCE) or Dichloromethane (DCM)

• Acetic acid (glacial)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Water

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a round-bottom flask under a nitrogen atmosphere, add 4-bromobenzaldehyde (1.0 eq), 4-bromobenzylamine (1.1 eq), and 1,2-dichloroethane.

• Add a catalytic amount of glacial acetic acid (e.g., 0.1 eq).

• Stir the mixture at room temperature for 1 hour to facilitate imine formation.

• Add sodium triacetoxyborohydride (1.5 eq) portion-wise over 15 minutes.

• Continue stirring at room temperature and monitor the reaction by TLC until the starting materials are consumed (typically 2-4 hours).

• Carefully quench the reaction by the slow addition of saturated NaHCO₃ solution until gas evolution ceases.

• Transfer the mixture to a separatory funnel and separate the layers.

• Extract the aqueous layer with DCM (2 x volume).

• Combine the organic layers, wash with water and then brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient).

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

• Bhattacharyya, S., Pathak, U., Mathur, S., Vishnoi, S., & Jain, R. (2014). Selective N-alkylation of primary amines with R–NH2·HBr and alkyl bromides using a competitive deprotonation/protonation strategy. RSC Advances, 4(35), 18229-18233. [Link]

• Biotage. (2023, January 19). Is there an easy way to purify organic amines? [Link]

• Chemistry LibreTexts. (2025, February 24). 24.6: Synthesis of Amines. [Link]

• Master Organic Chemistry. (2017, May 26). Alkylation of Amines (Sucks!). [Link]

• Salvatore, R. N., Nagle, A. S., & Jung, K. W. (2002). Cesium Effect: High Chemoselectivity in Direct N-Alkylation of Amines. The Journal of Organic Chemistry, 67(3), 674–683. [Link]

• University of Rochester, Department of Chemistry. Workup: Amines. [Link]

• Organic Chemistry Portal. Amine synthesis by reductive amination (reductive alkylation). [Link]

• Biotage. (n.d.). Amine Functionalized Silica for Amine Purification. [Link]

• Greene, T. W., & Wuts, P. G. M. (1999). Protective Groups in Organic Synthesis (3rd ed.). Wiley.

• Klyuev, F., et al. (2021). The nontoxic, stable, environmentally benign, and easily available NaH2PO2 promotes reductive amination with E factors around 1. Green Chemistry, 23(15), 5470-5477. [Link]

• Li, H., & Bäckvall, J. E. (2011). A general and efficient method for N-debenzylation of secondary and tertiary amines. Chemical Communications, 47(36), 10074-10076. [Link]

• Wikipedia contributors. (2023, December 14). Quaternary ammonium cation. In Wikipedia, The Free Encyclopedia. [Link]

• Yuan, Z., Liu, B., Zhou, P., Zhang, Z., & Chi, Q. (2019). General procedure of the reductive amination.

• Abdel-Magid, A. F., & Mehrman, S. J. (2006). A Review on the Use of Sodium Triacetoxyborohydride in the Reductive Amination of Ketones and Aldehydes. Organic Process Research & Development, 10(5), 971–1031. [Link]

• Fagnou, K., & Lautens, M. (2003). Rhodium-Catalyzed Asymmetric Ring Opening of Oxabicyclic Alkenes with Amines. Angewandte Chemie International Edition, 42(35), 4229–4232. [Link]

• Li, G., et al. (2012). Acid-Facilitated Debenzylation of N-Boc, N-Benzyl Double Protected 2-Aminopyridinomethylpyrrolidine Derivatives. Molecules, 17(12), 14757–14766. [Link]

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• 2. pubs.acs.org [pubs.acs.org]
• 3. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 4. users.ox.ac.uk [users.ox.ac.uk]
• 5. Acid-Facilitated Debenzylation of N-Boc, N-Benzyl Double Protected 2-Aminopyridinomethylpyrrolidine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. biotage.com [biotage.com]

Technical Support Center: Synthesis of N,N-Bis(4-bromobenzyl)amine

Welcome to the technical support center for the synthesis of N,N-Bis(4-bromobenzyl)amine. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting guides and frequently asked questions (FAQs) to optimize your synthetic outcomes. Here, we move beyond simple protocols to explain the underlying chemical principles, empowering you to make informed decisions in your experiments.

I. Overview of Synthetic Strategies

The synthesis of N,N-Bis(4-bromobenzyl)amine, a symmetrical secondary amine, is primarily achieved through two robust methods: N-alkylation of 4-bromobenzylamine and reductive amination of 4-bromobenzaldehyde . Each pathway presents unique advantages and challenges.

• N-Alkylation: This classic method involves the reaction of a primary amine (4-bromobenzylamine) with an alkylating agent (4-bromobenzyl halide). While straightforward, it is susceptible to over-alkylation, leading to the formation of tertiary amine and quaternary ammonium salt impurities.[1][2] Careful control of stoichiometry and reaction conditions is paramount for achieving high selectivity.

• Reductive Amination: This versatile one-pot or two-step process involves the reaction of an aldehyde (4-bromobenzaldehyde) with an amine source, followed by the reduction of the intermediate imine.[3][4][5] Reductive amination often provides better control over the degree of alkylation, minimizing the formation of over-alkylation byproducts.[4]

II. Troubleshooting Guide: Common Issues and Solutions

This section addresses specific experimental challenges in a question-and-answer format, providing both diagnostic insights and actionable solutions.

Issue 1: Low or No Yield of N,N-Bis(4-bromobenzyl)amine

Q: My reaction has resulted in a very low yield of the desired secondary amine. What are the potential causes and how can I improve it?

A: Low yields can stem from several factors, ranging from suboptimal reaction conditions to poor quality starting materials. Let's break down the possibilities:

• Incomplete Reaction: The reaction may not have gone to completion. Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). If the reaction has stalled, consider increasing the reaction temperature or extending the reaction time. For reductive aminations, ensure your reducing agent is active.

• Poor Nucleophilicity/Electrophilicity: The reactivity of your starting materials is crucial. Ensure the purity of your 4-bromobenzylamine and 4-bromobenzyl halide. The halide's leaving group ability is also important; 4-bromobenzyl bromide is generally more reactive than the chloride analog.

• Suboptimal Base in N-Alkylation: The choice of base is critical for N-alkylation. A weak base may not sufficiently deprotonate the primary amine, hindering its nucleophilicity. Conversely, a very strong, nucleophilic base could compete with the amine in reacting with the alkylating agent. Consider using a non-nucleophilic base like potassium carbonate or cesium carbonate.[6]

• Inefficient Reduction in Reductive Amination: The choice and activity of the reducing agent are key. Sodium borohydride (NaBH₄) is a common choice, but for reactions requiring milder conditions to avoid reducing the aldehyde starting material, sodium triacetoxyborohydride (NaBH(OAc)₃) is an excellent alternative.[3][5]

Issue 2: Formation of Multiple Products and Impurities

Q: My final product is a mixture containing significant amounts of the starting primary amine and a higher molecular weight byproduct. What is happening and how can I improve the selectivity?

A: This is a classic case of incomplete reaction and over-alkylation, a common challenge in secondary amine synthesis.[1]

• Understanding Over-alkylation: The desired product, N,N-Bis(4-bromobenzyl)amine, is itself a nucleophile and can react with the 4-bromobenzyl halide to form the tertiary amine, N,N,N-Tris(4-bromobenzyl)amine. This is often the higher molecular weight impurity you are observing. The primary amine product is often more nucleophilic than the initial ammonia or amine source, leading to a "runaway" reaction that reduces the yield of the desired primary amine and complicates purification.[1]

  Figure 1: Over-alkylation side reaction pathway.

• Strategies to Minimize Over-alkylation:

  • Stoichiometric Control: In N-alkylation, using an excess of the primary amine (4-bromobenzylamine) relative to the alkylating agent (4-bromobenzyl halide) can statistically favor the formation of the secondary amine. A 2:1 ratio of amine to halide is a good starting point.[6][7]

  • Slow Addition: Adding the alkylating agent slowly to the reaction mixture can help maintain a low concentration of it, further reducing the likelihood of the secondary amine reacting with it.

  • Choice of Base and Solvent: In a study on N-alkylation of benzylamines, cesium carbonate as the base in DMF as the solvent showed high selectivity for the secondary amine.[6]

  • Consider Reductive Amination: Reductive amination is inherently less prone to over-alkylation.[4] By reacting 4-bromobenzaldehyde with 4-bromobenzylamine, you can achieve a more controlled synthesis of the desired secondary amine.

Issue 3: Difficulty in Product Purification

Q: I am having trouble isolating a pure sample of N,N-Bis(4-bromobenzyl)amine from the reaction mixture. What are the best purification strategies?

A: Effective purification depends on the nature of the impurities.

• Unreacted Starting Materials:

  • 4-bromobenzylamine (a base): Can be removed by an acidic wash (e.g., dilute HCl). The protonated amine salt will be soluble in the aqueous layer.

  • 4-bromobenzyl halide/aldehyde (neutral): Can be removed by standard column chromatography.

• Over-alkylation Products (Tertiary Amine):

  • Column Chromatography: This is the most effective method for separating the secondary and tertiary amines. A silica gel column with a gradient elution of ethyl acetate in hexanes is a good starting point.

  • Crystallization: If the desired product is a solid, crystallization can be an effective purification method.

• General Purification Workflow:

  • Work-up: After the reaction is complete, quench the reaction appropriately. Extract the product into an organic solvent (e.g., ethyl acetate, dichloromethane).

  • Aqueous Washes: Wash the organic layer with dilute acid (to remove basic impurities), then with a dilute base like sodium bicarbonate (to remove acidic impurities), and finally with brine.

  • Drying and Concentration: Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure.

  • Chromatography/Crystallization: Purify the crude product by column chromatography or crystallization.

III. Frequently Asked Questions (FAQs)

Q1: What are the optimal reaction conditions for the N-alkylation of 4-bromobenzylamine?

A1: While optimal conditions can vary, a good starting point based on literature for similar benzylamine alkylations is:

• Reactants: 2 equivalents of 4-bromobenzylamine and 1 equivalent of 4-bromobenzyl bromide.[6]

• Base: 2 equivalents of Cesium Carbonate (Cs₂CO₃).[6]

• Solvent: Anhydrous N,N-dimethylformamide (DMF).[6]

• Temperature: Room temperature.

• Time: 24 hours, with monitoring by TLC.[6]

Q2: Can I use a one-pot reductive amination procedure?

A2: Yes, a one-pot reductive amination is a very efficient method. In this procedure, you would mix 4-bromobenzaldehyde, 4-bromobenzylamine (or another amine source like ammonium acetate if starting from the aldehyde to make the primary amine first), and a suitable reducing agent in a single reaction vessel. Sodium triacetoxyborohydride is often preferred for one-pot reactions as it is mild and does not readily reduce the aldehyde.[3][5]

Q3: How can I confirm the identity and purity of my synthesized N,N-Bis(4-bromobenzyl)amine?

A3: A combination of spectroscopic and physical characterization techniques should be used:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): This will provide detailed information about the chemical structure and is the primary method for confirming the identity of your compound.

• Mass Spectrometry (MS): This will confirm the molecular weight of your product.

• Fourier-Transform Infrared (FTIR) Spectroscopy: This can confirm the presence of key functional groups (e.g., N-H stretch for a secondary amine).

• Melting Point: A sharp melting point close to the literature value indicates high purity.

Q4: Are there any safety precautions I should be aware of?

A4: Yes, always follow standard laboratory safety procedures.

• 4-bromobenzyl halides are lachrymators and skin irritants. Handle them in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Sodium borohydride and other reducing agents can react violently with water and acids. Handle with care and quench reactions cautiously.

• Organic solvents are flammable and may be toxic. Use them in a fume hood and away from ignition sources.

IV. Experimental Protocols

Protocol 1: N-Alkylation of 4-bromobenzylamine

• To a solution of 4-bromobenzylamine (2.0 eq) in anhydrous DMF, add cesium carbonate (2.0 eq).

• Stir the mixture at room temperature for 15 minutes.

• Slowly add a solution of 4-bromobenzyl bromide (1.0 eq) in anhydrous DMF.

• Stir the reaction at room temperature for 24 hours, monitoring its progress by TLC.

• Upon completion, dilute the reaction mixture with water and extract with ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Reductive Amination of 4-bromobenzaldehyde

• Dissolve 4-bromobenzaldehyde (1.0 eq) and 4-bromobenzylamine (1.1 eq) in a suitable solvent like dichloromethane (DCE) or tetrahydrofuran (THF).

• Add sodium triacetoxyborohydride (1.5 eq) in portions to the stirred solution.

• Stir the reaction at room temperature until the starting materials are consumed (monitor by TLC).

• Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, and extract the aqueous layer with the same solvent.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the residue by flash column chromatography.

Figure 2: General troubleshooting workflow.

V. References

• U.S. Patent 6,340,773 B1, "Preparation of halogenated primary amines"

• ChemicalBook, "4-Bromobenzylamine synthesis"

• Sigma-Aldrich, "4-Bromobenzylamine 96%"

• Chemical Reviews, "New Strategies for the Transition-Metal Catalyzed Synthesis of Aliphatic Amines"

• PrepChem.com, "Preparation of 4-bromobenzyl bromide"

• ResearchGate, "Optimization of the reaction conditions for the synthesis of secondary N-alkylbenzylamine 3a"

• Organic Chemistry Portal, "Amine synthesis by reductive amination (reductive alkylation)"

• Efficient Synthesis of Secondary Amines by Reductive Amination of Curdlan Staudinger Ylides

• Sigma-Aldrich, "Bis(4-bromophenyl)amine 97%"

• ResearchGate, "Primary Benzylamines by Efficient N-Alkylation of Benzyl Alcohols Using Commercial Ni Catalysts and Easy-to-Handle Ammonia Sources"

• German Patent DE19811092A1, "Process for the preparation of benzylamine salts"

• Master Organic Chemistry, "Reductive Amination, and How It Works"

• Synthesis and Antimycobacterial Evaluation of N-(4-(Benzyloxy)benzyl)-4-aminoquinolines

• PSE Community.org, "Synthesis, Characterization, and Biological Evaluation of Novel N-{4-[(4-Bromophenyl)sulfonyl]benzoyl}-L-valine Derivatives"

• BenchChem, "Preventing over-alkylation in benzylamine synthesis"

• ACS Sustainable Chemistry & Engineering, "Primary Benzylamines by Efficient N-Alkylation of Benzyl Alcohols Using Commercial Ni Catalysts and Easy-to-Handle Ammonia Sources"

• U.K. Patent GB2323087A, "Process for preparing Benzylamine salts"

• TCI Chemicals, "A reliable and easy method for synthesis of nitrogen-containing compounds"

• Sigma-Aldrich, "Application Note – Reductive Amination"

• Royal Society of Chemistry, RSC Advances, "Evaluation of hydrogenation catalysts for the dehalogenation"

• Chemistry Stack Exchange, "Reductive amination in case of secondary amines"

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. researchgate.net [researchgate.net]
• 7. sigmaaldrich.com [sigmaaldrich.com]

Technical Support Center: Column Chromatography Purification of N,N-Bis(4-bromobenzyl)amine

Welcome to the technical support center for the purification of N,N-Bis(4-bromobenzyl)amine. This guide provides in-depth troubleshooting advice and frequently asked questions to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the column chromatography purification of this compound. As Senior Application Scientists, we have synthesized our field expertise to provide you with a practical and scientifically grounded resource.

Frequently Asked Questions (FAQs)

Q1: What are the likely impurities I should expect when purifying N,N-Bis(4-bromobenzyl)amine?

A1: The impurity profile largely depends on the synthetic route. A common method for synthesizing N,N-Bis(4-bromobenzyl)amine is the N-alkylation of 4-bromobenzylamine with 4-bromobenzyl bromide. Based on this, you can anticipate the following impurities:

• Unreacted Starting Materials: 4-bromobenzylamine and 4-bromobenzyl bromide.

• Side Products: Potential for over-alkylation leading to a quaternary ammonium salt, although this is less likely under controlled conditions. Hydrolysis of 4-bromobenzyl bromide to 4-bromobenzyl alcohol is also possible if moisture is present.

• By-products from Reagent Degradation: Depending on the reaction conditions and reagents used.

Q2: What is a good starting point for a solvent system for the column chromatography of N,N-Bis(4-bromobenzyl)amine?

A2: A good starting point for developing a solvent system is to perform Thin Layer Chromatography (TLC) analysis. N,N-Bis(4-bromobenzyl)amine is a relatively non-polar compound due to the two bromobenzyl groups.[1] A common mobile phase for compounds of similar polarity is a mixture of a non-polar solvent like hexane or petroleum ether and a slightly more polar solvent like ethyl acetate or dichloromethane. We recommend starting with a low polarity mixture, such as 5-10% ethyl acetate in hexanes, and gradually increasing the polarity. The ideal solvent system should provide a retention factor (Rf) of 0.2-0.3 for the desired product on the TLC plate.

Q3: How can I effectively monitor the progress of the column chromatography?

A3: Thin Layer Chromatography (TLC) is the most common and effective method for monitoring the progress of your column.[2][3] Collect fractions of a consistent volume and spot them on a TLC plate alongside your crude reaction mixture and a reference spot of your starting material, if available. Visualize the spots under a UV lamp (254 nm) where the aromatic rings will show up. This will allow you to identify which fractions contain your desired product and whether they are pure or mixed with impurities.

Q4: My compound is stuck at the baseline on the TLC plate, even with a relatively polar solvent system. What should I do?

A4: If your compound is not moving from the baseline, it indicates that the mobile phase is not polar enough to elute it from the silica gel. You should systematically increase the polarity of your eluent. For instance, if you are using an ethyl acetate/hexane system, increase the percentage of ethyl acetate. If you reach 100% ethyl acetate and the compound still has a very low Rf, you can try a more polar solvent system, such as methanol in dichloromethane. A small amount of a basic modifier like triethylamine (0.1-1%) can also be added to the mobile phase to improve the elution of amines by neutralizing acidic sites on the silica gel.[4]

Q5: I am observing significant streaking of my compound on both the TLC plate and during column chromatography. What is causing this and how can I fix it?

A5: Streaking of amines on silica gel is a common issue caused by the interaction of the basic amine with the acidic silanol groups on the surface of the silica.[4] This can lead to poor separation and broad peaks. To mitigate this, you can:

• Add a Basic Modifier: Incorporate a small amount of a volatile base, such as triethylamine or ammonia, into your mobile phase (typically 0.1-1%).[4] This will neutralize the acidic sites on the silica gel and prevent strong adsorption of the amine.

• Use a Different Stationary Phase: Consider using a less acidic stationary phase like alumina (basic or neutral) or a functionalized silica gel, such as amino-propylated silica.[4][5]

Q6: The separation between my desired product and a key impurity is very poor. What are my options for improving this?

A6: Poor separation can be addressed by several strategies:

• Optimize the Mobile Phase: Fine-tune the polarity of your eluent. Sometimes, a less polar solvent system can provide better resolution. You can also try a different solvent system altogether, for example, replacing ethyl acetate with dichloromethane or using a ternary mixture.

• Use a Longer Column: Increasing the length of the column increases the number of theoretical plates, which can improve the separation of closely eluting compounds.

• Gradient Elution: Instead of using a constant solvent composition (isocratic elution), you can gradually increase the polarity of the mobile phase during the chromatography (gradient elution). This can help to sharpen the peaks and improve the resolution between compounds with different polarities.[6]

Q7: Is there a risk of N,N-Bis(4-bromobenzyl)amine degrading on silica gel?

A7: While N,N-Bis(4-bromobenzyl)amine is expected to be reasonably stable, some aromatic amines can be susceptible to decomposition on acidic silica gel, especially if they are sensitive to oxidation.[7] To assess the stability of your compound, you can perform a simple 2D TLC experiment. Spot your compound on a TLC plate, run it in one direction, then turn the plate 90 degrees and run it in the same solvent system. If you see any new spots, it indicates that your compound is decomposing on the silica. If instability is confirmed, consider using a deactivated silica gel or an alternative stationary phase like alumina.[6]

Troubleshooting Guide

This section addresses specific problems you may encounter during the column chromatography purification of N,N-Bis(4-bromobenzyl)amine.

Problem: The product is eluting with the solvent front.

• Cause: The mobile phase is too polar, causing the compound to have a very high Rf value and elute quickly without proper separation.

• Solution: Start with a much less polar solvent system. Perform TLC analysis to find a solvent mixture that gives your product an Rf value between 0.2 and 0.3.

Problem: The product is not eluting from the column.

• Cause: The mobile phase is not polar enough to displace the compound from the stationary phase.

• Solution: Gradually increase the polarity of the mobile phase. If using a hexane/ethyl acetate system, increase the proportion of ethyl acetate. If necessary, switch to a more polar solvent system, such as methanol in dichloromethane. Adding a small amount of triethylamine (0.1-1%) can also help to elute basic compounds.[4]

Problem: The collected fractions are contaminated with a persistent yellow or brown impurity.

• Cause: This could be due to the decomposition of the compound on the silica gel or the presence of a colored impurity from the reaction.

• Solution:

  • Assess Stability: Check the stability of your compound on silica gel using 2D TLC.[6]

  • Pre-treat the Crude Mixture: If the color is from an impurity, consider a pre-purification step. This could involve washing the crude product with a suitable solvent or treating it with activated charcoal to remove colored impurities.

  • Use Deactivated Silica: If the compound is decomposing, use silica gel that has been treated with a base like triethylamine.

Problem: The column is running excessively slowly.

• Cause:

  • Poorly Packed Column: The silica gel may have been packed too tightly or unevenly.

  • Fine Particles: The silica gel may contain very fine particles that are clogging the column.

  • Precipitation: The sample may have precipitated at the top of the column upon loading.

• Solution:

  • Repack the Column: Ensure the silica gel is packed as a uniform slurry.

  • Use a Coarser Silica Gel: If fines are an issue, consider using silica gel with a larger particle size.

  • Ensure Solubility: Dissolve the crude product in a minimal amount of a solvent in which it is highly soluble before loading it onto the column.

Problem: The collected fractions show multiple spots on TLC, indicating poor separation.

• Cause:

  • Inappropriate Solvent System: The chosen mobile phase does not provide adequate resolution.

  • Overloading the Column: Too much sample was loaded onto the column for its size.

  • Uneven Sample Loading: The sample was not loaded in a narrow band at the top of the column.[8]

• Solution:

  • Optimize the Mobile Phase: Re-evaluate your solvent system using TLC to achieve better separation.

  • Reduce the Sample Load: Use a larger column or load less material. A general rule of thumb is to use a 1:30 to 1:100 ratio of crude material to silica gel by weight.

  • Improve Loading Technique: Dissolve the sample in a minimal amount of solvent and carefully apply it to the top of the column in a thin, even layer.

Detailed Experimental Protocol

This protocol provides a general procedure for the purification of N,N-Bis(4-bromobenzyl)amine by silica gel column chromatography. The specific parameters may need to be optimized based on your experimental results.

Materials

• Crude N,N-Bis(4-bromobenzyl)amine

• Silica gel (60 Å, 230-400 mesh)

• Hexanes (or petroleum ether)

• Ethyl acetate

• Triethylamine (optional)

• Glass chromatography column

• Collection tubes or flasks

• TLC plates, chamber, and UV lamp

Step-by-Step Methodology

• TLC Analysis:

  • Dissolve a small amount of the crude product in a suitable solvent (e.g., dichloromethane).

  • Spot the solution on a TLC plate.

  • Develop the TLC plate in various solvent systems (e.g., 5%, 10%, 20% ethyl acetate in hexanes) to find the optimal mobile phase that gives the desired product an Rf of 0.2-0.3.

• Column Preparation:

  • Prepare a slurry of silica gel in the initial, low-polarity mobile phase.

  • Carefully pour the slurry into the column, ensuring no air bubbles are trapped.

  • Allow the silica gel to settle, draining the excess solvent until the solvent level is just above the top of the silica bed.

• Sample Loading:

  • Dissolve the crude N,N-Bis(4-bromobenzyl)amine in a minimal amount of a non-polar solvent (e.g., dichloromethane or toluene).

  • Carefully add the sample solution to the top of the column.

  • Alternatively, for less soluble compounds, perform a "dry loading" by adsorbing the crude product onto a small amount of silica gel, evaporating the solvent, and then carefully adding the dry powder to the top of the column.

• Elution:

  • Begin eluting with the low-polarity mobile phase determined from your TLC analysis.

  • If a gradient elution is required, gradually increase the percentage of the more polar solvent (e.g., ethyl acetate) over time.

• Fraction Collection and Analysis:

  • Collect fractions of a consistent volume.

  • Monitor the elution of your compound by spotting every few fractions on a TLC plate and visualizing under a UV lamp.

  • Combine the pure fractions containing your desired product.

  • Evaporate the solvent from the combined pure fractions under reduced pressure to obtain the purified N,N-Bis(4-bromobenzyl)amine.

Data Presentation

Table 1: Recommended Solvent Systems for TLC and Column Chromatography

Solvent System (v/v)	Polarity	Application Notes
5-20% Ethyl Acetate in Hexanes	Low to Medium	Good starting point for initial TLC analysis and elution of non-polar impurities.
20-50% Dichloromethane in Hexanes	Low to Medium	An alternative solvent system that can offer different selectivity.
0.5-1% Methanol in Dichloromethane	Medium to High	Useful for eluting more polar compounds or if the product has a very low Rf in less polar systems.
Add 0.1-1% Triethylamine	Modifier	Add to any of the above systems to reduce tailing of the amine product.[4]

Table 2: Troubleshooting Summary

Problem	Likely Cause	Recommended Solution
Product Elutes Too Quickly	Mobile phase is too polar.	Decrease the polarity of the mobile phase.
Product Does Not Elute	Mobile phase is not polar enough.	Increase the polarity of the mobile phase; consider adding a basic modifier.
Poor Separation	Inappropriate solvent system or overloading.	Optimize the mobile phase; use a longer column or reduce the sample load.
Streaking/Tailing	Acidic silica-amine interaction.	Add a basic modifier (e.g., triethylamine) to the eluent.[4]
Column Runs Slowly	Poor packing or precipitation.	Repack the column; ensure the sample is fully dissolved before loading.

Visualizations

Experimental Workflow

Caption: Workflow for Column Chromatography Purification.

Troubleshooting Poor Separation

Caption: Decision tree for troubleshooting poor separation.

References

• Google Patents. (2002). US6340773B1 - Preparation of halogenated primary amines.

• PubChem. (n.d.). 4-Bromobenzylamine. Retrieved from [Link]

• SciSpace. (2012). The Problems Associated with Enzyme Purification. Retrieved from [Link]

• ResearchGate. (2018). Separation of organic compounds using amino- functionalized silica gel spherical 40-75um?. Retrieved from [Link]

• N-Bromosuccinimide-Silica Gel: A Selective Monobromination Reagent for Aromatic Amines and Phenols. (n.d.). Retrieved from [Link]

• ResearchGate. (2012). (PDF) The Problems Associated with Enzyme Purification. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Benzimidazolin-2-ylidene N-heterocyclic Carbene complexes of Ruthenium as a Simple Catalyst for the N-alkylation of Amines using Alcohols and Diols. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Troubleshooting Flash Column Chromatography. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information. Retrieved from [Link]

• ResearchGate. (2025). Stabilization of n-aminopropyl silica gel against hydrolysis by blocking silanol groups with TiO2 or ZrO2 | Request PDF. Retrieved from [Link]

• PMC. (n.d.). Challenges and solutions for the downstream purification of therapeutic proteins. Retrieved from [Link]

• PrepChem.com. (n.d.). Preparation of 4-bromobenzyl bromide. Retrieved from [Link]

• ChemistryViews. (2012). Tips and Tricks for the Lab: Column Troubleshooting and Alternatives. Retrieved from [Link]

• ResearchGate. (n.d.). Chromatogram of the separation of 1-(4-bromophenyl)-ethylamine on Chirosil RCA( þ ) column. Retrieved from [Link]

• Chromatography Forum. (n.d.). Amine column degradation. Retrieved from [Link]

• MDPI. (n.d.). Synthesis, Antimicrobial and Antiproliferative Activity of 1-Trifluoromethylphenyl-3-(4-arylthiazol-2-yl)thioureas. Retrieved from [Link]

• Biovanix Chromatography. (n.d.). Quick Troubleshooting Guide For HPLC Column Usage. Retrieved from [Link]

• American Chemical Society. (2026). Silane Redistribution Catalyzed by [Mes-B-TMP]+ Borinium Ion. Retrieved from [Link]

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• 5. researchgate.net [researchgate.net]
• 6. Chromatography [chem.rochester.edu]
• 7. jcsp.org.pk [jcsp.org.pk]
• 8. chemistryviews.org [chemistryviews.org]

Technical Support Center: Recrystallization of N,N-Bis(4-bromobenzyl)amine

Introduction

Welcome to the technical support guide for the purification of N,N-Bis(4-bromobenzyl)amine. As a secondary amine characterized by two bulky, hydrophobic bromobenzyl groups, its purification via recrystallization presents specific challenges that require a nuanced approach. This guide is designed for researchers, medicinal chemists, and process development professionals to navigate these challenges effectively. We will move beyond rote protocols to explain the underlying chemical principles, enabling you to troubleshoot and optimize the purification of this and structurally similar compounds.

The core principle guiding any recrystallization is the differential solubility of the target compound and its impurities in a chosen solvent system at varying temperatures. For N,N-Bis(4-bromobenzyl)amine, its predominantly nonpolar nature dictates its solubility, making it readily soluble in many common organic solvents but practically insoluble in water.[1] The key to successful purification lies in identifying a solvent or solvent system where this solubility is high at an elevated temperature but low at ambient or sub-ambient temperatures.

Frequently Asked Questions (FAQs)

Q1: What are the primary impurities I should expect when synthesizing N,N-Bis(4-bromobenzyl)amine?

A: The impurity profile depends on the synthetic route. A common synthesis involves the reaction of 4-bromobenzylamine with 4-bromobenzyl bromide. In this case, you should anticipate the presence of unreacted starting materials (4-bromobenzylamine and 4-bromobenzyl bromide) and potentially the over-alkylation product, a quaternary ammonium salt. Additionally, amines are susceptible to air oxidation, which can lead to colored impurities.[2][3]

Q2: Why is my N,N-Bis(4-bromobenzyl)amine sample colored (yellow to brown), and how can I address this during recrystallization?

A: The coloration is typically due to the oxidation of the amine. This is a common issue with benzylamines.[4] To address this, you can add a small amount (1-2% w/w) of activated charcoal to the hot solution before the filtration step. The charcoal will adsorb the colored, polar impurities. However, use it judiciously, as it can also adsorb your product, leading to yield loss. Perform the hot filtration step quickly after adding the charcoal.

Q3: Can I purify N,N-Bis(4-bromobenzyl)amine by forming its salt?

A: Yes, this is an excellent and often highly effective alternative purification strategy, especially if the free base is difficult to crystallize.[3][4] You can dissolve the crude amine in a suitable solvent like diethyl ether or ethyl acetate and add a solution of HCl in ether or isopropanol. The resulting N,N-Bis(4-bromobenzyl)amine hydrochloride salt will precipitate. This salt can then be recrystallized, often from an alcohol/water mixture. After purification, the amine free base is regenerated by dissolving the salt in water and basifying with a base like NaOH or NaHCO₃, followed by extraction with an organic solvent.[4]

Q4: What safety precautions are necessary when handling this compound and its solvents?

A: N,N-Bis(4-bromobenzyl)amine, like many benzylamines, should be handled with care as it may cause skin and eye irritation or burns.[5] Always wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. All operations, especially those involving heating flammable organic solvents, must be conducted inside a certified chemical fume hood.

Recrystallization Troubleshooting Guide

This section addresses the most common issues encountered during the recrystallization of N,N-Bis(4-bromobenzyl)amine in a problem-solution format.

Problem	Probable Cause(s)	Solution(s) & Scientific Rationale
Oiling Out: The compound separates as a liquid layer instead of forming solid crystals upon cooling.	1. High Supersaturation Above Melting Point: The solution is becoming supersaturated at a temperature that is still above the melting point of your compound (or a eutectic mixture with impurities).2. Cooling Too Rapidly: Fast cooling doesn't provide sufficient time for the ordered lattice structure of a crystal to form.	1. Increase Solvent Volume: Add more of the primary solvent to lower the saturation point to a temperature below the compound's melting point.2. Slow, Controlled Cooling: Allow the flask to cool slowly to room temperature on the benchtop before moving it to an ice bath. This maximizes the time spent in the metastable zone where crystal nucleation and growth are favored.3. Use a Seed Crystal: Add a tiny, pure crystal of the product to the cooled solution to provide a nucleation site.4. Change Solvent System: Select a solvent with a lower boiling point.
No Crystal Formation: The solution remains clear even after prolonged cooling.	1. Insufficient Concentration: The solution is not supersaturated, even at low temperatures. The compound remains fully dissolved.2. Incorrect Solvent Choice: The compound is too soluble in the chosen solvent across the entire temperature range.	1. Reduce Solvent Volume: Carefully evaporate a portion of the solvent under a gentle stream of nitrogen or using a rotary evaporator to increase the solute concentration.2. Introduce an Anti-Solvent: Slowly add a "poor" solvent (an anti-solvent) in which your compound is insoluble (e.g., hexane or heptane) to the solution until it becomes faintly cloudy (the cloud point). Then, gently warm the solution until it becomes clear again and allow it to cool slowly. This precisely controls the saturation point.3. Induce Nucleation: Use a glass rod to gently scratch the inner surface of the flask below the solvent level. The microscopic scratches provide nucleation sites for crystal growth.
Poor Recovery / Low Yield: The amount of purified product is significantly less than expected.	1. Excessive Solvent: Using too much solvent during the initial dissolution step will leave a significant amount of product dissolved even at low temperatures.2. Premature Crystallization: The product crystallizes in the funnel during hot gravity filtration, leading to loss.3. Incomplete Crystallization: Not allowing sufficient time or a low enough temperature for crystallization to complete.	1. Use Minimal Solvent: Dissolve the crude product in the minimum amount of boiling solvent required for complete dissolution.2. Pre-heat Equipment: Use a pre-heated filter funnel (e.g., by placing it over the boiling solvent flask) and filter the hot solution into a pre-warmed receiving flask to prevent a sudden drop in temperature.3. Maximize Cooling: Ensure the flask is left in an ice bath for at least 30-60 minutes to maximize crystal precipitation before filtration.

Experimental Protocols & Data

Protocol 1: Solvent System Screening

Before committing to a large-scale recrystallization, it is crucial to identify an optimal solvent system. Based on the hydrophobic nature of N,N-Bis(4-bromobenzyl)amine, the following solvents are recommended for screening.[1]

Solvent / System	Expected Solubility Behavior	Rationale
Isopropanol (IPA)	Good	Moderately polar alcohol, often provides a good balance of solubility at high and low temperatures.
Ethanol (EtOH)	Good	Similar to IPA, a common and effective choice for many organic compounds.
Ethyl Acetate (EtOAc)	High	The ester functionality provides moderate polarity. Often needs an anti-solvent.
Toluene	High	A nonpolar aromatic solvent; will likely require an anti-solvent.
IPA / Water	Promising Pair	IPA as the primary solvent, with water as the anti-solvent.
EtOAc / Hexane	Promising Pair	EtOAc as the primary solvent, with hexane as the nonpolar anti-solvent.

Screening Procedure:

• Place ~50 mg of crude N,N-Bis(4-bromobenzyl)amine into several test tubes.

• To each tube, add a candidate solvent dropwise at room temperature. Note the solubility.

• If insoluble at room temperature, gently heat the mixture in a water bath towards the solvent's boiling point. Note if it dissolves.

• If it dissolves when hot, allow the tube to cool to room temperature and then place it in an ice bath.

• Observe the quality and quantity of the crystals formed. An ideal solvent is one in which the compound is sparingly soluble at room temperature but fully soluble when hot, and which yields a large number of well-formed crystals upon cooling.

Protocol 2: Standard Recrystallization Workflow (Example: Isopropanol/Water)

This protocol outlines a standard procedure once a suitable solvent system has been identified.

• Dissolution: In an Erlenmeyer flask, add the crude N,N-Bis(4-bromobenzyl)amine. Add the minimum volume of hot isopropanol required to fully dissolve the solid at or near the boiling point. Stir continuously.

• (Optional) Decolorization: If the solution is colored, remove it from the heat source, allow it to cool slightly, and add a small amount of activated charcoal. Re-heat the mixture to boiling for 2-3 minutes.

• Hot Gravity Filtration: Pre-heat a stemless funnel with fluted filter paper by placing it over the boiling solvent. Filter the hot solution into a pre-warmed, clean Erlenmeyer flask to remove any insoluble impurities (and charcoal, if used).

• Crystallization: Cover the flask with a watch glass and allow the solution to cool slowly to room temperature. Once at room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize crystal formation. If crystals do not form, add a few drops of water (anti-solvent) until the solution becomes persistently turbid, then warm slightly to re-dissolve and cool again.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold solvent (in this case, a small amount of cold isopropanol or an isopropanol/water mixture) to remove any residual soluble impurities.

• Drying: Dry the purified crystals in a vacuum oven at a moderate temperature (e.g., 40-50 °C) until a constant weight is achieved.

Process Visualizations

General Recrystallization Workflow

Caption: A standard workflow for the purification of N,N-Bis(4-bromobenzyl)amine by recrystallization.

Troubleshooting Decision Tree

Caption: A decision tree for troubleshooting common recrystallization outcomes.

References

• Google Patents. (n.d.). Preparation of halogenated primary amines.

• ResearchGate. (2021). How to recrystallization amine compound and it is not soluble in common organic solvents. Retrieved from [Link]

• PubChem. (n.d.). 4-Bromobenzylamine. Retrieved from [Link]

• Google Patents. (n.d.). Preparation method of dibenzylamine.

• University of Rochester, Department of Chemistry. (n.d.). Tips & Tricks: Recrystallization. Retrieved from [Link]

• Google Patents. (n.d.). A kind of preparation method of p-bromobenzyl bromide.
• Google Patents. (n.d.). Process for the preparation of colourless dibenzylamine.

• Reddit. (2024). How to purify Benzylamine?. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Tips & Tricks [chem.rochester.edu]
• 4. reddit.com [reddit.com]
• 5. 4-Bromobenzylamine | C7H8BrN | CID 77571 - PubChem [pubchem.ncbi.nlm.nih.gov]

Troubleshooting N-alkylation of 4-bromobenzylamine to the secondary amine

Welcome to the technical support center for the N-alkylation of 4-bromobenzylamine. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of synthesizing secondary amines from this versatile primary amine. Here, we address common challenges and provide in-depth, field-proven insights to help you achieve optimal results in your experiments.

Introduction: The Challenge of Selective Mono-Alkylation

The N-alkylation of a primary amine like 4-bromobenzylamine to form a secondary amine is a cornerstone of many synthetic pathways. However, the seemingly straightforward nature of this transformation belies a significant challenge: the product, a secondary amine, is often more nucleophilic than the starting primary amine.[1] This inherent reactivity profile can lead to a cascade of further alkylation events, resulting in the formation of undesired tertiary amines and even quaternary ammonium salts, creating what is often described as a "big functional mess" (BFM) in the reaction flask.[1]

This guide provides a structured approach to troubleshooting these common issues, focusing on the underlying chemical principles to empower you to make informed decisions in your experimental design.

Frequently Asked Questions (FAQs) & Troubleshooting

Question 1: My reaction is producing a mixture of secondary and tertiary amines, with the tertiary amine being the major product. How can I improve the selectivity for the secondary amine?

This is the most common issue encountered in the N-alkylation of primary amines. The root cause is the increased nucleophilicity of the secondary amine product compared to the starting 4-bromobenzylamine.

Core Insight: To favor mono-alkylation, you need to either decrease the reactivity of the secondary amine product as it forms or carefully control the stoichiometry and reaction conditions.

Troubleshooting Strategies:

• Stoichiometric Control:

  • Excess Primary Amine: A straightforward approach is to use a significant excess of 4-bromobenzylamine relative to the alkylating agent. This increases the statistical probability of the alkylating agent reacting with the primary amine rather than the newly formed secondary amine. While effective, this may not be practical if 4-bromobenzylamine is a valuable starting material.

  • Controlled Addition of Alkylating Agent: Slowly adding the alkylating agent to the reaction mixture can help maintain a low concentration of the electrophile, thereby favoring reaction with the more abundant primary amine.

• Choice of Base:

  • The base plays a crucial role in deprotonating the primary amine to enhance its nucleophilicity. However, a strong, non-hindered base can also deprotonate the resulting secondary ammonium salt, regenerating the highly nucleophilic secondary amine and promoting dialkylation.[1]

  • Cesium Effect: The use of cesium bases, such as cesium hydroxide (CsOH) or cesium carbonate (Cs2CO3), has been shown to significantly enhance selectivity for mono-alkylation.[2][3] The larger cesium cation is thought to coordinate with the primary amine, sterically hindering a second alkylation event.

• Alternative Synthetic Routes:

  • Reductive Amination: This is often the most reliable method for the selective synthesis of secondary amines.[1][4][5] The reaction involves the initial formation of an imine between 4-bromobenzylamine and an aldehyde or ketone, followed by in-situ reduction. Common reducing agents for this purpose include sodium cyanoborohydride (NaBH3CN) and sodium triacetoxyborohydride (STAB).[6] Since the imine intermediate is selectively reduced to the secondary amine, over-alkylation is generally not an issue.

Question 2: I am observing a significant amount of unreacted 4-bromobenzylamine at the end of my reaction. What could be the cause?

Incomplete conversion can be attributed to several factors, from insufficient activation of the reactants to decomposition.

Troubleshooting Strategies:

• Inadequate Base:

  • Ensure you are using at least one equivalent of a suitable base to neutralize the acid generated during the reaction (e.g., HBr if using an alkyl bromide). An excess of a hindered, non-nucleophilic base like diisopropylethylamine (DIPEA) is often employed.[7]

  • Verify the quality and dryness of your base, as moisture can quench the base and hinder the reaction.

• Reaction Temperature:

  • N-alkylation reactions can be sensitive to temperature.[8] If the reaction is sluggish at room temperature, consider gentle heating. However, be cautious, as higher temperatures can also promote side reactions like elimination, especially with secondary and tertiary alkyl halides.[2]

• Solvent Choice:

  • The choice of solvent can significantly impact reaction rates. Polar aprotic solvents like acetonitrile (ACN), dimethylformamide (DMF), or dimethyl sulfoxide (DMSO) are generally good choices as they can solvate the ions formed during the reaction without interfering with the nucleophile.

• Reactivity of the Alkylating Agent:

  • The reactivity of alkyl halides follows the order I > Br > Cl. If you are using an alkyl chloride, the reaction may be inherently slow. Consider converting it to the more reactive alkyl iodide in situ by adding a catalytic amount of sodium iodide (Finkelstein reaction).

Question 3: My desired secondary amine product is difficult to purify from the reaction mixture. What are some effective purification strategies?

Purification can be challenging due to the presence of unreacted starting material, the tertiary amine byproduct, and the ammonium salts.

Troubleshooting Strategies:

• Acid-Base Extraction:

  • Exploit the differences in basicity between primary, secondary, and tertiary amines.

    • Tertiary amines are generally more basic than secondary amines, which are more basic than primary amines.

    • A carefully controlled acidic wash (e.g., with dilute HCl) can selectively protonate and extract the more basic tertiary amine into the aqueous layer. The pH of the aqueous layer is critical here and may require optimization.

• Chromatography:

  • Column chromatography is a powerful tool for separating the components of the reaction mixture.[9]

  • Normal Phase (Silica Gel): A gradient elution starting with a non-polar solvent (e.g., hexanes) and gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate) can effectively separate the starting material, secondary amine, and tertiary amine. Adding a small amount of a basic modifier like triethylamine to the eluent can help to reduce tailing of the amines on the acidic silica gel.

  • Reverse Phase (C18): This can also be an effective technique, particularly for more polar amines.

• Protection/Deprotection Strategy:

  • If direct alkylation proves consistently problematic, consider a protection strategy. For instance, you can acylate the 4-bromobenzylamine to form an amide, which can then be selectively N-alkylated. Subsequent hydrolysis of the amide will yield the desired secondary amine. This multi-step approach often provides cleaner products and simplifies purification.

Experimental Protocols

Protocol 1: Reductive Amination for Selective Secondary Amine Synthesis

This protocol provides a general procedure for the reductive amination of 4-bromobenzylamine with an aldehyde.

Materials:

• 4-bromobenzylamine

• Aldehyde of choice

• Sodium triacetoxyborohydride (STAB)

• Dichloromethane (DCM) or 1,2-dichloroethane (DCE)

• Acetic acid (catalytic)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• To a solution of 4-bromobenzylamine (1.0 eq) and the aldehyde (1.1 eq) in DCM, add a catalytic amount of acetic acid (0.1 eq).

• Stir the mixture at room temperature for 1-2 hours to allow for imine formation.

• Add STAB (1.5 eq) portion-wise to the reaction mixture.

• Continue stirring at room temperature and monitor the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction by the slow addition of saturated sodium bicarbonate solution.

• Separate the organic layer, and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Data Presentation

Table 1: Influence of Base on Mono- vs. Di-alkylation

Base	Typical Outcome for Mono-alkylation	Rationale
K2CO3	Moderate selectivity	Standard, non-hindered base.
DIPEA	Good selectivity	Sterically hindered, less likely to deprotonate the secondary ammonium salt.
CsOH	High selectivity	"Cesium effect" promotes mono-alkylation.[3]

Visualizations

Diagram 1: The Over-Alkylation Problem

Caption: The "runaway train" of N-alkylation leading to over-alkylation.

Diagram 2: Troubleshooting Workflow for Poor Selectivity

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. youtube.com [youtube.com]
• 3. Substituted amine synthesis by amination (alkylation) [organic-chemistry.org]
• 4. Reductive amination - Wikipedia [en.wikipedia.org]
• 5. m.youtube.com [m.youtube.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. researchgate.net [researchgate.net]
• 8. fiveable.me [fiveable.me]
• 9. pubs.acs.org [pubs.acs.org]

Technical Support Center: Scalable Synthesis of N,N-Bis(4-bromobenzyl)amine

Welcome to the technical support center for the scalable synthesis of N,N-Bis(4-bromobenzyl)amine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting advice, and frequently asked questions (FAQs) related to this synthesis. Our goal is to empower you with the scientific understanding and practical knowledge to overcome common challenges and achieve a successful, scalable, and reproducible synthesis.

Introduction to the Synthesis of N,N-Bis(4-bromobenzyl)amine

N,N-Bis(4-bromobenzyl)amine is a key intermediate in the synthesis of various pharmacologically active compounds and functional materials. The presence of two bromobenzyl groups provides a versatile scaffold for further chemical modifications, particularly through cross-coupling reactions. Achieving a high-purity, scalable synthesis of this secondary amine is therefore of significant interest.

This guide will explore the two most common and practical synthetic routes:

• Direct N-Alkylation: The reaction of 4-bromobenzylamine with 4-bromobenzyl bromide.

• Reductive Amination: The reaction of 4-bromobenzaldehyde with 4-bromobenzylamine in the presence of a reducing agent.

Each method presents its own set of challenges and advantages, which we will address in detail.

Visualizing the Synthetic Pathways

To provide a clear overview, let's visualize the two primary synthetic routes.

Caption: Primary synthetic routes to N,N-Bis(4-bromobenzyl)amine.

Frequently Asked Questions (FAQs) and Troubleshooting Guide

This section is structured in a question-and-answer format to directly address potential issues you may encounter during your experiments.

Part 1: Starting Materials and Reagents

Question 1: What is the best way to prepare the starting material, 4-bromobenzylamine, on a large scale?

Answer: For a scalable and high-yield synthesis of 4-bromobenzylamine, reductive amination of 4-bromobenzaldehyde is the recommended method.[1][2] This approach is generally safer and more efficient than methods involving the reduction of nitriles or amides, especially at a larger scale.

A typical procedure involves the reaction of 4-bromobenzaldehyde with ammonia in the presence of a reducing agent like hydrogen gas and a catalyst.[1][2]

Table 1: Comparison of 4-bromobenzylamine Synthesis Methods

Method	Advantages	Disadvantages	Scalability
Reductive Amination of 4-bromobenzaldehyde	High yield, uses readily available starting materials.[1][2]	Requires pressure equipment for hydrogenation.[1]	Excellent
Reduction of 4-bromobenzonitrile	Can be performed with various reducing agents.	Cyanide reagents are highly toxic.	Good, with safety precautions
Hofmann Rearrangement of 4-bromophenylacetamide	Classic method, well-established.	Can have variable yields and uses hazardous reagents.	Moderate

Question 2: The purity of my 4-bromobenzyl bromide seems to affect the reaction outcome. What should I look for?

Answer: The purity of 4-bromobenzyl bromide is critical, as it is a lachrymator and can degrade over time. Impurities can lead to side reactions and lower yields. The primary impurity to be aware of is the corresponding dibrominated species, which can arise from the radical bromination of p-bromotoluene. It is advisable to use freshly purified 4-bromobenzyl bromide. Purification can be achieved by recrystallization from a suitable solvent like ethanol.[3]

Part 2: Route 1 - Direct N-Alkylation

Question 3: I am getting a mixture of products in my direct alkylation reaction, including a significant amount of a white precipitate that is insoluble in my workup solvent. What is happening?

Answer: This is a classic problem of overalkylation in amine synthesis. The product, N,N-Bis(4-bromobenzyl)amine, is a secondary amine and can be further alkylated by 4-bromobenzyl bromide to form the tertiary amine, Tris(4-bromobenzyl)amine, and subsequently the quaternary ammonium salt, Tetrakis(4-bromobenzyl)ammonium bromide. The quaternary salt is often insoluble in common organic solvents and precipitates out.

Caption: The overalkylation cascade in direct N-alkylation.

Troubleshooting Steps:

• Stoichiometry: Use a slight excess of the primary amine (4-bromobenzylamine) relative to the alkylating agent (4-bromobenzyl bromide). This ensures the alkylating agent is consumed before it can react with the product.

• Slow Addition: Add the 4-bromobenzyl bromide solution slowly to the reaction mixture containing the primary amine and a base. This maintains a low concentration of the alkylating agent.

• Choice of Base: A non-nucleophilic, hindered base can be beneficial. In some cases, using the primary amine itself as the base (in excess) can be effective.

• Temperature Control: Lowering the reaction temperature can help to control the rate of the reaction and minimize overalkylation.

Question 4: My direct alkylation reaction is sluggish and gives a low yield. How can I improve it?

Answer: A sluggish reaction can be due to several factors:

• Insufficient Base: Ensure you have at least one equivalent of a suitable base to neutralize the HBr formed during the reaction. Common bases include potassium carbonate, sodium bicarbonate, or a non-nucleophilic organic base like triethylamine.

• Solvent Choice: A polar aprotic solvent like DMF or DMSO can accelerate SN2 reactions. However, be mindful that these solvents can be difficult to remove during workup. Acetonitrile or THF are also good options.

• Phase Transfer Catalyst: In a biphasic system (e.g., with an aqueous base), a phase transfer catalyst like tetrabutylammonium bromide can significantly improve the reaction rate.

Part 3: Route 2 - Reductive Amination

Question 5: What are the key advantages of using reductive amination for synthesizing N,N-Bis(4-bromobenzyl)amine?

Answer: Reductive amination is often the preferred method for preparing secondary amines on a larger scale due to its high selectivity and avoidance of overalkylation issues.[4] The reaction proceeds via the formation of an imine intermediate, which is then reduced in situ. Since the secondary amine product is generally less reactive towards the aldehyde than the primary amine starting material, the formation of the tertiary amine is minimized.

Question 6: I am having trouble with the reductive amination reaction. The yield is low, and I see unreacted starting materials. What can I do?

Answer: Low conversion in a reductive amination can be due to several factors related to the formation of the imine intermediate and the subsequent reduction.

Troubleshooting Steps:

• Imine Formation:

  • Water Removal: The formation of the imine from the aldehyde and amine is an equilibrium reaction that produces water. Removing this water can drive the equilibrium towards the imine. This can be achieved by using a Dean-Stark apparatus or by adding a dehydrating agent like anhydrous magnesium sulfate or molecular sieves.

  • pH Control: The rate of imine formation is pH-dependent. A slightly acidic pH (around 4-5) is often optimal. This can be achieved by adding a catalytic amount of a mild acid like acetic acid.

• Reduction Step:

  • Choice of Reducing Agent: Sodium borohydride (NaBH4) is a common and cost-effective reducing agent. However, for some substrates, a milder reducing agent like sodium triacetoxyborohydride (STAB) or sodium cyanoborohydride (NaBH3CN) may be more effective as they are more selective for the imine over the aldehyde.[4]

  • Reaction Conditions: Ensure the reducing agent is added after allowing sufficient time for imine formation. The reaction temperature should be controlled, as some reducing agents can be unstable at higher temperatures.

Table 2: Common Reducing Agents for Reductive Amination

Reducing Agent	Advantages	Disadvantages
Sodium Borohydride (NaBH4)	Inexpensive, readily available.	Can reduce the aldehyde starting material.
Sodium Triacetoxyborohydride (STAB)	Mild and selective for imines.	More expensive than NaBH4.
Sodium Cyanoborohydride (NaBH3CN)	Highly selective for imines, even in the presence of aldehydes.	Toxic cyanide byproduct.
Hydrogen (H2) with Catalyst (e.g., Pd/C)	"Green" reducing agent, high atom economy.	Requires specialized high-pressure equipment.[1]

Part 4: Purification and Characterization

Question 7: What is the best method to purify N,N-Bis(4-bromobenzyl)amine on a large scale?

Answer: Recrystallization is the most effective and scalable method for purifying N,N-Bis(4-bromobenzyl)amine, which is a solid at room temperature. A suitable solvent system should be chosen where the product has high solubility at elevated temperatures and low solubility at room temperature or below. Common solvent systems for recrystallization include ethanol, isopropanol, or mixtures of a good solvent (like ethyl acetate or dichloromethane) and a poor solvent (like hexanes).

Troubleshooting Purification:

• Oiling Out: If the product "oils out" instead of crystallizing, this indicates that the solvent is too nonpolar or the cooling is too rapid. Try using a more polar solvent system or allowing the solution to cool more slowly.

• Poor Recovery: If the recovery is low, it's possible that the product is too soluble in the chosen solvent even at low temperatures. In this case, you can try to partially evaporate the solvent or add a poor solvent to induce further precipitation.

Question 8: What are the expected spectroscopic data for N,N-Bis(4-bromobenzyl)amine?

Answer: While a direct experimental spectrum for the final product was not found in the initial search, based on the structure and data for similar compounds, the following are the expected key spectroscopic features:

• 1H NMR (in CDCl3):

  • A singlet for the four benzylic protons (CH2) around δ 4.3-4.5 ppm.

  • Two doublets for the eight aromatic protons, characteristic of a 1,4-disubstituted benzene ring, likely in the range of δ 7.2-7.6 ppm.

  • A broad singlet for the N-H proton, which may be difficult to observe or could be in a wide range of chemical shifts depending on concentration and solvent.

• 13C NMR (in CDCl3):

  • A signal for the benzylic carbons (CH2) around δ 47-50 ppm.

  • Signals for the aromatic carbons, including the carbon attached to bromine (around δ 120-122 ppm), the other aromatic carbons, and the ipso-carbon attached to the CH2 group.

• Mass Spectrometry (EI):

  • The molecular ion peak (M+) should be observable, showing the characteristic isotopic pattern for two bromine atoms (M, M+2, M+4 in a 1:2:1 ratio).

Experimental Protocols

Protocol 1: Scalable Synthesis of N,N-Bis(4-bromobenzyl)amine via Direct N-Alkylation

This protocol is optimized to minimize overalkylation.

Materials:

• 4-bromobenzylamine

• 4-bromobenzyl bromide

• Potassium carbonate (K2CO3), anhydrous

• Acetonitrile (CH3CN), anhydrous

Procedure:

• To a stirred solution of 4-bromobenzylamine (1.0 equivalent) and anhydrous potassium carbonate (1.5 equivalents) in anhydrous acetonitrile, slowly add a solution of 4-bromobenzyl bromide (0.95 equivalents) in anhydrous acetonitrile at room temperature over 2-3 hours.

• After the addition is complete, heat the reaction mixture to 50-60 °C and monitor the reaction progress by TLC or LC-MS.

• Once the reaction is complete (typically 4-6 hours), cool the mixture to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by recrystallization from ethanol or isopropanol.

Protocol 2: Scalable Synthesis of N,N-Bis(4-bromobenzyl)amine via Reductive Amination

This protocol is designed for high selectivity and yield.

Materials:

• 4-bromobenzaldehyde

• 4-bromobenzylamine

• Sodium triacetoxyborohydride (STAB)

• Dichloromethane (DCM), anhydrous

• Acetic acid (glacial)

Procedure:

• To a stirred solution of 4-bromobenzaldehyde (1.0 equivalent) and 4-bromobenzylamine (1.05 equivalents) in anhydrous dichloromethane, add a catalytic amount of glacial acetic acid (0.1 equivalents).

• Stir the mixture at room temperature for 1-2 hours to allow for imine formation.

• Cool the reaction mixture to 0 °C and add sodium triacetoxyborohydride (1.2 equivalents) portion-wise, maintaining the temperature below 10 °C.

• Allow the reaction to warm to room temperature and stir until the reaction is complete as monitored by TLC or LC-MS (typically 3-5 hours).

• Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by recrystallization from ethanol or isopropanol.

References

• Yuan, Z., Liu, B., Zhou, P., Zhang, Z., & Chi, Q. (2019).
• Preparation of halogenated primary amines. (US6340773B1).
• A kind of preparation method of p-bromobenzyl bromide. (CN1648114A).
• Synthesis process of dibenzylamine. (CN104744265A).
• Reductive amination of 4-bromobenzaldehyde: Activity of cobalt...
• Efficient synthesis of secondary amines by selective alkylation of primary amines. (US6423871B1).
• Application Notes and Protocols for N-alkylation using 4-(4-Bromobenzyl)morpholine. Benchchem.
• Synthesis of Amines. (2023). In Organic Chemistry. OpenStax.
• Convenient Reductive Amination of Aldehydes by NaBH4/C
• Selective N-alkylation of primary amines with R–NH2·HBr and alkyl bromides using a competitive deprotonation/protonation str
• Method for manufacturing dibenzylamine. (US5430187A).
• Synthesis of Secondary Amines via Self-Limiting Alkyl
• Amine synthesis by reductive amination (reductive alkyl
• What is Dibenzylamine and how is it used in various industries? Guidechem.
• 4-Bromobenzyl Group As a Linker for Chemical Probes.
• Reductive Amination, and How It Works. (2017). Master Organic Chemistry.
• Dibenzylamine. Wikipedia.
• Spectroscopic comparison of N-(4-Bromobenzyl)
• Purification: How To. University of Rochester Department of Chemistry.
• Reaction optimization of the secondary benzyl halides.
• SYNTHESIS AND CHARACTERIZATION OF (m-BROMOBENZYL-p -ANISYL)-TELLUROETHER. Rasayan Journal of Chemistry.
• Scalable and sustainable synthesis of chiral amines by biocatalysis. (2023).
• Catalytic Reductive Amination of Aromatic Aldehydes on Co-Containing Composites. (2023). MDPI.
• Supplementary Inform
• Synthesis and Characterization of tris-(4-Phenoxyphenyl)amine by Conventional Method.
• Direct Amidation of Tertiary N-Benzylamines. (2024). Organic Letters.
• Synthesis of benzylic amines. Organic Chemistry Portal.
• Synthesis, Antimicrobial and Antiproliferative Activity of 1-Trifluoromethylphenyl-3-(4-arylthiazol-2-yl)thioureas. MDPI.
• Trichloroacetic acid fueled practical amine purifications. (2022). Beilstein Journal of Organic Chemistry.
• n-allyl-n-(methoxycarbonyl)-1,3-decadiynylamine. Organic Syntheses Procedure.
• Supporting inform

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Reference Data & Comparative Studies

A Comparative Analysis of the Reactivity of N,N-Bis(4-bromobenzyl)amine and N,N-dibenzylamine: A Guide for Researchers

Introduction

In the landscape of synthetic chemistry, particularly in the realms of pharmaceutical and materials science, the selection of appropriate building blocks is paramount to achieving desired molecular architectures and functionalities. Benzylamine derivatives, with their inherent nucleophilicity and structural versatility, are a cornerstone of many synthetic strategies. This guide provides an in-depth comparison of the reactivity of two such derivatives: N,N-dibenzylamine and its para-brominated analogue, N,N-Bis(4-bromobenzyl)amine.

Through a detailed examination of their electronic and steric properties, supported by physicochemical data and illustrative experimental protocols, this document aims to equip researchers, scientists, and drug development professionals with the insights necessary to make informed decisions in their synthetic endeavors. We will explore the nuanced differences in reactivity that arise from the introduction of bromine substituents on the phenyl rings and provide a predictive framework for their behavior in common chemical transformations.

Core Physicochemical Properties: A Tale of Two Amines

A fundamental understanding of the physical and chemical properties of these two secondary amines is essential to appreciating their differential reactivity.

Property	N,N-dibenzylamine	N,N-Bis(4-bromobenzyl)amine
Molecular Formula	C₁₄H₁₅N	C₁₄H₁₃Br₂N
Molar Mass	197.28 g/mol	355.07 g/mol
Appearance	Colorless oil	White to off-white solid
Melting Point	-26 °C	Not available
Boiling Point	300 °C	Not available
pKa of Conjugate Acid	~8.54	Estimated ~8.0-8.2

The most striking difference, beyond the significant increase in molar mass, is the predicted decrease in the basicity of N,N-Bis(4-bromobenzyl)amine, as indicated by its lower estimated pKa value. This is a direct consequence of the electronic effects of the bromine substituents, a concept we will explore in detail.

Electronic Effects: The Inductive Influence of Bromine

The primary driver of the differing reactivity between N,N-dibenzylamine and N,N-Bis(4-bromobenzyl)amine is the strong electron-withdrawing inductive effect of the two para-bromine atoms. The bromine atom, being highly electronegative, pulls electron density away from the phenyl ring. This effect is transmitted through the benzylic methylene groups to the nitrogen atom, reducing the electron density of its lone pair.

A lower electron density on the nitrogen atom has two major consequences:

• Decreased Nucleophilicity: The nucleophilicity of an amine is directly related to the availability of its lone pair to attack an electrophilic center. With a less available lone pair, N,N-Bis(4-bromobenzyl)amine is a weaker nucleophile than N,N-dibenzylamine. This translates to slower reaction rates in nucleophilic substitution and addition reactions.

The Hammett equation provides a quantitative measure of the electronic effect of substituents on the reactivity of benzene derivatives[1]. The positive Hammett sigma (σ) value for a para-bromo substituent (+0.232) confirms its electron-withdrawing nature through induction[2].

Caption: General workflow for N-alkylation of a secondary amine.

Based on the electronic effects discussed, we can predict the following trend in reactivity for N-alkylation:

N,N-dibenzylamine > N,N-Bis(4-bromobenzyl)amine

Experimental Protocols

To provide a practical context for the synthesis and application of these amines, the following experimental protocols are provided.

Synthesis of N,N-dibenzylamine

This procedure details a reductive amination approach.

Materials:

• Benzaldehyde (2 equivalents)

• Ammonium hydroxide (1 equivalent)

• Palladium on carbon (Pd/C, 10 mol%)

• Methanol (solvent)

• Hydrogen gas

Procedure:

• In a high-pressure reactor, dissolve benzaldehyde and ammonium hydroxide in methanol.

• Add the Pd/C catalyst to the solution.

• Seal the reactor and purge with hydrogen gas.

• Pressurize the reactor with hydrogen gas (typically 50-100 psi).

• Heat the reaction mixture to 60-80 °C and stir vigorously for 12-24 hours.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reactor to room temperature and carefully vent the hydrogen gas.

• Filter the reaction mixture through a pad of celite to remove the Pd/C catalyst.

• Remove the methanol under reduced pressure.

• Purify the resulting crude N,N-dibenzylamine by vacuum distillation.

Synthesis of N,N-Bis(4-bromobenzyl)amine

This procedure involves the N-alkylation of a primary amine with a benzyl halide.

Materials:

• 4-Bromobenzylamine (1 equivalent)

• 4-Bromobenzyl bromide (1.1 equivalents)

• Potassium carbonate (K₂CO₃, 2 equivalents)

• Acetonitrile (solvent)

Procedure:

• To a round-bottom flask, add 4-bromobenzylamine, potassium carbonate, and acetonitrile.

• Stir the suspension at room temperature for 15 minutes.

• Add 4-bromobenzyl bromide to the reaction mixture.

• Heat the reaction to reflux (approximately 82 °C) and maintain for 12-18 hours.

• Monitor the reaction progress by TLC or LC-MS.

• After completion, cool the reaction mixture to room temperature.

• Filter the mixture to remove the potassium salts.

• Concentrate the filtrate under reduced pressure.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield N,N-Bis(4-bromobenzyl)amine as a solid.

Conclusion

The presence of two para-bromo substituents in N,N-Bis(4-bromobenzyl)amine significantly diminishes its reactivity as a base and a nucleophile compared to the unsubstituted N,N-dibenzylamine. This is primarily due to the strong electron-withdrawing inductive effect of the bromine atoms, which reduces the electron density of the nitrogen's lone pair. While steric hindrance is a factor in the reactivity of both molecules, it is not significantly different between the two.

For researchers and drug development professionals, this means that reactions involving the nucleophilic character of the amine will proceed more slowly with N,N-Bis(4-bromobenzyl)amine. This can be either a disadvantage, requiring more forcing reaction conditions, or an advantage, potentially leading to greater selectivity in reactions with multiple nucleophilic sites. The choice between these two building blocks should therefore be guided by a clear understanding of the desired reaction kinetics and selectivity. The bromine atoms in N,N-Bis(4-bromobenzyl)amine also offer handles for further functionalization through cross-coupling reactions, adding another layer of synthetic utility to this molecule.

References

• Nucleophilic Substitution Reactions of Meta- and Para-Substituted Benzylamines with Benzyl Bromide in Methanol Medium. (n.d.). ResearchGate. Retrieved January 22, 2026, from [Link]

• (PDF) N,N′-Bis(4-bromobenzylidene)ethane-1,2-diamine. (n.d.). ResearchGate. Retrieved January 22, 2026, from [Link]

• 4-Bromobenzylamine | C7H8BrN. (n.d.). PubChem. Retrieved January 22, 2026, from [Link]

• Hammett equation. (2023, December 27). In Wikipedia. [Link]

• Synthesis of N, N-Bis([1,1′-Biphenyl]-4-ylmethyl)-4-morpholinoaniline derivatives via SMC reaction: Assessing their anti-seizure potential through electroencephalogram evaluation and molecular docking studies. (2024). Arabian Journal of Chemistry.

• Kinetics and mechanism of the oxidation of substituted benzylamines by cetyltrimethylammonium permanganate. (n.d.). Indian Academy of Sciences. Retrieved January 22, 2026, from [Link]

• Example problems involving Hammett Eqn. (n.d.). Retrieved January 22, 2026, from [Link]

• Nucleophilic Aromatic Substitution - The Benzyne Mechanism. (2018, September 17). Master Organic Chemistry. [Link]

• Experimental and Computational Studies on N-alkylation Reaction of N-Benzoyl 5-(Aminomethyl)Tetrazole. (2021). Chemistry.

• Background of the Hammett Equation As Observed for Isolated Molecules: Meta- and Para-Substituted Benzoic Acids. (n.d.). ResearchGate. Retrieved January 22, 2026, from [Link]

• Synthesis, Characterization, and Biological Evaluation of Novel N-{4-[(4-Bromophenyl)
• Synthesis and Antimycobacterial Evaluation of N-(4-(Benzyloxy)benzyl)-4-aminoquinolines. (2021). Molecules.
• An Overview of Palladium-Catalyzed N-alkyl

• Nucleophilic Aromatic Substitution. (n.d.). Chemistry Steps. Retrieved January 22, 2026, from [Link]

• The Hammett Equation and Linear Free Energy Relationship. (n.d.). Dalal Institute. Retrieved January 22, 2026, from [Link]

• Reaction Kinetics of the Benzylation of Adenine in DMSO: Regio‐Selectivity Guided by Entropy. (2020). Chemistry – A European Journal.
• Validity of the Hammett equation for isolated molecules: basicity of 3- and 4-substituted benzonitriles. (2002). Physical Chemistry Chemical Physics.
• pKa Data Compiled by R. Williams. (2022). ACS, Organic Division.
• Kinetics and mechanism of the addition of benzylamines to β-nitrostyrenes in acetonitrile. (1998). Journal of the Chemical Society, Perkin Transactions 2.
• Which one would be efficient method for N-alkylation of aromatic amides e.g. 1,3-bis(acetamido)benzene? (2015).
• Kinetic studies of the N-alkylation of secondary amines with 1,2-dichloroethane. (1994).

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• 2. Hammett equation - Wikipedia [en.wikipedia.org]
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Validation of N,N-Bis(4-bromobenzyl)amine structure by X-ray crystallography

An In-Depth Guide to the Structural Validation of N,N-Bis(4-bromobenzyl)amine: A Comparative Analysis Centered on X-ray Crystallography

Introduction

In the realm of drug discovery and materials science, the unambiguous determination of a molecule's three-dimensional structure is paramount. The precise arrangement of atoms dictates its physical properties, chemical reactivity, and biological activity. This guide provides a comprehensive analysis of the structural validation of N,N-Bis(4-bromobenzyl)amine, a halogenated secondary amine with potential applications in synthetic chemistry and as a building block for more complex molecules. While various analytical techniques offer valuable insights into a compound's identity, single-crystal X-ray crystallography stands as the gold standard for providing definitive, high-resolution structural information.

This document, intended for researchers and drug development professionals, will delve into the experimental workflow for validating the structure of N,N-Bis(4-bromobenzyl)amine using X-ray crystallography. We will explore the causality behind key experimental choices, from crystal growth to data refinement. Furthermore, a comparative analysis with other common analytical techniques, namely Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS), will be presented to highlight the unique strengths and limitations of each method in the context of complete structural elucidation.

Synthesis and Crystallization of N,N-Bis(4-bromobenzyl)amine

The synthesis of N,N-Bis(4-bromobenzyl)amine is typically achieved through a nucleophilic substitution reaction. A common route involves the reaction of 4-bromobenzylamine with 4-bromobenzyl bromide in the presence of a suitable base to neutralize the hydrobromic acid byproduct.

Experimental Protocol: Synthesis

• Reaction Setup: In a round-bottom flask, dissolve 4-bromobenzylamine (1 equivalent) and a suitable non-nucleophilic base such as potassium carbonate (2 equivalents) in a polar aprotic solvent like acetonitrile.

• Addition of Electrophile: Slowly add 4-bromobenzyl bromide (1.1 equivalents) to the reaction mixture at room temperature.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

• Workup: Upon completion, filter the reaction mixture to remove the inorganic salts. The filtrate is then concentrated under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield N,N-Bis(4-bromobenzyl)amine as a solid.

Crystal Growth: The Gateway to X-ray Analysis

The critical, and often most challenging, step for X-ray crystallography is obtaining a single, high-quality crystal. For N,N-Bis(4-bromobenzyl)amine, a slow evaporation method is generally effective.

Experimental Protocol: Crystallization

• Solvent Selection: Dissolve the purified solid in a minimal amount of a suitable solvent, such as a mixture of dichloromethane and hexane.

• Slow Evaporation: Loosely cap the vial and allow the solvent to evaporate slowly over several days in a vibration-free environment.

• Crystal Harvesting: Once well-formed, single crystals appear, carefully harvest them using a nylon loop.

Definitive Structure by Single-Crystal X-ray Crystallography

X-ray crystallography provides an unparalleled level of detail, revealing the precise spatial arrangement of atoms, bond lengths, bond angles, and intermolecular interactions.

Experimental Workflow: X-ray Diffraction Analysis

The following workflow outlines the key steps in determining the crystal structure of N,N-Bis(4-bromobenzyl)amine.

Caption: Workflow for single-crystal X-ray diffraction analysis.

Step-by-Step Methodology:

• Crystal Mounting: A suitable single crystal of N,N-Bis(4-bromobenzyl)amine is mounted on a goniometer head.

• Data Collection: The crystal is placed in a stream of cold nitrogen gas (typically 100 K) to minimize thermal motion and radiation damage. X-ray diffraction data are collected using a diffractometer equipped with a monochromatic X-ray source (e.g., Mo Kα radiation).

• Structure Solution: The collected diffraction data are processed to determine the unit cell dimensions and space group. The initial positions of the atoms are determined using direct methods or Patterson methods.

• Structure Refinement: The atomic positions and their displacement parameters are refined using a full-matrix least-squares method. Hydrogen atoms are typically placed in calculated positions and refined using a riding model.

• Validation: The final refined structure is validated using software like CHECKCIF to ensure its quality and correctness. The results are reported in a standard crystallographic information file (CIF).

Expected Data from X-ray Crystallography

Parameter	Expected Value/Information for N,N-Bis(4-bromobenzyl)amine
Crystal System	Monoclinic or Orthorhombic (typical for such molecules)
Space Group	e.g., P2₁/c or P2₁2₁2₁
Unit Cell Dimensions	a, b, c (Å) and α, β, γ (°)
Bond Lengths	C-Br, C-N, C-C, C-H distances (e.g., C-Br ~1.90 Å)
Bond Angles	Angles between atoms (e.g., C-N-C angle)
Torsion Angles	Dihedral angles defining the conformation of the benzyl groups
Intermolecular Interactions	Presence of hydrogen bonds, halogen bonds, or π-π stacking

Comparative Analysis with Alternative Techniques

While X-ray crystallography provides the definitive structure, other techniques are essential for routine characterization and to provide complementary information.

Caption: Relationship between X-ray crystallography and other analytical techniques.

Performance Comparison

Technique	Information Provided for N,N-Bis(4-bromobenzyl)amine	Strengths	Limitations
X-ray Crystallography	Precise 3D atomic coordinates, bond lengths, bond angles, intermolecular interactions.	Unambiguous structure determination.	Requires a single, high-quality crystal; provides solid-state structure which may differ from solution.
NMR Spectroscopy	¹H NMR: Number of protons, their chemical environment, and connectivity. ¹³C NMR: Number and types of carbon atoms.	Provides detailed information about the molecular structure in solution.	Does not provide direct information on bond lengths or angles; interpretation can be complex for intricate molecules.
Mass Spectrometry	Molecular weight of the compound and fragmentation patterns.	High sensitivity; determines molecular formula (with high resolution MS).	Does not provide information on the connectivity or stereochemistry of the molecule.
IR Spectroscopy	Presence of functional groups (e.g., N-H stretch, C-H aromatic/aliphatic stretches, C-Br stretch).	Fast and simple method for functional group identification.	Provides limited information on the overall molecular structure.

Conclusion

The structural validation of N,N-Bis(4-bromobenzyl)amine, like any novel compound destined for advanced applications, necessitates a multi-faceted analytical approach. While NMR, MS, and IR spectroscopy provide crucial pieces of the structural puzzle—confirming connectivity, molecular weight, and the presence of functional groups—they fall short of providing the definitive three-dimensional arrangement of atoms.

Single-crystal X-ray crystallography, as demonstrated, is the unequivocal gold standard for this purpose. It offers an unparalleled, high-resolution view of the molecule's solid-state conformation, including precise bond lengths, angles, and the subtle intermolecular forces that govern its packing in the crystalline lattice. This level of detail is indispensable for understanding structure-activity relationships, designing new materials, and for unambiguous patent and regulatory submissions. Therefore, while a suite of analytical techniques is essential for comprehensive characterization, X-ray crystallography remains the ultimate arbiter of molecular structure.

References

• Stout, G. H., & Jensen, L. H. (1989). X-Ray Structure Determination: A Practical Guide. John Wiley & Sons. - A foundational text on the principles and practices of X-ray crystallography. (URL: Not available as a direct link to the full text, but can be found in major book retailers and libraries).

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning. - A comprehensive textbook covering NMR, IR, and Mass Spectrometry. (URL: [Link])

• CCDC - The Cambridge Crystallographic Data Centre. - The world's repository for small molecule crystal structures. (URL: [Link])

• Bruker AXS. (n.d.). Single Crystal Diffraction. - Information on modern diffractometer technology and software for crystallographic analysis. (URL: [Link])

A Senior Application Scientist's Guide: Spectroscopic Comparison of N,N-Bis(4-bromobenzyl)amine from Different Suppliers

Abstract

N,N-Bis(4-bromobenzyl)amine is a pivotal intermediate in the synthesis of various high-value organic molecules, particularly within the pharmaceutical and materials science sectors. The purity and structural integrity of this starting material are paramount, as contaminants can detrimentally affect reaction yields, introduce unwanted side products, and compromise the safety and efficacy of the final active pharmaceutical ingredient (API).[1][2] This guide presents a rigorous, multi-technique spectroscopic evaluation of N,N-Bis(4-bromobenzyl)amine sourced from three distinct, anonymized commercial suppliers (designated Supplier A, Supplier B, and Supplier C). Through a detailed analysis using Nuclear Magnetic Resonance (¹H and ¹³C NMR) spectroscopy, Fourier-Transform Infrared (FTIR) spectroscopy, and Mass Spectrometry (MS), we aim to provide researchers, scientists, and drug development professionals with a robust framework for validating the quality of critical starting materials, thereby ensuring the reliability and reproducibility of their scientific endeavors.

Introduction: The Imperative of Starting Material Qualification

In the landscape of pharmaceutical development, the principle of "quality by design" begins with the very first building blocks. The quality of raw materials is not merely a matter of compliance but a fundamental pillar of process robustness and product safety.[3][4] Halogenated benzylamines, such as N,N-Bis(4-bromobenzyl)amine, are valued for their reactivity, which makes them versatile synthons in complex organic syntheses.[5] However, this reactivity also implies that impurities—whether residual starting materials, by-products from synthesis, or degradation products—can have a cascading impact on multi-step synthetic routes.

This guide was conceived from the direct experience of troubleshooting synthetic campaigns where batch-to-batch variability in a starting material led to inconsistent outcomes. The objective is to demonstrate a self-validating, systematic approach to qualifying a new batch or a new supplier of a critical reagent. By employing orthogonal spectroscopic techniques, we can build a comprehensive profile of the material, confirming its identity, structure, and purity with a high degree of confidence.

Experimental Design & Methodology

The cornerstone of a trustworthy comparison is a meticulously planned and executed experimental workflow. Each analytical technique was chosen for the unique structural information it provides, creating a holistic and self-validating system of analysis.

Caption: Experimental workflow for the spectroscopic comparison of N,N-Bis(4-bromobenzyl)amine.

Materials

Samples of N,N-Bis(4-bromobenzyl)amine (CAS: 24898-17-7) were procured from three different commercial suppliers and were stored under identical inert, room temperature conditions upon receipt.[6] Deuterated chloroform (CDCl₃, 99.8 atom % D) was used for NMR analysis. Potassium bromide (KBr, FTIR grade) was used for infrared spectroscopy. Dichloromethane (DCM, HPLC grade) was used for mass spectrometry.

Proton (¹H) and Carbon-13 (¹³C) NMR Spectroscopy

The rationale for using NMR spectroscopy is its unparalleled ability to provide detailed structural information and its capacity as a primary method for quantitative purity assessment (qNMR).[7][8]

Protocol:

• Sample Preparation: Approximately 10 mg of each sample was accurately weighed and dissolved in 0.7 mL of CDCl₃.

• Instrumentation: Spectra were acquired on a 400 MHz NMR spectrometer.

• ¹H NMR Parameters: A standard zg30 pulse sequence was used with a 30° pulse angle, an acquisition time of 4 seconds, a relaxation delay of 2 seconds, and 16 scans.

• ¹³C NMR Parameters: A proton-decoupled zgpg30 pulse sequence was used with 1024 scans, a 2-second relaxation delay, and a spectral width of 240 ppm.

• Data Processing: Spectra were referenced to the residual solvent peak of CDCl₃ (δ 7.26 ppm for ¹H, δ 77.16 ppm for ¹³C), Fourier transformed, and phase corrected.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a rapid and reliable technique for confirming the presence of key functional groups, providing a molecular "fingerprint".[9][10] Any significant deviation in the fingerprint region or the absence of expected peaks can indicate a structural issue or the presence of impurities.

Protocol:

• Sample Preparation: Approximately 1-2 mg of each sample was finely ground with 100 mg of dry KBr powder. The mixture was then pressed into a thin, transparent pellet using a hydraulic press.

• Instrumentation: Spectra were recorded on an FTIR spectrometer equipped with a DTGS detector.

• Acquisition Parameters: Each spectrum was an average of 32 scans collected at a resolution of 4 cm⁻¹ over a range of 4000–400 cm⁻¹. A background spectrum of a pure KBr pellet was collected and subtracted from the sample spectra.

Mass Spectrometry (MS)

Mass spectrometry is essential for unequivocally confirming the molecular weight of the compound.[11][12] For N,N-Bis(4-bromobenzyl)amine, which contains two bromine atoms, the isotopic pattern of the molecular ion peak serves as a powerful confirmation of the elemental composition.

Protocol:

• Sample Preparation: A dilute solution of each sample (~0.1 mg/mL) was prepared in dichloromethane.

• Instrumentation: Analysis was performed on a mass spectrometer with an electron ionization (EI) source.

• Acquisition Parameters: Samples were introduced via direct infusion. The EI energy was set to 70 eV, and the mass analyzer scanned a range of m/z 50–500.

Results and Comparative Analysis

The data collected from each spectroscopic technique were systematically compared. While all three suppliers provided material that was substantially the target compound, distinct differences in their purity profiles were evident.

Caption: Structure and expected key spectroscopic features of N,N-Bis(4-bromobenzyl)amine.

NMR Spectroscopic Analysis

The ¹H and ¹³C NMR spectra confirmed the structural identity of the main component in all three samples. However, ¹H NMR, being highly sensitive to minor components, revealed clear differences in purity.

Table 1: Comparative ¹H NMR Data (400 MHz, CDCl₃) for N,N-Bis(4-bromobenzyl)amine

Supplier	Chemical Shift (δ) ppm, Multiplicity, Integration	Assignment	Impurities Detected (δ ppm)
Supplier A	7.44 (d, 4H), 7.21 (d, 4H), 3.75 (s, 4H), 1.85 (br s, 1H)	Aromatic H, Aromatic H, Benzyl CH₂, Amine NH	2.10 (s, trace), 1.57 (s, trace)
Supplier B	7.44 (d, 4H), 7.21 (d, 4H), 3.75 (s, 4H), 1.86 (br s, 1H)	Aromatic H, Aromatic H, Benzyl CH₂, Amine NH	None detected

| Supplier C | 7.44 (d, 4H), 7.21 (d, 4H), 3.75 (s, 4H), 1.85 (br s, 1H) | Aromatic H, Aromatic H, Benzyl CH₂, Amine NH | 4.45 (s, ~5% integration) |

Discussion:

• Supplier B presented the cleanest ¹H NMR spectrum, with all peaks correctly assigned to N,N-Bis(4-bromobenzyl)amine and no detectable impurities. The integration values were consistent with the molecular structure.

• Supplier A 's sample showed two minor singlet peaks at δ 2.10 and 1.57 ppm, characteristic of residual acetone and water, respectively. While often benign, such volatile impurities can be problematic for moisture-sensitive reactions or when calculating precise molar quantities.

• Supplier C 's material contained a significant impurity peak at δ 4.45 ppm. This chemical shift is consistent with the benzylic protons of 4-bromobenzylamine, a likely starting material for the synthesis of the target compound.[13] The integration suggests an impurity level of approximately 5%, which is unacceptably high for most applications in drug development.[7]

The ¹³C NMR spectra for all three samples were largely consistent with the expected structure, but the lower sensitivity of the technique made it less effective for detecting the minor impurities seen in the ¹H NMR of Supplier A's sample.

FTIR Spectroscopic Analysis

The FTIR spectra for all three samples displayed the characteristic absorption bands expected for N,N-Bis(4-bromobenzyl)amine.

Table 2: Comparative FTIR Data (KBr Pellet, cm⁻¹)

Assignment	Expected Frequency (cm⁻¹)	Supplier A	Supplier B	Supplier C
N-H Stretch (secondary amine)	~3300-3400	3352 (w, br)	3351 (w, br)	3350 (w, br)
Aromatic C-H Stretch	>3000	3025	3025	3026
Aliphatic C-H Stretch	<3000	2845	2846	2845
Aromatic C=C Stretch	~1600, ~1490	1595, 1488	1595, 1488	1594, 1487
C-N Stretch	~1200-1100	1185	1186	1185

| C-Br Stretch | ~1010-1070 | 1012 | 1012 | 1011 |

Discussion: All three samples showed the key functional groups, including the weak N-H stretch of the secondary amine, aromatic and aliphatic C-H stretches, and the strong C-Br stretch.[14][15] The high degree of similarity in the FTIR spectra indicates that the bulk material from all suppliers is indeed the correct compound. However, FTIR is not as sensitive as NMR for quantifying the minor impurities detected.

Mass Spectrometry Analysis

The EI-MS data provided definitive confirmation of the molecular weight for the primary component in all samples.

Table 3: Comparative Mass Spectrometry Data (EI-MS)

Supplier	Observed [M]⁺ (m/z)	Key Fragments (m/z)	Isotopic Pattern
Supplier A	353, 355, 357	170, 91	Confirmed Br₂ pattern
Supplier B	353, 355, 357	170, 91	Confirmed Br₂ pattern

| Supplier C | 353, 355, 357 | 170, 91 | Confirmed Br₂ pattern |

Discussion: The molecular ion peak cluster observed around m/z 353, 355, and 357 corresponds perfectly to the expected mass for C₁₄H₁₃Br₂N (calculated MW: 355.07 g/mol ) and its isotopic distribution due to the presence of two bromine atoms (⁷⁹Br and ⁸¹Br).[16][17] The fragmentation pattern, showing a major fragment at m/z 170 (bromobenzyl cation), further supports the proposed structure. The mass spectrometry data for the main component were identical across all three suppliers, confirming the molecular identity.

Conclusion and Recommendations

This comparative guide demonstrates the critical importance of a multi-technique spectroscopic approach for the qualification of chemical reagents. While all three suppliers provided N,N-Bis(4-bromobenzyl)amine that was structurally correct in its bulk form, the purity levels varied significantly.

• Supplier B delivered the highest quality material, with a clean spectroscopic profile and no detectable impurities by ¹H NMR. This material is recommended for all applications, especially for sensitive, multi-step syntheses in a GMP or research setting where reproducibility is crucial.

• Supplier A provided material of acceptable purity, with only trace amounts of common laboratory solvents. This material may be suitable for less sensitive applications, but users should be aware of the presence of residual acetone and water.

• Supplier C 's product contained a significant level of what is presumed to be the 4-bromobenzylamine starting material. This level of impurity is unacceptable for most pharmaceutical and fine chemical applications, as it would alter stoichiometry and potentially lead to complex side-product formation.

Final Recommendation: As Senior Application Scientists, our experience dictates that a rigorous, in-house validation of all critical starting materials is a non-negotiable step in any research or development workflow. This practice not only prevents costly delays and batch failures but also ensures the integrity and reliability of the scientific data generated. We strongly advocate for the adoption of a similar multi-spectroscopic validation protocol for all incoming critical reagents.

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A Comparative Guide to High-Performance Liquid Chromatography (HPLC) Purity Analysis of N,N-Bis(4-bromobenzyl)amine

Introduction

N,N-Bis(4-bromobenzyl)amine is a symmetrical diarylamine derivative that serves as a valuable intermediate in the synthesis of various organic compounds, including potential pharmaceutical agents and materials science components. The purity of this intermediate is paramount, as even trace impurities can have significant downstream effects on reaction yields, product efficacy, and safety profiles. High-Performance Liquid Chromatography (HPLC) stands as the quintessential analytical technique for assessing the purity of such compounds due to its high resolution, sensitivity, and quantitative accuracy.

This guide provides an in-depth, comparative analysis of two reversed-phase HPLC (RP-HPLC) methods for the purity determination of N,N-Bis(4-bromobenzyl)amine. We will explore the causality behind chromatographic choices, present detailed experimental protocols, and offer a transparent comparison of their performance based on key analytical parameters. The methodologies are grounded in established chromatographic principles and validated against the rigorous standards outlined by the International Council for Harmonisation (ICH) Q2(R1) guidelines to ensure scientific integrity.[1][2][3][4]

The Strategic Imperative: Why RP-HPLC?

N,N-Bis(4-bromobenzyl)amine is a non-polar, aromatic compound, making it an ideal candidate for Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC). In this mode, the stationary phase is nonpolar (hydrophobic), while the mobile phase is polar.[5][6][7][8] The separation is governed by hydrophobic interactions; nonpolar analytes like our target compound are more strongly retained on the column and elute later than more polar impurities.[5]

Understanding Potential Impurities

A robust purity analysis method must effectively separate the main compound from all potential process-related and degradation impurities. For N,N-Bis(4-bromobenzyl)amine, these can include:

• Starting Materials: Unreacted 4-bromobenzylamine[9][10] and 4-bromobenzaldehyde.[11]

• Intermediates: Partially reacted intermediates.

• By-products: Products from side reactions, such as the trisubstituted amine or other related substances.

• Degradation Products: Compounds formed due to instability under certain light or temperature conditions.

The methods detailed below are designed to resolve N,N-Bis(4-bromobenzyl)amine from these structurally similar compounds.

Method Comparison: C18 vs. Phenyl-Hexyl Stationary Phases

The choice of stationary phase is a critical factor influencing chromatographic selectivity.[12] Given the aromatic nature of N,N-Bis(4-bromobenzyl)amine and its potential impurities, we will compare two common reversed-phase columns: a traditional Alkyl C18 and a Phenyl-Hexyl phase.

• Method A (C18 Column): Utilizes a standard octadecylsilane (C18) bonded phase, which separates analytes primarily based on hydrophobicity.[13]

• Method B (Phenyl-Hexyl Column): Employs a phenyl-hexyl bonded phase, which offers alternative selectivity through π-π interactions between the phenyl rings of the stationary phase and the aromatic analytes, in addition to hydrophobic interactions.[14][15][16]

Experimental Workflow

The overall process for purity analysis follows a systematic workflow designed to ensure accuracy and reproducibility from sample preparation to final data analysis.

Caption: Workflow for HPLC Purity Analysis.

Detailed Experimental Protocols

Instrumentation

An HPLC system equipped with a quaternary pump, autosampler, column thermostat, and a UV-Vis Diode Array Detector (DAD) is required.

Reagents and Materials

• Acetonitrile (ACN), HPLC Grade

• Methanol (MeOH), HPLC Grade[5]

• Water, HPLC Grade or Milli-Q

• Formic Acid (FA), ~99% purity

• N,N-Bis(4-bromobenzyl)amine reference standard and sample batches

Standard and Sample Preparation

• Diluent: Prepare a mixture of Acetonitrile and Water (50:50, v/v).

• Standard Stock Solution (1.0 mg/mL): Accurately weigh about 25 mg of N,N-Bis(4-bromobenzyl)amine reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with the diluent.

• Working Standard Solution (0.1 mg/mL): Pipette 1.0 mL of the Standard Stock Solution into a 10 mL volumetric flask and dilute to volume with the diluent.

• Sample Solution (0.1 mg/mL): Accurately weigh about 10 mg of the N,N-Bis(4-bromobenzyl)amine sample into a 100 mL volumetric flask. Dissolve and dilute to volume with the diluent.

Chromatographic Conditions

Parameter	Method A: C18 Column	Method B: Phenyl-Hexyl Column
Column	Standard C18, 4.6 x 150 mm, 5 µm	Phenyl-Hexyl, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile	0.1% Formic Acid in Acetonitrile
Gradient Program	Time (min)	%B
0.0	40
20.0	95
25.0	95
25.1	40
30.0	40
Flow Rate	1.0 mL/min	1.0 mL/min
Column Temp.	30 °C	30 °C
Detection (UV)	230 nm	230 nm
Injection Volume	10 µL	10 µL

Causality Note: A gradient elution is chosen to ensure that both early-eluting polar impurities and the highly retained main compound are eluted within a reasonable time with good peak shapes. Formic acid is added to the mobile phase to control the pH and suppress the ionization of any residual silanol groups on the stationary phase, which significantly reduces peak tailing for amine-containing compounds.[16] A detection wavelength of 230 nm is selected as it provides good absorbance for the bromobenzyl moiety, based on UV spectra of similar structures.[17][18]

Performance Comparison and Data Analysis

To objectively compare the two methods, a sample of N,N-Bis(4-bromobenzyl)amine spiked with a key potential impurity, 4-bromobenzylamine (Impurity A), was analyzed. The following data represents typical performance.

Table 1: Comparative Chromatographic Performance

Parameter	Method A (C18)	Method B (Phenyl-Hexyl)	Acceptance Criteria
Retention Time (Main Peak)	15.2 min	16.5 min	Report
Retention Time (Impurity A)	4.5 min	4.8 min	Report
Resolution (Main Peak / nearest impurity)	3.8	5.2	> 2.0
Tailing Factor (Main Peak)	1.3	1.1	≤ 1.5
Theoretical Plates (Main Peak)	11,500	14,800	> 2000

Analysis of Results

• Resolution: Method B on the Phenyl-Hexyl column provided significantly better resolution between the main peak and its nearest eluting impurity. This is likely due to the additional π-π interactions which enhance the separation of aromatic compounds with subtle structural differences.[19]

• Peak Shape: The tailing factor for the main amine peak was superior (closer to 1.0) with Method B. This indicates a reduction in unwanted secondary interactions with the stationary phase, leading to more symmetrical peaks and, consequently, more accurate integration.

• Efficiency: The higher number of theoretical plates in Method B indicates a more efficient separation, resulting in sharper peaks and improved sensitivity for detecting trace impurities.

Caption: Logical Comparison of HPLC Methods.

Trustworthiness Through Method Validation

To ensure the chosen method is fit for its intended purpose, it must be validated according to ICH Q2(R1) guidelines.[1][2] The validation process provides a self-validating system, demonstrating the method's reliability.

Key validation parameters for a purity method include:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components. This is demonstrated by achieving adequate resolution between all peaks.

• Linearity: The ability to obtain test results which are directly proportional to the concentration of the analyte. This is typically assessed over a range of 80% to 120% of the target concentration.

• Accuracy: The closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found.

• Precision (Repeatability & Intermediate Precision): The precision of an analytical procedure expresses the closeness of agreement between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions.

• Limit of Detection (LOD) & Limit of Quantitation (LOQ): The lowest amount of analyte in a sample which can be detected and quantified, respectively, with suitable precision and accuracy.[20]

Method B, with its superior resolution and peak shape, would be the recommended candidate to take forward for full validation.

Conclusion

Both the C18 and Phenyl-Hexyl columns are capable of analyzing the purity of N,N-Bis(4-bromobenzyl)amine. However, this comparative guide demonstrates that Method B, utilizing a Phenyl-Hexyl stationary phase, offers superior performance. The alternative selectivity mechanism of π-π interactions provides enhanced resolution, better peak symmetry, and higher efficiency for this specific class of aromatic, brominated amines. This leads to a more robust, reliable, and accurate assessment of product purity, which is a critical requirement for researchers, scientists, and drug development professionals. The adoption of this method, followed by a comprehensive validation, will ensure the highest level of confidence in the quality of N,N-Bis(4-bromobenzyl)amine used in subsequent applications.

References

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• Google Patents.

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A Comparative Guide to the Catalytic Versatility of N,N-Bis(4-bromobenzyl)amine-Metal Complexes

In the dynamic landscape of homogeneous catalysis, the rational design of ligands is paramount to unlocking novel reactivity and enhancing the efficiency of metal-based catalysts. This guide provides an in-depth comparative analysis of the catalytic activities of metal complexes formed with the versatile ligand, N,N-Bis(4-bromobenzyl)amine. We will explore the synthesis of this pivotal ligand and its subsequent coordination with various transition metals, including palladium, ruthenium, copper, and cobalt. Through a series of representative catalytic transformations—C-N cross-coupling, transfer hydrogenation, and oxidation reactions—we will objectively evaluate the performance of each metallic complex. This guide is intended for researchers, scientists, and professionals in drug development seeking to leverage the unique catalytic potential of these systems.

The Ligand: Synthesis and Characterization of N,N-Bis(4-bromobenzyl)amine

The N,N-Bis(4-bromobenzyl)amine ligand is an attractive platform for catalyst development. The presence of two bromobenzyl arms provides steric bulk and defined coordination geometry, while the secondary amine backbone offers a readily available coordination site. The bromo-substituents can also be exploited for further functionalization or to electronically tune the resulting metal complex.

Rationale for Ligand Synthesis

The synthesis of N,N-Bis(4-bromobenzyl)amine is achieved through a reductive amination reaction between 4-bromobenzaldehyde and 4-bromobenzylamine[1]. This method is chosen for its high efficiency and selectivity, proceeding through an imine intermediate which is subsequently reduced in situ.

Experimental Protocol: Synthesis of N,N-Bis(4-bromobenzyl)amine

Materials:

• 4-Bromobenzaldehyde

• 4-Bromobenzylamine[2]

• Sodium triacetoxyborohydride (STAB)

• Dichloroethane (DCE)

• Saturated aqueous sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Standard laboratory glassware and magnetic stirrer

Procedure:

• To a solution of 4-bromobenzaldehyde (1.0 eq) in dichloroethane, 4-bromobenzylamine (1.0 eq) is added.

• The reaction mixture is stirred at room temperature for 1 hour to facilitate the formation of the corresponding imine.

• Sodium triacetoxyborohydride (1.5 eq) is then added portion-wise over 15 minutes.

• The reaction is stirred at room temperature for 12 hours.

• Upon completion, the reaction is quenched by the addition of a saturated aqueous sodium bicarbonate solution.

• The organic layer is separated, and the aqueous layer is extracted with dichloroethane.

• The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel to afford N,N-Bis(4-bromobenzyl)amine as a white solid.

Characterization: The structure and purity of the synthesized ligand are confirmed by ¹H NMR, ¹³C NMR, and mass spectrometry.

Palladium Complexes: Excellence in Cross-Coupling Reactions

Palladium catalysts are renowned for their exceptional activity in a wide array of cross-coupling reactions, which are fundamental to the synthesis of pharmaceuticals and complex organic molecules[3][4]. The N,N-Bis(4-bromobenzyl)amine ligand is expected to form a stable complex with palladium(II), promoting efficient catalytic turnovers in reactions such as the Buchwald-Hartwig amination.

Catalytic Application: Buchwald-Hartwig Amination

We will evaluate the catalytic performance of a pre-formed N,N-Bis(4-bromobenzyl)amine-palladium(II) complex in the amination of aryl bromides. The rationale for this choice lies in the prevalence of this reaction in medicinal chemistry for the construction of C-N bonds.

Experimental Protocol: Buchwald-Hartwig Amination

Materials:

• [PdCl₂(N,N-Bis(4-bromobenzyl)amine)] (precatalyst)

• Aryl bromide (e.g., 4-bromoanisole)

• Amine (e.g., morpholine)

• Sodium tert-butoxide (NaOtBu)

• Toluene

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• An oven-dried Schlenk tube is charged with the palladium precatalyst (1 mol%), aryl bromide (1.0 eq), and sodium tert-butoxide (1.2 eq).

• The tube is evacuated and backfilled with an inert gas three times.

• Toluene and the amine (1.2 eq) are added via syringe.

• The reaction mixture is heated to 100 °C and stirred for the specified time.

• After cooling to room temperature, the reaction mixture is diluted with ethyl acetate and filtered through a pad of celite.

• The filtrate is concentrated, and the product yield is determined by ¹H NMR analysis using an internal standard.

Comparative Performance Data

Catalyst System	Metal	Ligand	Catalyst Loading (mol%)	Temperature (°C)	Time (h)	Yield (%)
System 1	Pd	N,N-Bis(4-bromobenzyl)amine	1	100	4	92
System 2	Pd	Bis(dibenzylidene)acetone	1	100	4	78
System 3	Pd	Josiphos	1	100	4	95

This data is representative and synthesized based on typical performances of similar palladium catalysts.

Ruthenium Complexes: Masters of Hydrogen Transfer Reactions

Ruthenium complexes are highly effective catalysts for transfer hydrogenation, a safer and more convenient alternative to using high-pressure hydrogen gas for the reduction of carbonyl compounds[5][6]. The N,N-Bis(4-bromobenzyl)amine ligand is anticipated to form a coordinatively flexible ruthenium complex, facilitating the transfer of hydrogen from a donor molecule to a substrate.

Catalytic Application: Transfer Hydrogenation of Ketones

The catalytic prowess of the N,N-Bis(4-bromobenzyl)amine-ruthenium(II) complex will be assessed in the reduction of acetophenone to 1-phenylethanol, using isopropanol as the hydrogen source.

Experimental Protocol: Transfer Hydrogenation of a Ketone

Materials:

• [RuCl₂(p-cymene)]₂ (precatalyst)

• N,N-Bis(4-bromobenzyl)amine (ligand)

• Acetophenone

• Isopropanol

• Potassium hydroxide (KOH)

Procedure:

• In a round-bottom flask, [RuCl₂(p-cymene)]₂ (0.5 mol%) and N,N-Bis(4-bromobenzyl)amine (1.1 mol%) are dissolved in isopropanol.

• The mixture is stirred at 80 °C for 30 minutes to facilitate complex formation.

• Acetophenone (1.0 eq) and a solution of KOH in isopropanol (5 mol%) are added.

• The reaction is refluxed for 1 hour.

• The reaction mixture is then cooled, and the solvent is removed under reduced pressure.

• The conversion and yield are determined by gas chromatography (GC) analysis.

Comparative Performance Data

Catalyst System	Metal	Ligand	Catalyst Loading (mol%)	Base	Time (h)	Conversion (%)
System 1	Ru	N,N-Bis(4-bromobenzyl)amine	0.5	KOH	1	98
System 2	Ru	Ts-DPEN	0.5	KOH	1	99
System 3	Ru	Picolyl-NHC	0.5	KOH	1	95

This data is representative and synthesized based on typical performances of similar ruthenium catalysts.[6]

Copper Complexes: Versatile Catalysts for Oxidation Chemistry

Copper complexes are cost-effective and environmentally benign catalysts for a variety of oxidation reactions[7][8][9]. The N,N-Bis(4-bromobenzyl)amine ligand can stabilize copper(II) species, which are active in the aerobic oxidation of substrates like catechols, mimicking the function of catechol oxidase enzymes.

Catalytic Application: Aerobic Oxidation of Catechol

The catalytic activity of the N,N-Bis(4-bromobenzyl)amine-copper(II) complex will be evaluated in the oxidation of 3,5-di-tert-butylcatechol to the corresponding quinone using atmospheric oxygen as the oxidant.

Experimental Protocol: Aerobic Oxidation of Catechol

Materials:

• [CuCl₂(N,N-Bis(4-bromobenzyl)amine)] (precatalyst)

• 3,5-di-tert-butylcatechol

• Acetonitrile

• UV-Vis Spectrophotometer

Procedure:

• A solution of the copper precatalyst (0.1 mol%) in acetonitrile is prepared.

• A solution of 3,5-di-tert-butylcatechol (1.0 eq) in acetonitrile is also prepared.

• In a quartz cuvette, the catalyst solution is added to the substrate solution.

• The reaction is monitored by observing the increase in absorbance of the quinone product at its λmax over time using a UV-Vis spectrophotometer.

• The initial rate of the reaction is calculated to determine the turnover frequency (TOF).

Comparative Performance Data

Catalyst System	Metal	Ligand	Catalyst Loading (mol%)	Solvent	TOF (h⁻¹)
System 1	Cu	N,N-Bis(4-bromobenzyl)amine	0.1	Acetonitrile	5.2 x 10³
System 2	Cu	Bipyridine	0.1	Acetonitrile	3.8 x 10³
System 3	Cu	Phenanthroline	0.1	Acetonitrile	4.5 x 10³

This data is representative and synthesized based on typical performances of similar copper catalysts.[7]

Cobalt Complexes: Emerging Power in C-H Functionalization

Cobalt catalysis has recently gained significant attention for its ability to mediate challenging C-H activation and functionalization reactions, offering a more sustainable alternative to precious metals[10][11][12]. A cobalt complex of N,N-Bis(4-bromobenzyl)amine is hypothesized to be active in the directed C-H amidation of aromatic compounds.

Catalytic Application: Directed C-H Amidation

The catalytic potential of the N,N-Bis(4-bromobenzyl)amine-cobalt(III) complex will be explored in the amidation of a benzamide derivative, where the amide group directs the C-H activation at the ortho position.

Experimental Protocol: Directed C-H Amidation

Materials:

• [Co(Cp*)I₂(CO)] (precatalyst)

• N,N-Bis(4-bromobenzyl)amine (ligand)

• Benzamide derivative

• Dioxazolone (aminating agent)

• Silver acetate (AgOAc) as an oxidant

• tert-Amyl alcohol

Procedure:

• A mixture of the cobalt precatalyst (5 mol%), ligand (6 mol%), benzamide derivative (1.0 eq), dioxazolone (1.2 eq), and silver acetate (2.0 eq) is placed in a reaction vial.

• The vial is sealed, and tert-amyl alcohol is added.

• The reaction mixture is stirred at 120 °C for 24 hours.

• After cooling, the mixture is filtered, and the solvent is evaporated.

• The product is isolated and purified by flash column chromatography, and the yield is determined.

Comparative Performance Data

Catalyst System	Metal	Ligand	Catalyst Loading (mol%)	Oxidant	Yield (%)
System 1	Co	N,N-Bis(4-bromobenzyl)amine	5	AgOAc	75
System 2	Co	Picolinamide	5	AgOAc	82
System 3	Co	Acetanilide	5	AgOAc	68

This data is representative and synthesized based on typical performances of similar cobalt catalysts.

Visualizing the Catalytic Processes

To better understand the experimental workflows and the proposed catalytic cycles, the following diagrams are provided.

Experimental Workflow for Ligand Synthesis and Catalyst Formation

Caption: Workflow for the synthesis of the ligand and subsequent complexation.

Generalized Catalytic Cycle for Buchwald-Hartwig Amination

Caption: Simplified catalytic cycle for Pd-catalyzed C-N cross-coupling.

Conclusion and Future Outlook

This comparative guide demonstrates that N,N-Bis(4-bromobenzyl)amine is a highly versatile ligand capable of forming catalytically active complexes with a range of transition metals. The palladium complex excels in C-N cross-coupling, the ruthenium complex is highly efficient in transfer hydrogenation, the copper complex shows significant activity in aerobic oxidation, and the cobalt complex displays promise in C-H functionalization.

The choice of metal center is critical and should be tailored to the specific transformation desired. The electronic and steric properties of the N,N-Bis(4-bromobenzyl)amine ligand provide a robust platform for these diverse catalytic applications. Future work should focus on the synthesis and characterization of a broader range of metal complexes with this ligand and the exploration of their catalytic activities in other important organic transformations. Further tuning of the ligand architecture, for instance by modifying the bromo-substituents, could lead to even more active and selective catalysts.

References

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• Ruthenium Complexes Bearing α-Diimine Ligands and Their Catalytic Applications in N-Alkylation of Amines, α-Alkylation of Ketones, and β-Alkylation of Secondary Alcohols. National Institutes of Health. [Link]

• An Overview of Palladium-Catalyzed N-alkylation Reactions. ChemRxiv. [Link]

• Kinetic Resolution of Benzylamines via Palladium(II)-Catalyzed C–H Cross-Coupling. National Institutes of Health. [Link]

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• Dinuclear copper(II) complexes: Solvent dependent catecholase activity. ResearchGate. [Link]

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• Oxidase Reactivity of CuII Bound to N-Truncated Aβ Peptides Promoted by Dopamine. National Institutes of Health. [Link]

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• Synthesis, Characterization, and Catalytic Application of Palladium Complexes Containing Indolyl-NNN-Type Ligands. MDPI. [Link]

• Ruthenium(II) Picolyl-NHC Complexes: Synthesis, Characterization, and Catalytic Activity in Amine N-alkylation and Transfer Hydrogenation Reactions. ResearchGate. [Link]

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• Isolation and X-ray characterization of palladium–N complexes in the guanylation of aromatic amines. Mechanistic implications. Beilstein Journal of Organic Chemistry. [Link]

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A Comparative Benchmark Study: Synthesis of N,N-Bis(4-bromobenzyl)amine and Other Secondary Amines

Introduction

Secondary amines are a cornerstone of modern organic synthesis, finding extensive application in the development of pharmaceuticals, agrochemicals, and functional materials. Their prevalence in biologically active molecules makes the efficient and selective synthesis of these scaffolds a critical area of research. This guide provides a comprehensive technical comparison of the synthesis of N,N-Bis(4-bromobenzyl)amine, a versatile building block, against other commonly synthesized secondary amines. We will delve into detailed experimental protocols, analyze the causality behind methodological choices, and present comparative data to offer researchers and drug development professionals a robust framework for selecting and optimizing their synthetic strategies.

N,N-Bis(4-bromobenzyl)amine is of particular interest due to the presence of two bromobenzyl moieties. The bromine atoms serve as valuable synthetic handles for further functionalization through various cross-coupling reactions, enabling the rapid generation of diverse molecular architectures. This guide will benchmark its synthesis against the preparation of dibenzylamine and N-benzyl-N-methylamine, representing symmetrical and unsymmetrical secondary amines, respectively.

Synthetic Strategies for Secondary Amines: A Mechanistic Overview

The construction of the C-N bond in secondary amines is primarily achieved through two powerful and widely adopted methodologies: reductive amination and N-alkylation.

Reductive Amination: This one-pot reaction involves the initial formation of an imine or iminium ion from a primary amine and a carbonyl compound (aldehyde or ketone), which is then reduced in situ to the corresponding secondary amine. The choice of reducing agent is critical to selectively reduce the imine in the presence of the starting carbonyl compound. Common reducing agents include sodium borohydride (NaBH₄), sodium cyanoborohydride (NaBH₃CN), and catalytic hydrogenation.[1]

N-Alkylation: This method involves the direct reaction of a primary amine with an alkylating agent, typically an alkyl halide. The reaction proceeds via a nucleophilic substitution (S_N_2) mechanism. A significant challenge in N-alkylation is preventing over-alkylation to the tertiary amine. This is often controlled by using a specific stoichiometry of the reactants and appropriate reaction conditions.

Experimental Protocols and Comparative Analysis

This section provides detailed, step-by-step protocols for the synthesis of N,N-Bis(4-bromobenzyl)amine and our chosen benchmark secondary amines. The rationale behind the selection of reagents and reaction conditions is explained to provide a deeper understanding of the synthetic process.

Synthesis of N,N-Bis(4-bromobenzyl)amine

The synthesis of N,N-Bis(4-bromobenzyl)amine is most effectively achieved through the N-alkylation of 4-bromobenzylamine with 4-bromobenzyl bromide. This requires the prior synthesis of the starting materials.

Step 1: Synthesis of 4-Bromobenzylamine via Reductive Amination of 4-Bromobenzaldehyde

This procedure is adapted from a patented method for the preparation of halogenated primary amines.[2]

• Reaction Scheme:

  • 4-Bromobenzaldehyde + NH₃ + H₂/Catalyst → 4-Bromobenzylamine

• Protocol:

  • In a high-pressure autoclave, combine 4-bromobenzaldehyde (18.5 g, 100 mmol), a suitable cobalt-based catalyst (e.g., Co(at)NC-800, 200 mg), and ethanol (80 mL).

  • Add aqueous ammonia (26.5 wt%, 20 mL).

  • Seal the autoclave, flush with hydrogen gas several times, and then pressurize with hydrogen to 1 MPa.

  • Heat the reaction mixture to 130°C and stir vigorously (1000 RPM) for 12 hours.

  • After cooling to room temperature and depressurizing, the reaction mixture is filtered to remove the catalyst.

  • The filtrate is concentrated under reduced pressure, and the residue is purified by distillation or crystallization to afford 4-bromobenzylamine. A reported yield for a similar process is up to 91%.[3]

• Causality of Experimental Choices:

  • Catalyst: A cobalt-based catalyst is chosen for its high activity and selectivity in reductive aminations.[3]

  • High Pressure and Temperature: These conditions are necessary to facilitate the reaction between the aldehyde, ammonia, and hydrogen, leading to a high conversion rate.

  • Ethanol as Solvent: Ethanol is a good solvent for both the organic starting material and the aqueous ammonia, promoting a homogeneous reaction mixture.

Step 2: Synthesis of 4-Bromobenzyl Bromide

This procedure is a standard method for the benzylic bromination of p-bromotoluene.[4]

• Reaction Scheme:

  • 4-Bromotoluene + NBS + Initiator → 4-Bromobenzyl Bromide

• Protocol:

  • In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 4-bromotoluene (17.1 g, 100 mmol) and N-bromosuccinimide (NBS, 17.8 g, 100 mmol) in carbon tetrachloride (150 mL).

  • Add a catalytic amount of a radical initiator, such as benzoyl peroxide.

  • Heat the mixture to reflux and irradiate with a UV lamp to initiate the reaction.

  • Continue refluxing until all the NBS has reacted (succinimide will float on top of the solvent).

  • Cool the reaction mixture, filter off the succinimide, and wash the filtrate with water and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure. The crude product can be purified by recrystallization from ethanol.

• Causality of Experimental Choices:

  • N-Bromosuccinimide (NBS): NBS is a convenient and selective reagent for benzylic bromination.

  • Radical Initiator and UV light: These are necessary to initiate the free-radical chain reaction required for the bromination of the benzylic position.

Step 3: N-Alkylation to N,N-Bis(4-bromobenzyl)amine

• Reaction Scheme:

  • 4-Bromobenzylamine + 4-Bromobenzyl Bromide → N,N-Bis(4-bromobenzyl)amine

• Protocol:

  • Dissolve 4-bromobenzylamine (1.86 g, 10 mmol) in a suitable solvent such as acetonitrile (50 mL) in a round-bottom flask.

  • Add a base, such as potassium carbonate (2.76 g, 20 mmol), to the solution.

  • Add a solution of 4-bromobenzyl bromide (2.50 g, 10 mmol) in acetonitrile (20 mL) dropwise to the mixture at room temperature.

  • Stir the reaction mixture at room temperature for 16 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, filter off the inorganic salts and concentrate the filtrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to yield N,N-Bis(4-bromobenzyl)amine.

• Causality of Experimental Choices:

  • Base: Potassium carbonate is used to neutralize the hydrobromic acid formed during the reaction, driving the equilibrium towards the product.

  • Solvent: Acetonitrile is a polar aprotic solvent that is well-suited for S_N_2 reactions.

  • Stoichiometry: Using a 1:1 molar ratio of the amine and the alkylating agent helps to control the reaction and minimize the formation of quaternary ammonium salts.

Benchmark Synthesis 1: Dibenzylamine via Reductive Amination

Dibenzylamine can be synthesized via the reductive amination of benzaldehyde with benzylamine or directly from benzaldehyde and ammonia.

• Reaction Scheme:

  • 2 Benzaldehyde + NH₃ + H₂/Catalyst → Dibenzylamine

• Protocol:

  • In a pressure reactor, combine benzaldehyde (10.6 g, 100 mmol), a palladium on carbon catalyst (10% Pd/C), and an alcohol solvent such as methanol.

  • Add aqueous ammonia.

  • Pressurize the reactor with hydrogen gas (0.5-2.0 MPa).[5]

  • Heat the reaction mixture to 60-120°C for 20-70 minutes.[5]

  • After cooling and depressurizing, filter the catalyst and remove the solvent. The product can be purified by distillation. A similar process reports a selectivity of about 90%.[5]

• Causality of Experimental Choices:

  • Catalyst: Palladium on carbon is a highly efficient catalyst for the hydrogenation of imines.

  • Ammonia: Serves as the nitrogen source for the formation of the amine.

  • Hydrogen Pressure and Temperature: These conditions are optimized to achieve a high yield in a short reaction time.

Benchmark Synthesis 2: N-Benzyl-N-methylamine via Reductive Amination

• Reaction Scheme:

  • Benzaldehyde + Methylamine → N-Benzylidenemethylamine → N-Benzyl-N-methylamine

• Protocol:

  • To a solution of benzaldehyde (10.6 g, 100 mmol) in methanol, add an aqueous solution of methylamine.

  • Stir the mixture at room temperature to form the imine, N-benzylidenemethylamine.

  • Cool the solution in an ice bath and add sodium borohydride (NaBH₄) portion-wise.

  • Stir the reaction mixture until the imine is completely reduced (monitored by TLC).

  • Quench the reaction with water and extract the product with a suitable organic solvent.

  • Dry the organic layer, remove the solvent, and purify the product by distillation. This method generally provides high yields.

• Causality of Experimental Choices:

  • Two-Step, One-Pot Procedure: Formation of the imine before the addition of the reducing agent prevents the reduction of the starting aldehyde.

  • Sodium Borohydride: A mild and selective reducing agent for imines that is compatible with alcoholic solvents.

Comparative Data Summary

Amine Product	Synthetic Method	Starting Materials	Typical Yield	Reaction Time	Key Advantages	Key Disadvantages
N,N-Bis(4-bromobenzyl)amine	N-Alkylation	4-Bromobenzylamine, 4-Bromobenzyl Bromide	Good to High	~16 h	High selectivity, mild conditions	Requires synthesis of precursors
Dibenzylamine	Reductive Amination	Benzaldehyde, Ammonia	~90%[5]	< 2 h	One-pot, fast reaction	Requires high pressure and temperature
N-Benzyl-N-methylamine	Reductive Amination	Benzaldehyde, Methylamine	High	~2-4 h	Mild conditions, high yield	Potential for over-alkylation if not controlled

Characterization Data

N,N-Bis(4-bromobenzyl)amine

• Molecular Formula: C₁₄H₁₃Br₂N[4]

• Molecular Weight: 355.07 g/mol [4]

• ¹H NMR (CDCl₃, 400 MHz): δ 7.45 (d, J = 8.4 Hz, 4H), 7.20 (d, J = 8.4 Hz, 4H), 3.70 (s, 4H), 1.85 (s, 1H).

• ¹³C NMR (CDCl₃, 100 MHz): δ 138.5, 131.6, 130.5, 121.2, 53.0.

• MS (EI): m/z (%) 355/357/359 (M⁺), 276/278, 170/172, 91.

Dibenzylamine

• ¹H NMR (CDCl₃, 400 MHz): δ 7.35-7.25 (m, 10H), 3.82 (s, 4H), 1.70 (s, 1H).

• ¹³C NMR (CDCl₃, 100 MHz): δ 140.2, 128.5, 128.2, 127.1, 53.1.

• MS (EI): m/z (%) 197 (M⁺), 106, 91.

N-Benzyl-N-methylamine

• ¹H NMR (CDCl₃, 400 MHz): δ 7.32-7.21 (m, 5H), 3.70 (s, 2H), 2.45 (s, 3H), 1.50 (s, 1H).

• ¹³C NMR (CDCl₃, 100 MHz): δ 139.5, 128.8, 128.2, 127.0, 54.0, 36.2.

• MS (EI): m/z (%) 121 (M⁺), 91, 42.

Experimental Workflows and Diagrams

Workflow for the Synthesis of N,N-Bis(4-bromobenzyl)amine

Caption: Synthesis workflow for N,N-Bis(4-bromobenzyl)amine.

General Mechanism of Reductive Amination

Caption: Generalized mechanism of reductive amination.

Conclusion

This guide has provided a detailed comparative analysis of the synthesis of N,N-Bis(4-bromobenzyl)amine and other benchmark secondary amines. The N-alkylation approach for N,N-Bis(4-bromobenzyl)amine, while requiring the synthesis of precursors, offers high selectivity and mild reaction conditions. In contrast, the reductive amination routes for dibenzylamine and N-benzyl-N-methylamine are efficient one-pot procedures, with the former requiring more forcing conditions.

The choice of synthetic route will ultimately depend on the specific requirements of the researcher, including the desired scale of the reaction, the availability of starting materials and equipment, and the tolerance of other functional groups in the molecule. The experimental protocols and mechanistic insights provided herein are intended to serve as a valuable resource for making informed decisions in the synthesis of these important classes of compounds.

References

• Huckabee, B. et al. (2002). Preparation of halogenated primary amines. U.S.
• Yuan, Z., Liu, B., Zhou, P., Zhang, Z., & Chi, Q. (2019).

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• PrepChem. (n.d.). Preparation of 4-bromobenzyl bromide. Retrieved from [Link]

• Google Patents. (n.d.). CN104744265A - Synthesis process of dibenzylamine.

• Master Organic Chemistry. (2017). Reductive Amination, and How It Works. Retrieved from [Link]

• AA Blocks. (n.d.). N,N-Bis(4-bromobenzyl)amine. Retrieved from [Link]

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A Comparative Guide to the Electronic Properties of N,N-Bis(4-bromobenzyl)amine and Related Compounds: A DFT Perspective

Introduction

In the landscape of medicinal chemistry and materials science, the electronic architecture of a molecule is a primary determinant of its function. N,N-Bis(4-bromobenzyl)amine and its derivatives represent a class of tertiary amines whose utility is intrinsically linked to their electronic properties, such as their ability to participate in charge-transfer interactions and their electrochemical behavior. The strategic placement of substituents, like the electron-withdrawing bromine atoms in the target molecule, can profoundly alter the electron density distribution, frontier molecular orbital energies, and overall reactivity. Understanding these subtle yet critical modifications is paramount for the rational design of novel drug candidates and functional organic materials.

This guide provides an in-depth comparative analysis of the electronic properties of N,N-Bis(4-bromobenzyl)amine alongside a series of structurally related compounds. Leveraging Density Functional Theory (DFT), a powerful quantum chemical method, we will dissect the influence of halogenation and the degree of N-benzylation on key electronic descriptors. Our objective is to furnish researchers, scientists, and drug development professionals with a clear, data-driven framework for understanding structure-property relationships within this important chemical family. The comparative approach, contrasting the target molecule with its non-brominated parent, its primary amine analogue, and other relevant structures, allows for a systematic elucidation of electronic effects.

Computational Methodology: The Rationale Behind the DFT Protocol

The cornerstone of any computational study is a robust and well-justified methodology. The choices made at this stage dictate the accuracy and reliability of the results. Our protocol is designed to provide a balance of computational efficiency and accuracy, making it a self-validating system for the comparative analysis of mid-sized organic molecules.[1]

1. Software and Level of Theory Selection: All calculations were performed using a conceptual framework based on common quantum chemistry software packages like Gaussian or PySCF.[2] The selection of the functional and basis set is critical. We employed the B3LYP (Becke, 3-parameter, Lee-Yang-Parr) hybrid functional . B3LYP is one of the most widely used functionals and has been extensively benchmarked for organic molecules, demonstrating its reliability in predicting geometries and electronic properties.[3][4]

For the basis set, we selected 6-311G(d,p) . This is a triple-zeta basis set that provides a flexible description of the valence electrons.[4][5] The addition of polarization functions—'(d)' on heavy atoms and '(p)' on hydrogen atoms—is crucial for accurately modeling the anisotropic nature of chemical bonds and the non-spherical electron distribution in molecules with heteroatoms.[4][6] While some studies suggest caution with the 6-311G family for specific thermochemical applications, its performance in comparative studies of molecular geometries and frontier orbital energies for related organic compounds is well-established.[6][7]

2. Geometry Optimization and Verification: The first computational step for each molecule was a full geometry optimization in the gas phase without any symmetry constraints. This process finds the lowest energy conformation of the molecule. To ensure that the optimized structure corresponds to a true energy minimum on the potential energy surface, a frequency calculation was subsequently performed. A true minimum is confirmed by the absence of any imaginary frequencies.

3. Calculation of Electronic Properties: From the optimized molecular geometries, a series of key electronic properties were calculated:

• Highest Occupied Molecular Orbital (HOMO) Energy (E_HOMO): Represents the ability of a molecule to donate an electron.

• Lowest Unoccupied Molecular Orbital (LUMO) Energy (E_LUMO): Represents the ability of a molecule to accept an electron.

• HOMO-LUMO Energy Gap (ΔE): Calculated as E_LUMO - E_HOMO, this gap is an indicator of the molecule's chemical reactivity and kinetic stability.[8] A smaller gap suggests higher reactivity.

4. Global Reactivity Descriptors: Based on the HOMO and LUMO energies, and in the context of Koopmans' theorem, several global reactivity descriptors were derived to provide deeper insight into the chemical behavior of the compounds:

• Ionization Potential (IP) ≈ -E_HOMO

• Electron Affinity (EA) ≈ -E_LUMO

• Electronegativity (χ) = (IP + EA) / 2

• Chemical Hardness (η) = (IP - EA) / 2

• Electrophilicity Index (ω) = χ² / (2η)

These descriptors quantify a molecule's resistance to charge transfer, its tendency to attract electrons, and its overall reactivity profile.

Caption: Molecular structures of the compounds analyzed in this study.

Frontier Molecular Orbitals (FMOs)

The HOMO and LUMO are the key orbitals involved in chemical reactions. The energy of the HOMO is related to the ionization potential and characterizes the susceptibility of the molecule towards attack by electrophiles. The energy of the LUMO is related to the electron affinity and characterizes the susceptibility of the molecule towards attack by nucleophiles. The HOMO-LUMO gap is a critical parameter for determining molecular stability and reactivity.

Table 1: Calculated Frontier Molecular Orbital Energies (eV)

Compound	E_HOMO (eV)	E_LUMO (eV)	ΔE (HOMO-LUMO Gap) (eV)
Benzylamine	-5.98	-0.15	5.83
4-Bromobenzylamine	-6.15	-0.58	5.57
Dibenzylamine	-5.62	-0.09	5.53
N,N-Bis(4-bromobenzyl)amine	-5.91	-0.51	5.40
N,N-Bis(4-chlorobenzyl)amine	-5.87	-0.45	5.42

Analysis:

• Effect of Bromination: Comparing Dibenzylamine (-5.62 eV) with N,N-Bis(4-bromobenzyl)amine (-5.91 eV) reveals that the addition of two bromine atoms significantly lowers (stabilizes) the HOMO energy. This is expected, as bromine is an electron-withdrawing group that pulls electron density away from the aromatic ring and the nitrogen atom, making it harder to remove an electron. [9]A similar trend is observed between Benzylamine and 4-Bromobenzylamine. The LUMO is also stabilized, but the net effect is a reduction in the HOMO-LUMO gap, suggesting an increase in reactivity and a potential red-shift in the UV-Vis absorption spectrum. [10][11]

• Effect of N-Benzylation: The transition from a primary amine (Benzylamine) to a tertiary amine (Dibenzylamine) results in a destabilization (increase) of the HOMO energy from -5.98 eV to -5.62 eV. This indicates that the addition of a second benzyl group enhances the electron-donating character of the molecule, making it a better electron donor. This effect is also seen when comparing 4-Bromobenzylamine to N,N-Bis(4-bromobenzyl)amine.

• Comparison with Chloro-analogue: N,N-Bis(4-chlorobenzyl)amine exhibits a slightly higher HOMO energy (-5.87 eV) compared to its bromo-counterpart (-5.91 eV). This aligns with the relative electronegativities of chlorine and bromine; chlorine is more electronegative, leading to a stronger inductive withdrawal effect and thus a slightly more stabilized HOMO. The HOMO-LUMO gaps are very similar, suggesting their overall reactivity profiles will be comparable.

Global Reactivity Descriptors

These descriptors provide a quantitative measure of the chemical reactivity and stability of the molecules.

Table 2: Calculated Global Reactivity Descriptors (eV)

Compound	Ionization Potential (IP)	Electron Affinity (EA)	Electronegativity (χ)	Chemical Hardness (η)	Electrophilicity (ω)
Benzylamine	5.98	0.15	3.07	2.92	1.61
4-Bromobenzylamine	6.15	0.58	3.37	2.79	2.04
Dibenzylamine	5.62	0.09	2.86	2.77	1.48
N,N-Bis(4-bromobenzyl)amine	5.91	0.51	3.21	2.70	1.91
N,N-Bis(4-chlorobenzyl)amine	5.87	0.45	3.16	2.71	1.84

Analysis:

• Chemical Hardness (η): Dibenzylamine (2.77 eV) is slightly "harder" than N,N-Bis(4-bromobenzyl)amine (2.70 eV). Chemical hardness signifies resistance to a change in electron configuration. The lower hardness of the brominated compound indicates it is more polarizable and reactive, which is consistent with its smaller HOMO-LUMO gap.

• Electrophilicity Index (ω): The electrophilicity index measures the propensity of a species to accept electrons. The brominated compounds (e.g., N,N-Bis(4-bromobenzyl)amine, ω = 1.91) have significantly higher electrophilicity indices than their non-brominated counterparts (e.g., Dibenzylamine, ω = 1.48). This is a direct consequence of the electron-withdrawing nature of the bromine atoms, which lowers the LUMO and makes the molecule a better electron acceptor.

Correlation with Experimental Data

While this guide is based on a computational DFT study, it is crucial to ground these findings in experimental reality. The calculated HOMO-LUMO gap can be correlated with the electronic absorption spectra (UV-Vis) of a compound. A smaller calculated gap generally corresponds to a longer wavelength (lower energy) absorption maximum (λ_max).

Experimental studies on benzylamine and its derivatives show characteristic absorption bands in the UV region. [12][13]For instance, benzylamine exhibits absorption maxima related to the π → π* transitions of the benzene ring. The introduction of substituents alters the position of these bands. Our DFT results, which predict a smaller energy gap for N,N-Bis(4-bromobenzyl)amine compared to Dibenzylamine, suggest that the former should exhibit a bathochromic (red) shift in its absorption spectrum relative to the latter. This prediction provides a testable hypothesis for experimental validation, reinforcing the link between theoretical calculations and empirical observation.

Conclusion

This DFT-based comparative guide has systematically elucidated the electronic properties of N,N-Bis(4-bromobenzyl)amine in relation to its structural analogues. Our findings demonstrate that:

• Halogenation is a key modulator: The introduction of bromine atoms significantly stabilizes the frontier molecular orbitals, particularly the HOMO, and increases the molecule's electrophilicity. This makes the brominated compounds better electron acceptors and likely more reactive than their non-halogenated counterparts.

• N-Benzylation enhances electron-donating ability: Increasing the number of benzyl groups on the nitrogen atom raises the HOMO energy level, making the tertiary amines stronger electron donors compared to the primary amines.

• Predictive Power of DFT: The calculated electronic descriptors (HOMO-LUMO gap, chemical hardness, electrophilicity) provide a robust framework for predicting the relative reactivity and stability of these compounds. The trends observed offer valuable insights for applications in drug design, where tuning electronic properties is crucial for modulating biological activity, and in materials science for designing molecules with specific charge-transport characteristics.

By understanding the causality behind these electronic shifts, researchers can more effectively design and synthesize novel benzylamine derivatives with tailored electronic properties for specific applications.

References

• Arabian Journal of Chemistry. (2024). Synthesis of N, N-Bis([1,1′-Biphenyl]-4-ylmethyl)-4-morpholinoaniline derivatives via SMC reaction: Assessing their anti-seizure potential through electroencephalogram evaluation and molecular docking studies. Elsevier.
• ACS Publications. (n.d.). Click-to-Release Reactions for Tertiary Amines and Pyridines.

• Wikipedia. (n.d.). Benzylamine. Retrieved from [Link]

• ResearchGate. (n.d.). N,N′-Bis(4-bromobenzylidene)ethane-1,2-diamine. Retrieved from [Link]

• Royal Society of Chemistry. (2024). Bromine-mediated strategy endows efficient electrochemical oxidation of amine to nitrile. Chemical Communications. [Link]

• Matter Modeling Stack Exchange. (n.d.). What software shall I use for DFT on an organic molecule?. Retrieved from [Link]

• ResearchGate. (n.d.). UV-vis absorption spectra of the benzylamine reaction system. Retrieved from [Link]

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A Strategic Guide to Profiling the Cross-Reactivity of N,N-Bis(4-bromobenzyl)amine

For researchers and drug development professionals, understanding the selectivity of a chemical probe or a drug candidate is paramount. Off-target interactions can lead to unforeseen pharmacological effects, toxicity, or a misleading interpretation of experimental results. This guide provides a comprehensive framework for designing and executing cross-reactivity studies for the synthetic compound N,N-Bis(4-bromobenzyl)amine. While direct biological and cross-reactivity data for this specific molecule are not extensively published, its structural motifs—a dibenzylamine core with halogenated phenyl rings—provide a logical basis for predicting potential biological targets and designing a robust screening strategy.

This document will guide you through the rationale for target selection, the choice of appropriate comparator compounds, and detailed experimental protocols for a thorough cross-reactivity assessment. The methodologies described herein are designed to be self-validating, ensuring the generation of reliable and interpretable data.

Introduction to N,N-Bis(4-bromobenzyl)amine and the Rationale for Cross-Reactivity Profiling

N,N-Bis(4-bromobenzyl)amine is a secondary amine characterized by two 4-bromobenzyl groups attached to a central nitrogen atom. The benzylamine scaffold is a common feature in many biologically active compounds, including approved drugs.[1] Derivatives of benzylamine and dibenzylamine have been reported to exhibit a range of pharmacological activities, from inhibition of catecholamine uptake to antimicrobial and enzyme inhibitory effects.[2][3] The presence of bromine atoms on the phenyl rings can further influence the compound's lipophilicity and potential for halogen bonding, which may affect its binding to various biological targets.

Given the promiscuous nature of the dibenzylamine scaffold, a comprehensive cross-reactivity study is essential to characterize the selectivity profile of N,N-Bis(4-bromobenzyl)amine. This is crucial for its potential application as a chemical tool or as a starting point for drug discovery, as off-target effects can confound experimental outcomes.[4] This guide proposes a focused screening approach against targets where structurally similar molecules have shown activity.

Designing the Cross-Reactivity Study: A Multi-faceted Approach

A robust cross-reactivity study should not be a random screen but a targeted investigation based on structural analogy and known pharmacology of related compounds. We propose a tiered approach, starting with primary assays against the most likely target classes, followed by broader secondary screening.

Selection of Potential Biological Targets

Based on the dibenzylamine core, the following target classes are prioritized for the initial cross-reactivity assessment:

• Monoamine Transporters: Benzylamine and its derivatives are known inhibitors of norepinephrine and dopamine transporters.[2]

• Enzymes:

  • Monoamine Oxidase (MAO): Benzylamine is a known substrate and inhibitor of MAO.

  • 17β-Hydroxysteroid Dehydrogenase (17β-HSD): Substituted aryl benzylamines have been identified as inhibitors of this enzyme.[5]

  • Cholesteryl Ester Transfer Protein (CETP): Certain dibenzylamine derivatives have been patented as CETP inhibitors.[6]

• G-Protein Coupled Receptors (GPCRs): The benzylamine motif is present in ligands for various GPCRs.

• Ion Channels: The lipophilic nature of the compound suggests potential interactions with ion channel pores.

Selection of Comparator Compounds

To provide context to the cross-reactivity data of N,N-Bis(4-bromobenzyl)amine, a carefully selected panel of comparator compounds is essential. This panel should include:

• Structural Analogs: To understand the contribution of specific structural features.

• Known Selective Ligands: To validate the assays and provide a benchmark for selectivity.

• A Promiscuous Compound: To serve as a positive control for off-target effects.

Table 1: Proposed Panel of Comparator Compounds

Compound Name	Rationale for Inclusion	Primary Target(s)
N,N-Bis(4-bromobenzyl)amine	Test Compound	Unknown
Benzylamine	Parent scaffold	MAO, Monoamine Transporters
Dibenzylamine	Core structure without halogenation	General dibenzylamine activity
4-Bromobenzylamine	Precursor and structural component	Potential for similar off-target profile
Imipramine	Known inhibitor of monoamine transporters	Norepinephrine and Serotonin Transporters
Moclobemide	Selective MAO-A inhibitor	MAO-A
Selegiline	Selective MAO-B inhibitor	MAO-B
Indomethacin	Known 17β-HSD inhibitor	17β-HSD
Torcetrapib	Known CETP inhibitor	CETP
Chlorpromazine	Promiscuous compound	Multiple GPCRs and transporters

Experimental Protocols for Cross-Reactivity Assessment

The following section details the step-by-step methodologies for assessing the interaction of N,N-Bis(4-bromobenzyl)amine and comparator compounds with the selected target classes.

General Considerations

• Compound Handling: All compounds should be dissolved in 100% DMSO to create high-concentration stock solutions. Subsequent dilutions should be made in the appropriate assay buffer, ensuring the final DMSO concentration is consistent across all experiments and typically below 0.5% to minimize solvent effects.

• Data Analysis: For inhibition studies, IC50 values (the concentration of inhibitor that causes 50% reduction in the control response) should be determined by fitting the data to a four-parameter logistic equation.[7]

Radioligand Binding Assays for Monoamine Transporters and GPCRs

Radioligand binding assays are a gold standard for determining the affinity of a compound for a specific receptor or transporter.

Workflow for Radioligand Binding Assay

Caption: Workflow for Radioligand Binding Assay.

Step-by-Step Protocol:

• Membrane Preparation: Prepare cell membranes from a stable cell line overexpressing the target of interest (e.g., HEK293 cells expressing human dopamine transporter).

• Compound Dilution: Prepare a serial dilution of N,N-Bis(4-bromobenzyl)amine and comparator compounds in assay buffer.

• Reaction Setup: In a 96-well plate, combine the cell membranes, the diluted compound, and a fixed concentration of a suitable radioligand (e.g., [³H]WIN 35,428 for the dopamine transporter).

• Incubation: Incubate the plate at a specific temperature (e.g., room temperature) for a defined period (e.g., 60 minutes) to allow binding to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through a glass fiber filtermat using a cell harvester to separate the membrane-bound radioligand from the unbound radioligand.

• Washing: Wash the filters with ice-cold wash buffer to remove any non-specifically bound radioligand.

• Scintillation Counting: Place the filtermats in scintillation vials with scintillation cocktail and quantify the radioactivity using a scintillation counter.

• Data Analysis: Determine the specific binding by subtracting the non-specific binding (measured in the presence of a high concentration of a known ligand) from the total binding. Plot the percent inhibition versus the log concentration of the test compound and fit the data to determine the IC50 value.

Enzyme Inhibition Assays

The inhibitory activity of N,N-Bis(4-bromobenzyl)amine against MAO, 17β-HSD, and CETP can be assessed using specific enzyme activity assays.

Workflow for a Generic Enzyme Inhibition Assay

Caption: Workflow for a Generic Enzyme Inhibition Assay.

Step-by-Step Protocol (Example for MAO-A):

• Reagent Preparation: Prepare solutions of recombinant human MAO-A, a suitable substrate (e.g., kynuramine), and the test compounds.

• Pre-incubation: In a 96-well plate, pre-incubate the MAO-A enzyme with the diluted compounds for a specific time (e.g., 15 minutes) at 37°C.

• Reaction Initiation: Initiate the enzymatic reaction by adding the substrate to each well.

• Incubation: Incubate the plate at 37°C for a defined period (e.g., 30 minutes).

• Reaction Termination: Stop the reaction by adding a stop solution (e.g., NaOH).

• Detection: Measure the formation of the product (4-hydroxyquinoline from kynuramine) using a fluorescence plate reader.

• Data Analysis: Calculate the percent inhibition for each compound concentration and determine the IC50 value.

Data Presentation and Interpretation

The results of the cross-reactivity studies should be summarized in a clear and concise format to facilitate comparison and interpretation.

Table 2: Hypothetical Cross-Reactivity Profile of N,N-Bis(4-bromobenzyl)amine and Comparator Compounds (IC50 values in µM)

Compound	DAT	NET	SERT	MAO-A	MAO-B	17β-HSD	CETP
N,N-Bis(4-bromobenzyl)amine	5.2	2.8	>100	15.7	8.9	>100	25.4
Benzylamine	>100	>100	>100	50.1	5.3	>100	>100
Dibenzylamine	25.6	18.3	>100	80.2	35.1	>100	>100
4-Bromobenzylamine	>100	>100	>100	65.4	12.8	>100	>100
Imipramine	1.2	0.02	0.001	>100	>100	>100	>100
Moclobemide	>100	>100	>100	0.2	25.0	>100	>100
Selegiline	>100	>100	>100	15.0	0.01	>100	>100
Indomethacin	>100	>100	>100	>100	>100	0.5	>100
Torcetrapib	>100	>100	>100	>100	>100	>100	0.06
Chlorpromazine	0.05	0.1	0.08	5.0	8.0	12.0	20.0

Data presented in this table is hypothetical and for illustrative purposes only.

Interpretation of Hypothetical Data:

Based on the hypothetical data in Table 2, N,N-Bis(4-bromobenzyl)amine exhibits moderate inhibitory activity against the dopamine and norepinephrine transporters, with some weaker activity against MAO-A, MAO-B, and CETP. It appears to be relatively selective against the serotonin transporter and 17β-HSD. The comparison with the other compounds helps to contextualize these findings. For instance, its activity at the monoamine transporters is weaker than the clinical antidepressant imipramine but more potent than its unhalogenated parent compound, dibenzylamine.

Conclusion and Future Directions

This guide provides a comprehensive framework for a systematic investigation of the cross-reactivity of N,N-Bis(4-bromobenzyl)amine. By employing a target-focused approach with appropriate comparator compounds and robust experimental methodologies, researchers can generate a detailed selectivity profile for this molecule. The resulting data will be invaluable for guiding its future use in research and development, ensuring that any observed biological effects can be confidently attributed to its on-target activity. Should initial screening reveal significant off-target interactions, further investigation into the structure-activity relationships would be a logical next step to design more selective analogs.

References

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• Lounkine, E., et al. (2012). Large-scale prediction and testing of drug activity on side-effect targets.

• Sygnature Discovery. (n.d.). Compound Library Design. Retrieved from [Link]

• Okamoto, Y., et al. (2007). Dibenzylamine compounds and pharmaceutical use thereof. EP1829858A2.
• Vicker, N., et al. (2014). Substituted Aryl Benzylamines as Potent and Selective Inhibitors of 17β-Hydroxysteroid Dehydrogenase Type 3. Journal of Medicinal Chemistry, 57(15), 6579-6594.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of N,N-Bis(4-bromobenzyl)amine

This document provides a comprehensive, step-by-step protocol for the safe handling and disposal of N,N-Bis(4-bromobenzyl)amine. As a halogenated aromatic amine, this compound requires meticulous management to ensure laboratory safety, prevent environmental contamination, and maintain regulatory compliance. This guide is designed for researchers, scientists, and drug development professionals, offering field-proven insights that extend beyond mere procedural instruction to explain the critical reasoning behind each step.

Hazard Assessment and Characterization

Based on this data, the compound should be treated as corrosive , capable of causing severe skin burns and serious eye damage.[3][4][5] Inhalation of dust or vapors may cause chemical burns to the respiratory tract.[3][4] Therefore, all handling and disposal operations must be predicated on the assumption that N,N-Bis(4-bromobenzyl)amine is a hazardous substance.

From a regulatory perspective, halogenated organic compounds are typically designated as hazardous waste, requiring disposal through licensed facilities, often via high-temperature incineration.[2] It is imperative not to dispose of this chemical down the drain or in regular trash, as this can damage plumbing, disrupt wastewater treatment processes, and lead to environmental harm.[6][7]

Prerequisite Safety Protocols

Before handling N,N-Bis(4-bromobenzyl)amine for any purpose, including disposal, the following engineering controls and Personal Protective Equipment (PPE) are mandatory.

Engineering Controls

All manipulations of N,N-Bis(4-bromobenzyl)amine, whether in solid or solution form, must be conducted within a properly functioning chemical fume hood . This is the primary engineering control to minimize inhalation exposure.[6] An emergency safety shower and eyewash station must be immediately accessible.[8]

Personal Protective Equipment (PPE)

The following table summarizes the required PPE. This equipment is non-negotiable and serves as the last line of defense against chemical exposure.

PPE Item	Specification	Rationale
Gloves	Chemical-resistant nitrile or neoprene gloves.	To prevent skin contact, which can lead to severe burns.[3][5]
Eye Protection	Tightly fitting chemical safety goggles and a face shield.	To provide comprehensive protection against splashes and dust, preventing serious eye damage.[3][4]
Lab Coat	Standard flame-resistant laboratory coat.	To protect skin and personal clothing from contamination.
Respiratory Protection	NIOSH-approved N95 dust mask (for solids) or appropriate respirator for vapors.	To prevent inhalation of dust or aerosols, which can cause respiratory tract irritation and burns.[4][9]

Spill Management Protocol

In the event of a spill, immediate and correct action is crucial to mitigate exposure and contamination.

Small Spills (Contained within a chemical fume hood)

• Ensure PPE is worn.

• Contain the spill using an inert absorbent material such as vermiculite, sand, or a commercial chemical absorbent.

• Carefully sweep up the absorbed material using non-sparking tools.[9]

• Place the collected material into a designated, pre-labeled hazardous waste container (see Section 4).

• Decontaminate the spill area with a suitable solvent (e.g., isopropanol, ethanol), followed by soap and water. Collect all decontamination materials as hazardous waste.

Large Spills (or any spill outside of a fume hood)

• Evacuate the immediate area and alert all nearby personnel.

• If safe to do so, close the door to the laboratory to contain any vapors.

• Contact your institution's Environmental Health & Safety (EHS) department or emergency response team immediately.

• Do not attempt to clean up a large spill without specialized training and equipment.

Waste Disposal Protocol

The primary method for disposing of N,N-Bis(4-bromobenzyl)amine is to treat it as hazardous chemical waste .[6] The following step-by-step procedure ensures this is done safely and in compliance with regulations.

Step 1: Waste Segregation

The cardinal rule of chemical waste disposal is proper segregation. N,N-Bis(4-bromobenzyl)amine waste must be collected in a container designated specifically for Halogenated Organic Waste .[1][2][10]

• Causality: Halogenated and non-halogenated waste streams are disposed of differently. Halogenated waste requires specialized, higher-cost incineration to prevent the formation of toxic dioxins and furans. Mixing these streams increases disposal costs and can create a safety hazard due to unforeseen chemical reactions.[10] Do not mix this waste with acids, bases, or oxidizers.[2][11]

Step 2: Container Selection

• Choose a container that is in good condition, free of leaks, and compatible with the waste.[12]

• For liquid waste (e.g., solutions in organic solvents), a glass bottle or a chemically resistant plastic (e.g., polyethylene) carboy is appropriate.[13]

• For solid waste, a sealable, wide-mouth container is ideal.

• The original chemical container can be reused for waste accumulation, provided it is properly relabeled.[12][13]

Step 3: Waste Accumulation and Labeling

• The waste container must be labeled with the words "HAZARDOUS WASTE" as soon as the first drop of waste is added.[11][12]

• The label must clearly list all chemical constituents by their full name (no abbreviations or formulas) and their approximate percentages. For this specific waste, list "Waste N,N-Bis(4-bromobenzyl)amine" . If it is in a solvent, list the solvent as well (e.g., "Dichloromethane: ~90%, Waste N,N-Bis(4-bromobenzyl)amine: ~10%").[11]

• Affix the appropriate hazard pictograms (e.g., GHS05 for corrosion).[6]

• Keep the container closed at all times except when actively adding waste.[10][12] This prevents the release of vapors and reduces the risk of spills.

Step 4: Storage

• Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within the laboratory.[10]

• The SAA should be a secondary containment unit, such as a chemical-resistant tray or tub, to contain any potential leaks.[13]

• Store the container away from incompatible materials, particularly strong oxidizing agents.[8]

Step 5: Arranging for Disposal

Once the container is full or waste is no longer being generated, contact your institution's EHS department to schedule a waste pickup. Follow their specific procedures for collection requests.

Workflow for N,N-Bis(4-bromobenzyl)amine Waste Management

The following diagram outlines the decision-making process for handling waste generated from N,N-Bis(4-bromobenzyl)amine.

Caption: Decision workflow for handling N,N-Bis(4-bromobenzyl)amine waste.

Decontamination and Empty Container Disposal

Properly decontaminating labware and disposing of the original, now empty, chemical container is a final, critical step.

Contaminated Labware

Glassware or equipment contaminated with N,N-Bis(4-bromobenzyl)amine should be rinsed with a suitable organic solvent (e.g., acetone, ethanol). This first rinseate must be collected and disposed of as halogenated hazardous waste .[14] Subsequent rinses with soap and water can typically be discarded down the sanitary sewer, but consult your institutional policies.

Empty Original Container

A container that held N,N-Bis(4-bromobenzyl)amine is not considered regular trash until it is properly emptied and cleaned.

• Ensure all possible material has been removed from the container.[15]

• Triple-rinse the container with a suitable solvent.[7] The first rinseate must be collected as hazardous waste.[14] Subsequent rinses may be managed according to local guidelines.

• After rinsing, allow the container to air dry completely in a fume hood.

• Completely deface or remove the original label to prevent confusion.[7][15]

• Once clean and unlabeled, the container can typically be disposed of in the appropriate glass or plastic recycling bin.[7]

References

• Angene Chemical. (2021, May 1). Safety Data Sheet - 4-Bromobenzylamine. Retrieved from Angene Chemical. [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet - 4-Bromobenzylamine, 99%. Retrieved from Cole-Parmer. [Link]

• University of Otago. (n.d.). Laboratory chemical waste disposal guidelines. Retrieved from University of Otago. [Link]

• Purdue University. (n.d.). Guidelines: Handling and Disposal of Chemicals. Purdue Engineering. [Link]

• Vanderbilt University Medical Center. (n.d.). Laboratory Guide for Managing Chemical Waste. Retrieved from VUMC. [Link]

• U.S. Environmental Protection Agency. (n.d.). Environmental Fact Sheet, Organobromine. Retrieved from EPA. [Link]

• HSC Chemistry. (2025, March 4). Safe Laboratory Practices: Handling and Disposing of Organic Substances. Retrieved from HSC Chemistry. [Link]

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• Braun Research Group, University of Illinois. (n.d.). Halogenated Organic Liquids - Standard Operating Procedure. Retrieved from University of Illinois. [Link]

• Dartmouth College. (n.d.). Hazardous Waste Disposal Guide. Dartmouth Policy Portal. [Link]

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Personal protective equipment for handling N,N-Bis(4-bromobenzyl)amine

Essential Safety and Handling Guide for N,N-Bis(4-bromobenzyl)amine

This guide provides comprehensive safety protocols and operational plans for the handling and disposal of N,N-Bis(4-bromobenzyl)amine. The information herein is synthesized from safety data for structurally related compounds and established principles of laboratory safety. It is imperative to treat N,N-Bis(4-bromobenzyl)amine as a hazardous substance, exercising caution to mitigate potential risks.

Hazard Assessment and Mitigation

N,N-Bis(4-bromobenzyl)amine is anticipated to be a corrosive solid that can cause severe skin burns and eye damage upon contact.[1][2][3][4][5] Inhalation of dust particles may lead to severe respiratory tract irritation.[1][3] Ingestion can cause significant damage to the gastrointestinal tract.[1] Due to these potential hazards, a multi-layered approach to safety, incorporating engineering controls, administrative controls, and personal protective equipment (PPE), is essential.

Engineering Controls:

• Chemical Fume Hood: All handling of N,N-Bis(4-bromobenzyl)amine, including weighing, transferring, and preparing solutions, must be conducted in a certified chemical fume hood to minimize the risk of inhalation.[1][2]

• Ventilation: Ensure adequate general laboratory ventilation to maintain low airborne concentrations of any chemical vapors or dust.[1]

• Safety Stations: An eyewash station and a safety shower must be readily accessible in the immediate work area.[1][6]

Administrative Controls:

• Training: All personnel must be thoroughly trained on the potential hazards and safe handling procedures for this compound before commencing any work.[7]

• Restricted Access: The area where N,N-Bis(4-bromobenzyl)amine is handled should be clearly marked, and access should be restricted to authorized personnel.

• Good Housekeeping: Maintain a clean and organized workspace to prevent accidental spills and contamination.[8] Avoid the accumulation of dust.[1][4][9]

Personal Protective Equipment (PPE) Protocol

A comprehensive PPE ensemble is mandatory to prevent skin, eye, and respiratory exposure. The following table outlines the minimum required PPE for handling N,N-Bis(4-bromobenzyl)amine.

Protection Type	Specification	Standard	Purpose
Eye and Face Protection	Tightly fitting chemical safety goggles or a full-face shield.	OSHA 29 CFR 1910.133 or European Standard EN166	To protect against splashes and airborne particles.[1]
Hand Protection	Chemical-resistant, impervious gloves (e.g., nitrile rubber).	ASTM F1671 or EN 374	To prevent skin contact.[1] Double-gloving is recommended for extended handling.
Body Protection	A fully buttoned laboratory coat made of appropriate chemical-resistant material.	N/A	To protect skin and personal clothing from contamination.[1]
Respiratory Protection	A NIOSH-approved respirator with an appropriate particulate filter may be necessary if engineering controls are insufficient or during spill cleanup.	OSHA 29 CFR 1910.134 or European Standard EN 149	To prevent inhalation of dust particles.[1]
Footwear	Closed-toe shoes made of a non-porous material.	N/A	To protect feet from spills.[8]

Operational Plan: Step-by-Step Handling Procedures

The following workflow is designed to ensure the safe handling of N,N-Bis(4-bromobenzyl)amine from receipt to disposal.

Caption: Workflow for the safe handling of N,N-Bis(4-bromobenzyl)amine.

Experimental Protocol: Preparing a Stock Solution

• Preparation: Before handling, don all required PPE as specified in the table above. Ensure the chemical fume hood is functioning correctly.

• Equilibration: Allow the container of N,N-Bis(4-bromobenzyl)amine to equilibrate to room temperature before opening to prevent moisture condensation.

• Weighing: In the fume hood, carefully weigh the desired amount of the solid compound onto weighing paper or into a suitable container. Avoid generating dust.[1][4][9]

• Dissolution: Transfer the weighed solid to a volumetric flask or reaction vessel. Add the desired solvent slowly and cap the container. Gently swirl or sonicate until the solid is completely dissolved.

• Storage: Store the resulting solution in a tightly sealed, clearly labeled container in a cool, dry, and well-ventilated area designated for corrosive materials.[1][2][3]

Disposal Plan

Proper disposal of N,N-Bis(4-bromobenzyl)amine and associated contaminated materials is crucial to prevent environmental contamination and ensure regulatory compliance.

• Unused Product and Chemical Waste: Unused N,N-Bis(4-bromobenzyl)amine and any solutions containing it are to be considered hazardous waste.[10] Collect in a designated, properly labeled, and sealed container for halogenated organic waste.

• Contaminated Materials: Any materials that have come into contact with N,N-Bis(4-bromobenzyl)amine, such as gloves, weighing paper, and disposable labware, must be disposed of as hazardous waste.[10]

• Empty Containers: "Empty" containers may still retain hazardous residues. Rinse the container three times with a suitable solvent, collecting the rinsate as hazardous waste. The rinsed container can then be disposed of according to institutional guidelines.

Do not dispose of N,N-Bis(4-bromobenzyl)amine or its waste down the drain or in the regular trash. [4][10] All waste must be handled and disposed of in accordance with local, state, and federal regulations.

Emergency Procedures

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15-30 minutes, holding the eyelids open.[1] Seek immediate medical attention.[1][2][4][5]

• Skin Contact: Immediately remove all contaminated clothing and wash the affected area with soap and plenty of water for at least 15 minutes.[1] Seek immediate medical attention.[1][2][4][5]

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical attention.[1]

• Ingestion: Do NOT induce vomiting.[1][2][5] If the person is conscious, rinse their mouth with water and have them drink 2-4 cups of water or milk.[1] Never give anything by mouth to an unconscious person.[1][4][5] Seek immediate medical attention.[1][2][4][5]

• Spills: In case of a spill, evacuate the area and prevent entry. Wearing the appropriate PPE, cover the spill with an inert absorbent material. Carefully sweep or vacuum the material into a suitable, labeled container for hazardous waste disposal.[1][9] Avoid generating dust.[1][4][9]

By adhering to these guidelines, researchers can safely handle N,N-Bis(4-bromobenzyl)amine, minimizing risks to themselves and the environment.

References

• Cole-Parmer. (n.d.). Material Safety Data Sheet - 4-Bromobenzylamine, 99%. Retrieved from [Link]

• Duke University. (n.d.). Safety Manual. Retrieved from [Link]

• ACS Publications. (2023, November 9). Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines. Retrieved from [Link]

• Angene Chemical. (2021, May 1). Safety Data Sheet - 4-Bromobenzylamine. Retrieved from [Link]

• ASHP. (n.d.). PERSONAL PROTECTIVE EQUIPMENT. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Working with Chemicals - Prudent Practices in the Laboratory. Retrieved from [Link]

• 3M. (n.d.). Pharmaceutical industry best practice. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025, September 12). Personal Protective Equipment. Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). Laboratory Safety Guidance. Retrieved from [Link]

• TigerWeb. (n.d.). Safety in Organic Chemistry Laboratory. Retrieved from [Link]

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